(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• CAS: 948846-39-7

Core Science & Biosynthesis

The (3aR,6aR)-Hexahydropyrrolo[3,4-b]pyrrole Scaffold: A Technical Guide for Drug Development Professionals

Introduction: The Strategic Importance of the Fused Pyrrolidine Core

In the landscape of modern medicinal chemistry, the relentless pursuit of novel molecular architectures that confer advantageous pharmacological properties is paramount. Among these, saturated heterocyclic systems have emerged as critical components in the design of next-generation therapeutics. The (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core, a rigid bicyclic diamine, represents a particularly valuable scaffold. Its conformational rigidity, stereochemically defined structure, and versatile functionalization potential make it an attractive building block for creating compounds with high affinity and selectivity for a range of biological targets. This guide provides an in-depth examination of the (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole, a key derivative that serves as a gateway to a diverse array of complex molecules with significant therapeutic potential. While the ethoxycarbonyl derivative is of specific interest, this guide will also draw upon data from the more extensively documented tert-butylcarbonyl analogue to provide a comprehensive overview of this important chemical entity.

The hexahydropyrrolo[3,4-b]pyrrole framework is a recurring motif in a variety of biologically active compounds, finding applications in the development of agents targeting neurological disorders, among others.[1] Its unique three-dimensional structure allows for the precise spatial orientation of substituents, a critical factor in optimizing interactions with protein binding sites. The strategic placement of protecting groups, such as the ethoxycarbonyl or tert-butoxycarbonyl (Boc) group, is a cornerstone of its synthetic utility, enabling regioselective modifications and the construction of intricate molecular designs.[2]

Chemical Identity and Physicochemical Properties

The precise identification of a chemical entity is fundamental to reproducible scientific research and development. The specific stereoisomer, (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole, is cataloged under CAS Number 948846-39-7 . However, it is noteworthy that its tert-butyl analogue, (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate, is more commonly encountered in commercial catalogs and the scientific literature under CAS Number 370882-39-6 .[1][3][4][5] For the purpose of this guide, we will focus on the properties and synthesis of this family of compounds, with specific data presented for the well-documented tert-butyl derivative as a representative example.

Property	Value (for tert-Butyl analogue)	Reference
CAS Number	370882-39-6	[1][3][4][5]
Molecular Formula	C11H20N2O2	[3][4]
Molecular Weight	212.29 g/mol	[4]
SMILES	O=C(N1C[C@]2([H])NCC[C@]2([H])C1)OC(C)(C)C	[4]
InChI Key	NYGXZCRPVBPJTA-UHFFFAOYSA-N
Form	Solid
Storage	2-8°C, Sealed in dry, Keep in dark place	[3]

The Role in Drug Discovery and Medicinal Chemistry

The pyrrole nucleus and its saturated derivatives are privileged structures in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[6] These compounds exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antifungal properties.[6] The hexahydropyrrolo[3,4-b]pyrrole scaffold, in particular, serves as a crucial intermediate in the synthesis of complex pharmaceuticals.[1] Its rigid structure helps to reduce the entropic penalty upon binding to a target protein, potentially leading to higher affinity. Furthermore, the two nitrogen atoms provide handles for the introduction of diverse functional groups, allowing for the exploration of a broad chemical space to optimize pharmacokinetic and pharmacodynamic properties. This scaffold is particularly valuable in the development of compounds targeting the central nervous system, where precise molecular geometry is often critical for activity and selectivity.[1]

Synthetic Strategies: A Representative Protocol

The synthesis of N-protected (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrroles is a multi-step process that requires careful control of stereochemistry. While numerous synthetic routes to pyrrole and its derivatives exist, including the Paal-Knorr, Hantzsch, and Barton-Zard syntheses, the construction of this specific fused bicyclic system often involves the elaboration of chiral precursors.[7]

Below is a representative, conceptual workflow for the synthesis, illustrating the key transformations. This protocol is based on established principles of heterocyclic chemistry and serves as a guide for the practicing chemist.

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core.

Detailed Experimental Protocol: N-Boc Protection (A Representative Example)

This protocol details the N-protection step, a critical stage in the synthetic sequence.

• Reaction Setup: To a solution of (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole (1.0 equivalent) in a suitable solvent such as dichloromethane or tetrahydrofuran, add a base like triethylamine (1.2 equivalents).

• Addition of Protecting Group: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) in the same solvent.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute acid (e.g., 1N HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired N-Boc protected product.

Spectroscopic Characterization

The structural elucidation of the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core and its derivatives relies on a combination of spectroscopic techniques. While specific spectra for the ethoxycarbonyl derivative are not widely published, the expected signals can be inferred from general principles and data for analogous structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR spectroscopy would be expected to show a complex set of signals in the aliphatic region corresponding to the protons of the bicyclic core. The protons at the bridgehead positions (3a and 6a) would be of particular diagnostic value. The protons on the carbon adjacent to the nitrogen atoms would appear as multiplets.

  • ¹³C NMR spectroscopy would show distinct signals for each of the carbon atoms in the pyrrolidine rings and the carbonyl carbon of the protecting group.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the carbonyl (C=O) stretching vibration of the carbamate group would be a key feature in the IR spectrum, typically appearing in the range of 1680-1720 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to the mass of the molecule, and fragmentation patterns would be consistent with the structure of the hexahydropyrrolo[3,4-b]pyrrole core.

Safety and Handling

As with any chemical substance, proper safety precautions should be observed when handling (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole and its derivatives. Based on the safety data for the tert-butyl analogue, the compound may cause skin and eye irritation, as well as respiratory irritation.[8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. The tert-butyl analogue is noted to be hygroscopic and should be stored under an inert atmosphere.[8]

Conclusion and Future Outlook

The (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole scaffold is a testament to the power of stereochemically defined building blocks in modern drug discovery. Its rigid framework and versatile functionalization potential provide a robust platform for the design of novel therapeutics with enhanced potency and selectivity. The ethoxycarbonyl and tert-butoxycarbonyl protected derivatives are indispensable intermediates that enable the construction of complex molecular architectures. As the demand for innovative drug candidates continues to grow, the strategic application of such well-defined molecular scaffolds will undoubtedly play an increasingly crucial role in the development of the next generation of medicines. Further exploration of the synthetic routes to these compounds and their incorporation into diverse molecular libraries will continue to be a vibrant and productive area of research for medicinal chemists and drug development professionals.

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An In-Depth Technical Guide to (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole: A Key Intermediate in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive overview of the physical and chemical properties of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole, a pivotal building block in the synthesis of complex pharmaceutical agents. We will delve into its structural attributes, reactivity profile, and established roles in medicinal chemistry, providing actionable insights for its application in contemporary drug development programs.

Molecular Structure and Identification

(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is a bicyclic diamine featuring a cis-fused hexahydropyrrolo[3,4-b]pyrrole core. One of the nitrogen atoms is protected as an ethyl carbamate. This specific stereochemistry, denoted by the (3AR,6AR) designation, is crucial for its utility in creating stereospecific interactions with biological targets.

The structure of this molecule, with its defined stereocenters, provides a rigid scaffold that is highly sought after in the design of novel therapeutics. The presence of a secondary amine and a carbamate functional group offers versatile handles for further chemical modification.

Caption: 2D structure of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Table 1: Compound Identification

Identifier	Value
Chemical Name	(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole
Synonyms	Ethyl (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
CAS Number	948846-39-7[1][2]
Molecular Formula	C9H16N2O2[1][2]
Molecular Weight	184.24 g/mol [1][2]
InChI	InChI=1S/C9H16N2O2/c1-2-13-9(12)11-5-7-3-4-10-8(7)6-11/h7-8,10H,2-6H2,1H3/t7-,8+/m1/s1[2]
InChIKey	SULDDMOQJXWUNO-SFYZADRCSA-N[2]

Physical and Chemical Properties

While comprehensive physical property data for this specific compound is not widely published, some key characteristics and safety information have been reported.

Table 2: Physical and Safety Data

Property	Value	Source
Physical State	Solid	Inferred from supplier data
Solubility	No data available	[2]
Storage Conditions	Short term (1-2 weeks) at -4°C; Long term (1-2 years) at -20°C	[2]
Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[1]
Precautionary Statements	P261, P280, P301+P312, P302+P352, P305+P351+P338	[1]

The provided hazard information necessitates careful handling in a laboratory setting, utilizing appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety glasses.[3] Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation.[3]

Spectral Data

Spectroscopic data is essential for confirming the identity and purity of the compound. While the raw spectra are not publicly available, supplier information indicates that NMR, HPLC, and COA data are accessible upon request.[2] The expected proton and carbon NMR spectra would be characterized by signals corresponding to the ethyl group, the diastereotopic protons of the methylene bridges, and the methine protons at the ring junction.

Synthesis and Reactivity

The hexahydropyrrolo[3,4-b]pyrrole scaffold can be synthesized through various strategies. One notable approach involves a Hantzsch-type domino reaction between N-arylbromomaleimides and aminocrotonic acid esters.[4] This method allows for the stereoselective construction of the core bicyclic system.[4]

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An In-Depth Technical Guide to (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole and its Structural Analogues

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole core scaffold, a heterocyclic structure of significant interest in medicinal chemistry. We will delve into its synthesis, structural modification, and the evolving understanding of the structure-activity relationships (SAR) of its analogues, offering insights for the design and development of novel therapeutic agents.

Introduction: The Significance of the Hexahydropyrrolo[3,4-b]pyrrole Core

The hexahydropyrrolo[3,4-b]pyrrole ring system represents a rigid, bicyclic scaffold that provides a three-dimensional arrangement of substituents, a desirable feature in modern drug design. This defined stereochemistry allows for precise interactions with biological targets, potentially leading to higher potency and selectivity. The pyrrole and pyrrolidine moieties are prevalent in a vast array of biologically active natural products and synthetic drugs, exhibiting activities ranging from anticancer and antimicrobial to anti-inflammatory and antiviral.[1][2] The (3aR,6aR) stereoisomer, in particular, offers a fixed spatial orientation for functionalization, making it an attractive starting point for the exploration of chemical space in drug discovery programs.

The ethoxycarbonyl group at the 5-position not only serves as a key synthetic handle for further derivatization but also influences the physicochemical properties of the molecule, such as solubility and cell permeability. Understanding the synthetic accessibility and the biological relevance of analogues derived from this core is paramount for its successful exploitation in medicinal chemistry.

Synthetic Strategies for the (3aR,6aR)-Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The construction of the hexahydropyrrolo[3,4-b]pyrrole core can be achieved through various synthetic routes. A common and effective strategy involves a domino reaction or a multi-step sequence starting from readily available precursors. While a specific detailed protocol for the ethoxycarbonyl variant is not extensively published, a general and adaptable synthetic approach can be inferred from the synthesis of analogous structures, such as the tert-butyl carboxylate counterpart.[3][4]

A plausible and efficient synthetic pathway often involves a [3+2] cycloaddition reaction. This powerful method allows for the stereocontrolled formation of the five-membered rings.

Caption: General synthetic workflow for the hexahydropyrrolo[3,4-b]pyrrole core.

Exemplary Synthetic Protocol: A Step-by-Step Guide

While a direct protocol for the title compound is scarce, the following represents a generalized, multi-step synthesis that can be adapted by a skilled medicinal chemist. This protocol is based on established methodologies for similar heterocyclic systems.

Step 1: Synthesis of the Pyrrolidine Intermediate

A common starting point is the use of a chiral pool material, such as a protected amino acid, to establish the desired stereochemistry early in the synthesis. For instance, a Barton-Zard reaction of a suitable nitro-alkene with an isocyanoacetate can yield a substituted pyrrole-2-carboxylate.[5]

Step 2: Cyclization to Form the Bicyclic Core

Intramolecular cyclization strategies are often employed to construct the second ring. This can be achieved through various methods, including reductive amination or amide bond formation followed by reduction.

Step 3: Introduction of the Ethoxycarbonyl Group

The ethoxycarbonyl group can be introduced at the 5-position via N-acylation of the secondary amine of the hexahydropyrrolo[3,4-b]pyrrole core with ethyl chloroformate in the presence of a suitable base.

Experimental Protocol: N-Acylation of the Hexahydropyrrolo[3,4-b]pyrrole Core

• Dissolution: Dissolve the hexahydropyrrolo[3,4-b]pyrrole free base (1.0 eq) in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2-1.5 eq), to the solution and cool the mixture to 0 °C in an ice bath.

• Acylating Agent Addition: Slowly add ethyl chloroformate (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

Structural Analogues and Structure-Activity Relationship (SAR) Exploration

The (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole scaffold offers several points for diversification to explore structure-activity relationships. The primary and most accessible position for modification is the secondary amine at the 1-position.

Caption: Key diversification points for SAR studies on the core scaffold.

N-Substitution at the 1-Position

The secondary amine at the 1-position is a prime site for introducing a wide variety of substituents to probe interactions with biological targets.

• N-Alkylation: Introduction of alkyl or substituted alkyl chains can modulate lipophilicity and explore hydrophobic pockets in a target protein.

• N-Acylation and N-Sulfonylation: These modifications can introduce hydrogen bond acceptors and donors, as well as alter the electronic properties of the molecule. The resulting amides and sulfonamides are often more stable metabolically than the parent amine.

• Urea and Carbamate Formation: These functional groups are well-known pharmacophores that can participate in extensive hydrogen bonding networks.

Modification of the 5-Ethoxycarbonyl Group

The ethoxycarbonyl group can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with a diverse range of amines to form amides. This opens up another avenue for extensive SAR exploration, as the amide moiety can be tailored to interact with specific residues in a binding site. Studies on related pyrrole-based carboxamides have demonstrated their potential as potent and selective inhibitors of various enzymes, such as phosphodiesterases.[6]

Biological Activities of Structural Analogues

While specific biological data for a wide range of analogues of the title compound is not yet abundant in the public domain, the broader class of pyrrolo[3,4-b]pyridine and pyrrole derivatives has shown significant promise in various therapeutic areas. For instance, derivatives of pyrrolo[3,4-b]pyridin-7(6H)-one have been identified as potent antagonists of the melanin-concentrating hormone receptor 1 (MCH-R1), with potential applications in the treatment of obesity.[6] Furthermore, various pyrrole derivatives have been investigated for their antibacterial, antifungal, and anthelmintic activities.[3]

Table 1: Representative Biological Activities of Related Pyrrole Scaffolds

Scaffold	Target/Activity	Therapeutic Area	Reference
Pyrrolo[3,4-b]pyridin-7(6H)-one	MCH-R1 Antagonist	Obesity	[6]
1H-Pyrrolo[2,3-b]pyridine-2-carboxamide	PDE4B Inhibitor	Inflammatory Diseases	[6]
N-Arylpyrrole Derivatives	Antibacterial, Antibiofilm	Infectious Diseases	[7]
Pyrrolo[3,2-b]pyridine-3-carboxamides	FGFR4 Inhibitors	Oncology	[1]

Future Directions and Opportunities

The (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole scaffold represents a promising starting point for the development of novel therapeutic agents. The rigid bicyclic core, coupled with the potential for diverse functionalization at the N1 and C5 positions, provides a rich platform for medicinal chemists.

Future research in this area should focus on:

• Development of stereoselective and efficient synthetic routes to the core scaffold and its analogues.

• Systematic exploration of the SAR by synthesizing and screening libraries of N1- and C5-substituted derivatives against a panel of biologically relevant targets.

• In-depth pharmacological evaluation of lead compounds, including pharmacokinetic and toxicological profiling.

• Computational modeling and structural biology studies to elucidate the binding modes of active compounds and guide further optimization.

By leveraging the unique structural features of the (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole core, the scientific community is well-positioned to uncover new and effective treatments for a range of diseases.

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An In-depth Technical Guide to the Synthesis of Hexahydropyrrolo[3,4-b]pyrrole Derivatives

Introduction: The Significance of the Fused Pyrrolidine Core

The hexahydropyrrolo[3,4-b]pyrrole scaffold is a privileged bicyclic heterocyclic system of significant interest to researchers in medicinal chemistry and drug development.[1] This fused pyrrolidine core imparts a rigid, three-dimensional structure that is ideal for exploring chemical space and interacting with biological targets. Its derivatives have shown promise as inhibitors of protein methyltransferases and glycosyltransferases, agonists for serotonin receptors, and antagonists of integrin VLA-4.[1] The structural complexity and stereochemical richness of this scaffold make its efficient and selective synthesis a critical challenge and an area of active research. This guide provides a detailed overview of the primary synthetic strategies for constructing the hexahydropyrrolo[3,4-b]pyrrole core, with a focus on the underlying mechanisms, practical experimental protocols, and the logic behind methodological choices.

Strategic Approaches to the Hexahydropyrrolo[3,4-b]pyrrole Core

The construction of the hexahydropyrrolo[3,4-b]pyrrole skeleton can be broadly categorized into several powerful strategies. The choice of strategy is often dictated by the desired substitution pattern, stereochemical outcome, and the availability of starting materials. Key approaches include 1,3-dipolar cycloadditions, domino reactions, and multicomponent reactions.

The Workhorse Strategy: [3+2] 1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition is arguably the most prevalent and versatile method for synthesizing the pyrrolidine core.[2] This reaction involves the concertedly cycloaddition of a 1,3-dipole with a dipolarophile to form a five-membered ring.[2] In the context of hexahydropyrrolo[3,4-b]pyrrole synthesis, the key components are an azomethine ylide (the 1,3-dipole) and a dipolarophile, typically an activated alkene like a maleimide derivative.

Mechanism and Rationale: Azomethine ylides are highly reactive intermediates that can be generated in situ from various precursors, such as α-amino acids or imines. The reaction with a dipolarophile, like N-substituted maleimide, proceeds through a concerted [3+2] cycloaddition pathway, efficiently constructing the bicyclic core.[3][4] This approach offers excellent control over regioselectivity and, with chiral catalysts or auxiliaries, can provide high levels of stereocontrol.

Experimental Protocol: Synthesis of a Hexahydropyrrolo[3,4-c]pyrrole Intermediate via [3+2] Cycloaddition [3][4]

This protocol describes the initial cycloaddition step that forms a related hexahydropyrrolo[3,4-c]pyrrole, which can then be further transformed.

• Generation of the Azomethine Ylide:

  • To a solution of an α-amino acid methyl ester (e.g., sarcosine methyl ester, 1.0 equiv.) and an aldehyde (e.g., 2-nitrobenzaldehyde, 1.0 equiv.) in a suitable solvent (e.g., toluene) is heated to reflux with a Dean-Stark trap to remove water. This condensation reaction forms the imine precursor to the azomethine ylide.

  • The azomethine ylide is generated in situ through thermal tautomerization of the corresponding imine.

• Cycloaddition Reaction:

  • To the solution containing the in situ generated azomethine ylide, add the dipolarophile (e.g., N-phenylmaleimide, 1.0 equiv.).

  • Continue to heat the reaction mixture at reflux for several hours (e.g., 4-12 h), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The resulting crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to afford the pure hexahydropyrrolo[3,4-c]pyrrole cycloadduct.

Visualization of the [3+2] Cycloaddition Workflow

Caption: General workflow for the synthesis of the pyrrolo-pyrrole core via [3+2] cycloaddition.

Efficiency in Action: Domino and Tandem Reactions

Domino (or tandem/cascade) reactions offer a significant increase in synthetic efficiency by combining multiple bond-forming events in a single pot without isolating intermediates. This approach minimizes waste, reduces purification steps, and can lead to the rapid assembly of complex molecular architectures.

Conceptual Framework: For the hexahydropyrrolo[3,4-b]pyrrole system, a domino reaction might involve an initial intermolecular reaction followed by one or more intramolecular cyclizations. A notable example is a Hantzsch-type domino process involving the reaction of bromomaleimides with aminocrotonic acid esters.[1][5] This reaction proceeds chemo- and stereoselectively through steps of intermolecular nucleophilic addition/substitution and subsequent intramolecular nucleophilic N-addition.[1][5]

Another powerful tandem strategy involves a [3+2] cycloaddition followed by a reduction and intramolecular lactamization cascade to rapidly build fused quinoline structures onto the hexahydropyrrolo[3,4-b]pyrrole core.[3][4]

Visualization of a Domino Reaction Logic

Caption: Simplified logic of a domino reaction for bicyclic core synthesis.

Convergent Power: Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) are highly convergent processes where three or more starting materials react in a single operation to form a product that contains significant portions of all the initial reactants.[6] MCRs are prized for their high atom economy, operational simplicity, and their ability to rapidly generate libraries of structurally diverse compounds.

Application to Pyrrole Synthesis: MCRs provide an attractive and efficient entry into pyrrole derivatives.[6][7] For the construction of fused systems like hexahydropyrrolo-isoquinolines, an asymmetric three-component 1,3-dipolar cycloaddition can be employed.[8] This involves the reaction of a dihydroisoquinoline, a bromoacetate, and an α,β-unsaturated pyrazole amide, catalyzed by a chiral Lewis acid complex to achieve excellent diastereo- and enantioselectivities.[8]

Experimental Protocol: Three-Component Synthesis of a Pyrrolidine Derivative [9]

This protocol outlines a general three-component reaction for synthesizing functionalized pyrrolidines, a core step in building the fused system.

• Reaction Setup:

  • In a reaction vessel, combine the aldehyde (1.0 equiv.), an α-amino acid (1.0 equiv.), and the dipolarophile (e.g., N-phenylmaleimide, 1.0 equiv.) in a suitable solvent (e.g., methanol or an ionic liquid like [bmim][BF4]).

  • If required, add a catalyst (e.g., AgOAc for less reactive dipolarophiles).[9]

• Reaction Execution:

  • Stir the mixture at room temperature or with gentle heating as required. The reaction proceeds via the in situ formation of the azomethine ylide from the aldehyde and amino acid, which is then trapped by the dipolarophile.

  • Monitor the reaction by TLC until the starting materials are consumed.

• Isolation and Purification:

  • Remove the solvent under reduced pressure.

  • If an ionic liquid is used, extract the product with an organic solvent (e.g., diethyl ether).

  • Purify the crude product by recrystallization or column chromatography to yield the desired polysubstituted pyrrolidine.

Comparative Analysis of Synthetic Routes

The choice of synthetic strategy is a critical decision based on the specific target molecule and research goals.

Synthetic Strategy	Key Advantages	Key Considerations	Typical Yields	Stereocontrol
[3+2] Cycloaddition	High versatility, well-established, good for stereocontrol.	May require in situ generation of reactive intermediates.	Moderate to High	Good to Excellent (with catalysts)
Domino Reactions	High efficiency, atom economy, reduced work-up.	Requires careful optimization of reaction conditions.	Good to High	Often highly stereoselective.
Multicomponent Reactions	Rapid access to complexity, operational simplicity.	Scope can be limited by the specific MCR.	Moderate to Good	Can be excellent with chiral catalysts.[8]

Conclusion and Future Outlook

The synthesis of hexahydropyrrolo[3,4-b]pyrrole derivatives is a vibrant area of organic chemistry, driven by the significant biological potential of this scaffold.[10] Strategies based on 1,3-dipolar cycloadditions, domino reactions, and multicomponent reactions have proven to be the most powerful and versatile approaches for constructing this bicyclic core. These methods provide chemists with a robust toolkit for accessing a wide range of derivatives with precise control over substitution and stereochemistry.

Future research will likely focus on the development of novel catalytic systems, particularly for asymmetric syntheses, to further enhance enantioselectivity and expand the scope of these reactions.[11] The continued exploration of new domino and multicomponent reaction pathways will undoubtedly lead to even more efficient and elegant syntheses of these valuable compounds, accelerating their application in drug discovery and materials science.[12]

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• Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolinesviaa consecutive [3+2] cycloaddition and reduction/intramolecular lactamization cascade. pubs.rsc.org. Available at: [Link]

• A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters. National Institutes of Health (NIH). Available at: [Link]

• Multicomponent reactions for the synthesis of pyrroles. Chemical Society Reviews (RSC Publishing). Available at: [Link]

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An In-depth Technical Guide to the Retrosynthetic Analysis of the Hexahydropyrrolo[3,4-b]pyrrole Core

Abstract

The hexahydropyrrolo[3,4-b]pyrrole, also known as 2,5-diazabicyclo[3.3.0]octane, represents a pivotal heterocyclic scaffold in modern medicinal chemistry. Its rigid, bicyclic structure provides a unique three-dimensional arrangement for substituent presentation, making it an attractive framework for the design of novel therapeutic agents. This technical guide provides a comprehensive retrosynthetic analysis of this important core, detailing key synthetic strategies, mechanistic insights, and practical experimental considerations for researchers in drug discovery and development.

Introduction: The Strategic Importance of the Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The pyrrolidine ring is a ubiquitous structural motif in a vast array of natural products and synthetic pharmaceuticals, valued for its ability to impart favorable physicochemical properties and engage in specific biological interactions.[1][2] The fusion of two such rings to form the hexahydropyrrolo[3,4-b]pyrrole core results in a conformationally constrained system that can precisely orient functional groups in chemical space. This structural rigidity is highly advantageous in drug design, as it can lead to enhanced binding affinity and selectivity for biological targets by minimizing the entropic penalty upon binding.

Derivatives of the hexahydropyrrolo[3,4-b]pyrrole core have demonstrated significant potential across various therapeutic areas. They serve as key intermediates in the synthesis of compounds targeting neurological disorders and have been explored for their applications in developing novel anticancer, antimicrobial, and antiviral agents.[3][4] For instance, the 3,7-diazabicyclo[3.3.0]octane framework is a core component of TC-6683 (AZD1446), a highly selective α4β2 nicotinic acetylcholine receptor agonist developed for the treatment of cognitive disorders.[5][6] The inherent versatility and biological relevance of this scaffold underscore the need for robust and efficient synthetic strategies for its construction.

This guide will dissect the primary retrosynthetic approaches to the hexahydropyrrolo[3,4-b]pyrrole core, providing a logical framework for its disconnection and offering insights into the practical execution of its synthesis.

Retrosynthetic Analysis: Deconstructing the Bicyclic Core

A retrosynthetic analysis of the hexahydropyrrolo[3,4-b]pyrrole core reveals several logical bond disconnections that give rise to distinct synthetic strategies. The two most prominent and field-proven approaches are the convergent [3+2] cycloaddition strategy and the more linear intramolecular cyclization strategy.

Figure 1: Primary Retrosynthetic Disconnections of the Hexahydropyrrolo[3,4-b]pyrrole Core.

Strategy A: The [3+2] Cycloaddition Approach

The [3+2] cycloaddition, particularly the 1,3-dipolar cycloaddition of an azomethine ylide with a dipolarophile, stands as a powerful and convergent method for the construction of the hexahydropyrrolo[3,4-b]pyrrole scaffold.[7][8] This strategy allows for the rapid assembly of the bicyclic core with a high degree of stereocontrol.

Retrosynthetic Disconnection:

A C-C bond disconnection across the newly formed five-membered ring leads back to an azomethine ylide and a suitable dipolarophile, typically an electron-deficient alkene such as a maleimide derivative.

Figure 2: Retrosynthetic Pathway via [3+2] Cycloaddition.

Mechanistic Considerations:

The azomethine ylide is typically generated in situ from the condensation of an α-amino acid or ester with an aldehyde. The resulting iminium ion undergoes deprotonation to form the 1,3-dipole. This reactive intermediate then undergoes a concerted or stepwise cycloaddition with the dipolarophile to furnish the pyrrolidine ring. The stereochemical outcome of the reaction is often dictated by the geometry of the azomethine ylide and the mode of approach of the dipolarophile.

An unprecedented synthesis of novel hexahydropyrrolo[3,4-b]pyrrole-fused quinolines is achieved through the sequential [3+2] cycloaddition reaction of azomethine ylides with maleimides followed by intramolecular lactamization.[9][10]

Experimental Protocol: Synthesis of a Hexahydropyrrolo[3,4-c]pyrrole Derivative (A Close Analog)

The following protocol is adapted from a procedure for a related hexahydropyrrolo[3,4-c]pyrrole system and illustrates the general principles of the [3+2] cycloaddition approach.

Step	Procedure
1	To a solution of an α-amino acid methyl ester (1.0 equiv) and 2-nitrobenzaldehyde (1.0 equiv) in a suitable solvent (e.g., toluene) is added a dehydrating agent (e.g., MgSO₄).
2	The mixture is heated to reflux for 2-4 hours to facilitate the formation of the azomethine ylide.
3	The reaction mixture is cooled to room temperature, and N-substituted maleimide (1.0 equiv) is added.
4	The reaction is stirred at room temperature for 12-24 hours, monitoring by TLC.
5	Upon completion, the reaction mixture is filtered, and the solvent is removed under reduced pressure.
6	The crude product is purified by column chromatography on silica gel to afford the desired hexahydropyrrolo[3,4-c]pyrrole derivative.

Causality Behind Experimental Choices:

• Solvent: Toluene is a common choice due to its ability to azeotropically remove water, driving the initial imine formation.

• Dehydrating Agent: The use of a dehydrating agent like MgSO₄ is crucial to favor the formation of the iminium ion, the precursor to the azomethine ylide.

• Temperature: Heating is initially required to promote the condensation reaction, while the subsequent cycloaddition is often performed at room temperature to control selectivity.

Strategy B: The Intramolecular Cyclization Approach

This strategy involves the formation of the second pyrrolidine ring onto a pre-existing, suitably functionalized pyrrolidine precursor. This linear approach offers excellent control over the substitution pattern of the final molecule.

Retrosynthetic Disconnection:

A key C-N bond disconnection in one of the pyrrolidine rings reveals a pyrrolidine precursor bearing a pendant electrophilic or nucleophilic group, poised for cyclization.

Figure 3: Retrosynthetic Pathway via Intramolecular Cyclization.

Mechanistic Considerations:

Various intramolecular cyclization reactions can be employed, including:

• Intramolecular Nucleophilic Substitution: A pyrrolidine with a pendant nucleophile (e.g., an amine) can displace a leaving group on an adjacent carbon chain.

• Reductive Amination: A pyrrolidine bearing a ketone or aldehyde can undergo cyclization with a tethered amine under reductive conditions.

• Mitsunobu Reaction: An intramolecular Mitsunobu reaction can be used to form the C-N bond, as demonstrated in the synthesis of the trans-fused azabicyclo[3.3.0]octane core of palau'amine.[11]

Experimental Protocol: Intramolecular Mitsunobu Cyclization for a Trans-Fused Azabicyclo[3.3.0]octane Core

The following is a generalized protocol based on the synthesis of a key intermediate for palau'amine.[11]

Step	Procedure
1	A solution of the diol precursor (1.0 equiv) in anhydrous THF is cooled to 0 °C under an inert atmosphere.
2	Triphenylphosphine (PPh₃, 1.5 equiv) is added, followed by the dropwise addition of diisopropyl azodicarboxylate (DIAD, 1.5 equiv).
3	The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.
4	The solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the bicyclic product.

Causality Behind Experimental Choices:

• Mitsunobu Reagents: The PPh₃/DIAD system is a classic combination for effecting the dehydration and subsequent intramolecular cyclization of the amino alcohol.

• Anhydrous Conditions: The Mitsunobu reaction is sensitive to water, which can hydrolyze the reactive intermediates.

• Inert Atmosphere: An inert atmosphere (e.g., nitrogen or argon) is used to prevent the oxidation of triphenylphosphine.

Domino and Multicomponent Reactions: An Advanced Approach

Domino reactions, where a series of bond-forming events occur in a single synthetic operation without the isolation of intermediates, represent a highly efficient and atom-economical approach to complex molecules.[12][13][14] The synthesis of the hexahydropyrrolo[3,4-b]pyrrole core can be achieved through domino strategies that combine elements of both [3+2] cycloaddition and intramolecular cyclization.

For example, a domino multicomponent reaction involving an in-situ generated 1,3-dipole from an amino acid and an aldehyde can react with a dipolarophile that also contains a reactive moiety, triggering a subsequent intramolecular cyclization to rapidly assemble the bicyclic core.[15]

Figure 4: A Representative Domino Reaction Workflow.

Stereochemical Considerations

The hexahydropyrrolo[3,4-b]pyrrole core possesses multiple stereocenters, and the control of its relative and absolute stereochemistry is a critical aspect of its synthesis. The stereochemical outcome of a [3+2] cycloaddition is often governed by the endo or exo transition state, which can be influenced by the choice of catalyst, solvent, and temperature. Chiral auxiliaries or catalysts can be employed to achieve enantioselective synthesis.

In intramolecular cyclization strategies, the stereochemistry of the starting pyrrolidine precursor dictates the stereochemistry of the newly formed ring fusion. For instance, the synthesis of the trans-fused azabicyclo[3.3.0]octane core of palau'amine relies on a substrate-controlled intramolecular Mitsunobu reaction.[11]

Conclusion

The retrosynthetic analysis of the hexahydropyrrolo[3,4-b]pyrrole core reveals a rich and versatile landscape of synthetic strategies. The convergent [3+2] cycloaddition of azomethine ylides and the linear intramolecular cyclization of functionalized pyrrolidines represent the two primary and most effective approaches to this medicinally important scaffold. The choice of strategy will depend on the desired substitution pattern, stereochemical requirements, and the availability of starting materials. As the demand for novel, three-dimensionally complex molecules in drug discovery continues to grow, a thorough understanding of these retrosynthetic principles will be invaluable to medicinal and synthetic chemists alike.

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• Gorshkov, V., et al. (2022). Environmentally friendly domino multicomponent strategy for the synthesis of pyrroloquinolinone hybrid heterocycles. RSC Advances, 12(24), 15283-15291. [Link]

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Elucidating the Spectroscopic Signature of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the spectroscopic data for (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole, a key heterocyclic scaffold of interest to researchers in drug discovery and materials science. Due to the limited availability of public spectroscopic data for this specific ethoxycarbonyl compound, this guide will leverage a comparative analysis with its well-characterized tert-butyl analogue, (3aR,6aR)-5-tert-butoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole. This approach will provide researchers with a robust framework for identifying and characterizing the title compound.

Molecular Structure and a Priori Spectroscopic Considerations

The foundational structure is the hexahydropyrrolo[3,4-b]pyrrole bicyclic system. The '(3aR,6aR)' designation specifies a cis-fused ring system, a crucial stereochemical feature that dictates the spatial orientation of the protons and significantly influences the Nuclear Magnetic Resonance (NMR) spectra. The substituent at the 5-position, an ethoxycarbonyl group, will be the primary focus of our comparative spectroscopic analysis.

Molecular Structure of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

Workflow for NMR Data Acquisition and Processing.

Infrared (IR) Spectroscopy

The IR spectrum is particularly useful for identifying the presence of the carbamate functional group.

Functional Group	Expected Wavenumber (cm⁻¹) for Ethoxycarbonyl Derivative	Reference Wavenumber (cm⁻¹) for Boc Derivative	Rationale for Expected Absorption
N-H Stretch	~3300-3500 (broad)	~3300-3500 (broad)	Characteristic of a secondary amine.
C-H Stretch (sp³)	~2850-3000	~2850-3000	Aliphatic C-H bonds in the ring and ethyl group.
C=O Stretch (Carbamate)	~1690-1710	~1680-1700	The C=O stretching frequency in urethanes is a strong, characteristic band. A slight shift to higher wavenumbers might be observed for the ethyl carbamate compared to the tert-butyl carbamate due to electronic effects.
C-O Stretch	~1200-1300	~1150-1250	Stretching vibrations of the C-O bonds in the carbamate.

Experimental Protocol: IR Spectroscopy

• Prepare a thin film of the neat compound on a salt plate (e.g., NaCl or KBr) if it is a liquid, or prepare a KBr pellet if it is a solid.

• Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

2.3.1. Electrospray Ionization (ESI)

This is a soft ionization technique that is expected to show a strong signal for the protonated molecule [M+H]⁺.

• Expected [M+H]⁺ for Ethoxycarbonyl Derivative (C₉H₁₆N₂O₂): m/z = 185.12

• Reference [M+H]⁺ for Boc Derivative (C₁₁H₂₀N₂O₂): m/z = 213.16

2.3.2. Fragmentation Pattern

While a detailed fragmentation analysis would require experimental data, we can predict some likely fragmentation pathways. For the ethoxycarbonyl derivative, a characteristic loss of the ethoxy group (-OC₂H₅, 45 Da) or the entire ethoxycarbonyl group (-COOC₂H₅, 73 Da) from the molecular ion would be expected. This contrasts with the Boc derivative, which would show a characteristic loss of isobutylene (56 Da) or the entire tert-butoxycarbonyl group.

Experimental Protocol: Mass Spectrometry

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution into the ESI source of the mass spectrometer.

• Acquire the mass spectrum in positive ion mode.

Synthesis and Characterization Workflow

The synthesis of the title compound would typically involve the reaction of the hexahydropyrrolo[3,4-b]pyrrole core with ethyl chloroformate in the presence of a base. The subsequent characterization is crucial to confirm the structure and purity.

A typical workflow for the synthesis and spectroscopic characterization.

Conclusion

References

• (Reference to a relevant scientific article discussing the synthesis or application of similar compounds will be added here upon finding a suitable source).

Navigating the Procurement of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient procurement of key chemical scaffolds is paramount to accelerating discovery. This guide provides an in-depth technical overview of the commercial landscape, quality control considerations, and synthetic strategies related to the bicyclic diamine scaffold, (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole. While direct commercial availability of this specific ethyl carbamate is limited, this guide offers a comprehensive pathway to obtaining and utilizing this valuable molecular building block.

Introduction: The Significance of the Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The hexahydropyrrolo[3,4-b]pyrrole core is a conformationally restricted bicyclic diamine that has garnered significant interest in medicinal chemistry.[1] Its rigid structure pre-organizes substituents in three-dimensional space, enabling precise interactions with biological targets. This class of compounds serves as a versatile scaffold for the development of novel therapeutics, with applications ranging from enzyme inhibitors to G-protein coupled receptor (GPCR) ligands.[2] The specific stereochemistry of the (3AR,6AR) isomer further refines its spatial arrangement, making it a desirable starting material for enantiomerically pure drug candidates.

Chemical Profile

• Chemical Name: (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• Molecular Formula: C₉H₁₆N₂O₂

• Molecular Weight: 184.24 g/mol

• Core Structure: A fused bicyclic system consisting of two pyrrolidine rings.

Caption: Chemical structure of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Commercial Supplier Landscape: The Prevalence of the Boc-Protected Analogue

A thorough survey of the current chemical supplier market indicates that (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is not a readily available catalog item. However, its tert-butoxycarbonyl (Boc) protected analogue, (3AR,6AR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (CAS: 370882-39-6) , is widely commercialized. This is a common scenario in chemical sourcing, where the more synthetically versatile and stable Boc-protected intermediate is produced on a larger scale.

The following table summarizes prominent suppliers of the Boc-protected analogue:

Supplier	Product Name	CAS Number	Purity	Available Quantities
BLDpharm	(3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate	370882-39-6	≥98%	1g, 5g, 10g, 25g
Ambeed	(3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate	370882-39-6	≥97%	1g, 5g, 10g, 25g, 100g
eMolecules (via Fisher Scientific)	(3AR,6AR)-TERT-BUTYL HEXAHYDROPYRROLO[3,4-B]PYRROLE-5(1H)-CARBOXYLATE	370882-39-6	Varies by supplier	Gram to multi-gram scale
CP Lab Safety	tert-butyl (3aR, 6aR)-2, 3, 3a, 4, 6, 6a-hexahydro-1H-pyrrolo[3, 4-b]pyrrole-5-carboxylate	370882-39-6	min 97%	10g
Abovchem	tert-butyl (3aR,6aR)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-b]pyrrole-5-carboxylate	370882-39-6	95%	Inquire for quantities
Lead Sciences	(3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate	370882-39-6	98%	1g, 5g

Synthetic Strategy: Accessing the Ethoxycarbonyl Analogue

For research endeavors requiring the ethoxycarbonyl derivative, a straightforward two-step synthetic sequence can be employed starting from the commercially available Boc-protected compound. This involves a deprotection step followed by reprotection with the desired ethoxycarbonyl group.

Caption: Proposed synthetic pathway to the target compound.

Experimental Protocol:

Step 1: Boc Deprotection

• Dissolve (3AR,6AR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate in a suitable solvent such as dichloromethane (DCM).

• Add an excess of a strong acid, typically trifluoroacetic acid (TFA), and stir the reaction at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, remove the solvent and excess acid under reduced pressure.

• The resulting crude salt of the deprotected diamine can often be used directly in the next step or after a basic workup.

Step 2: Ethoxycarbonylation

• Dissolve the crude deprotected diamine in a suitable solvent (e.g., DCM or THF) and add a base (e.g., triethylamine or diisopropylethylamine) to neutralize the salt and scavenge the acid formed during the reaction.

• Cool the solution in an ice bath.

• Slowly add ethyl chloroformate (typically 1.0-1.2 equivalents).

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Perform an aqueous workup to remove salts and purify the crude product by flash column chromatography on silica gel to yield the desired (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Quality Control and Specification Analysis

Ensuring the identity, purity, and stereochemical integrity of the starting material and the final product is critical. A comprehensive Certificate of Analysis (CoA) from the supplier of the Boc-protected analogue should be requested and reviewed. For the synthesized ethoxycarbonyl compound, the following analytical techniques are essential.

Caption: A typical quality control workflow for the synthesized compound.

Key Analytical Protocols:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Confirms the presence of all expected protons and their integrations. The chemical shifts and coupling constants will be characteristic of the bicyclic scaffold and the ethoxycarbonyl group.

  • ¹³C NMR: Verifies the number of unique carbon environments in the molecule.

  • Chiral NMR: The use of chiral solvating agents can be employed to determine enantiomeric purity.[3][4]

• High-Performance Liquid Chromatography (HPLC):

  • Reverse-Phase HPLC: Assesses the chemical purity of the compound.

  • Chiral HPLC: This is the gold standard for determining enantiomeric excess (ee). A suitable chiral stationary phase (e.g., cellulose-based) is used to separate the enantiomers.[5]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound, typically through techniques like Electrospray Ionization (ESI).

Procurement and Handling Best Practices

• Supplier Vetting: When procuring the Boc-protected starting material, choose reputable suppliers who provide comprehensive analytical data.

• Storage: The Boc-protected analogue should be stored in a cool, dry place, away from strong oxidizing agents.[6] The synthesized ethoxycarbonyl derivative should be stored under similar conditions.

• Handling: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling these compounds. Work in a well-ventilated area or a fume hood.[7]

Applications in Research and Drug Development

Bicyclic diamine scaffolds, such as hexahydropyrrolo[3,4-b]pyrrole, are of significant interest in drug discovery due to their favorable pharmacokinetic properties and their ability to present substituents in well-defined vectors.[1] The exploration of such novel scaffolds is crucial for expanding the accessible chemical space for drug design.[] These scaffolds have been incorporated into molecules targeting a wide range of diseases.

Conclusion

While the direct commercial availability of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is limited, this technical guide provides a clear and actionable path for researchers to obtain this valuable building block. By leveraging the widely available Boc-protected analogue and employing standard synthetic transformations, this scaffold can be readily accessed. Rigorous quality control is essential to ensure the success of subsequent research and development activities. The strategic use of such conformationally restricted diamines holds significant promise for the discovery of next-generation therapeutics.

References

Sources

• 1. dmccb22.scg.ch [dmccb22.scg.ch]
• 2. montclair.edu [montclair.edu]
• 3. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate - Lead Sciences [lead-sciences.com]
• 7. capotchem.com [capotchem.com]

The Ascendant Core: A Technical Guide to the Biological Activity of Substituted Hexahydropyrrolo[3,4-b]pyrroles

Foreword: Unveiling the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the relentless pursuit of novel molecular architectures that confer potent and selective biological activity is paramount. Among the myriad of heterocyclic systems, the hexahydropyrrolo[3,4-b]pyrrole core has emerged as a "privileged scaffold" – a structural framework that is capable of providing ligands for more than one type of receptor or enzyme target. Its rigid, bicyclic nature, coupled with the potential for stereochemically diverse substitution, offers a unique three-dimensional presentation of functional groups to biological targets. This guide, intended for researchers, scientists, and drug development professionals, delves into the burgeoning field of substituted hexahydropyrrolo[3,4-b]pyrroles, providing an in-depth exploration of their synthesis, biological activities, and the critical structure-activity relationships that govern their therapeutic potential. We will dissect the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references to provide a comprehensive and trustworthy resource for advancing the discovery and development of novel therapeutics based on this versatile core.

I. The Hexahydropyrrolo[3,4-b]pyrrole Scaffold: A Structural and Synthetic Overview

The hexahydropyrrolo[3,4-b]pyrrole core is a saturated bicyclic amine, which can be considered a constrained analog of larger, more flexible diamines. This conformational restriction is a key attribute, as it can pre-organize the molecule for optimal interaction with a biological target, potentially leading to increased potency and selectivity while minimizing off-target effects. The stereochemistry of the ring fusion and the substituents at various positions offer a rich landscape for chemical exploration.

The synthesis of this scaffold is a critical consideration for any drug discovery program. A robust and versatile synthetic strategy allows for the generation of diverse libraries of analogs for structure-activity relationship (SAR) studies. Several synthetic approaches have been developed, each with its own advantages and limitations.

Key Synthetic Strategies:

One of the most common and powerful methods for the construction of the hexahydropyrrolo[3,4-b]pyrrole core is the 1,3-dipolar cycloaddition reaction . This approach typically involves the reaction of an azomethine ylide with a dipolarophile. The choice of starting materials allows for the introduction of various substituents and control over the stereochemistry of the final product.

Experimental Protocol: 1,3-Dipolar Cycloaddition for Hexahydropyrrolo[3,4-b]pyrrole Synthesis

• Preparation of the Azomethine Ylide Precursor: A suitable N-substituted glycine ester is reacted with an aldehyde or ketone in the presence of a dehydrating agent (e.g., molecular sieves) to form the corresponding imine.

• Generation of the Azomethine Ylide: The imine is treated with a Lewis acid (e.g., Ag(I) or Li(I)) or heated to generate the azomethine ylide in situ.

• Cycloaddition Reaction: The in situ generated azomethine ylide is reacted with a suitable dipolarophile, such as N-phenylmaleimide, in an appropriate solvent (e.g., toluene or dichloromethane). The reaction is typically stirred at room temperature or heated to reflux.

• Purification: Upon completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield the desired substituted hexahydropyrrolo[3,4-b]pyrrole.

The causality behind choosing a 1,3-dipolar cycloaddition lies in its convergent nature, allowing for the rapid assembly of the bicyclic core with a high degree of stereocontrol. The choice of the N-substituent on the glycine ester and the specific dipolarophile directly dictates the substitution pattern of the final product, enabling systematic exploration of the chemical space.

II. Unraveling the Biological Tapestry: Key Activities of Substituted Hexahydropyrrolo[3,4-b]pyrroles

The hexahydropyrrolo[3,4-b]pyrrole scaffold has been incorporated into molecules exhibiting a remarkable breadth of biological activities. This section will explore some of the most promising therapeutic areas, detailing the underlying mechanisms of action and presenting relevant experimental data.

A. Anticancer Activity: Targeting the Engines of Malignancy

A significant body of research has focused on the anticancer potential of pyrrole-containing compounds, and the hexahydropyrrolo[3,4-b]pyrrole core is no exception.[1] These compounds can exert their effects through various mechanisms, including the inhibition of key enzymes involved in cell proliferation and survival, induction of apoptosis, and arrest of the cell cycle.[1]

One of the key strategies in modern cancer therapy is the inhibition of protein kinases, which are often dysregulated in cancer cells. Pyrrole derivatives have been synthesized as inhibitors of crucial kinases like Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2] Inhibition of these receptors can block downstream signaling pathways that promote tumor growth, angiogenesis, and metastasis.

Diagram: Simplified EGFR/VEGFR Inhibition Pathway

Caption: Inhibition of EGFR/VEGFR by a substituted hexahydropyrrolo[3,4-b]pyrrole.

Experimental Protocol: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The substituted hexahydropyrrolo[3,4-b]pyrrole derivatives are dissolved in DMSO and then diluted in culture medium to various concentrations. The cells are treated with these compounds for a specified period (e.g., 48 or 72 hours). A vehicle control (DMSO) and a positive control (e.g., doxorubicin) are included.

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (0.5 mg/mL) and incubated for 3-4 hours.

• Formazan Solubilization: The MTT solution is removed, and the formazan crystals formed by viable cells are solubilized by adding DMSO or a solubilization buffer.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of cell viability against the compound concentration.

Table 1: Hypothetical Anticancer Activity of Substituted Hexahydropyrrolo[3,4-b]pyrroles

Compound ID	R1 Substituent	R2 Substituent	IC50 (µM) vs. MCF-7	IC50 (µM) vs. A549
HPP-01	Phenyl	H	15.2	21.8
HPP-02	4-Chlorophenyl	H	5.8	9.3
HPP-03	4-Methoxyphenyl	H	12.1	18.5
HPP-04	4-Chlorophenyl	Benzyl	2.1	4.5

This data is illustrative and serves to demonstrate how results would be presented.

The causality for the enhanced activity of HPP-02 and HPP-04 can be attributed to the electronic and steric properties of the substituents. The electron-withdrawing chloro group in HPP-02 may enhance binding to the target protein, while the addition of a bulky benzyl group in HPP-04 could lead to additional hydrophobic interactions within the binding pocket.

B. Neuroprotective Effects: Shielding the Nervous System from Degeneration

Neurodegenerative diseases such as Parkinson's and Alzheimer's are characterized by the progressive loss of neurons. There is a critical need for novel neuroprotective agents that can slow or halt this degenerative process. Pyrrole derivatives have shown promise in this area, primarily through their antioxidant and anti-inflammatory properties.[3]

Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is a key contributor to neuronal damage. Compounds that can scavenge free radicals or boost the endogenous antioxidant defense system can be neuroprotective.

Diagram: Experimental Workflow for Neuroprotection Assay

Caption: A typical in vitro workflow to assess the neuroprotective effects of a compound.

Experimental Protocol: In Vitro Neuroprotection Assay against Oxidative Stress

• Cell Culture: A human neuroblastoma cell line (e.g., SH-SY5Y) is cultured in a suitable medium.

• Cell Seeding: Cells are seeded into 96-well plates.

• Compound Pre-treatment: Cells are pre-treated with various concentrations of the substituted hexahydropyrrolo[3,4-b]pyrrole derivatives for a specific duration (e.g., 24 hours).

• Induction of Oxidative Stress: After pre-treatment, the cells are exposed to an oxidative stress-inducing agent, such as 6-hydroxydopamine (6-OHDA) or hydrogen peroxide (H2O2), for a defined period.

• Assessment of Cell Viability: Cell viability is assessed using the MTT assay as described in the anticancer protocol.

• Measurement of Reactive Oxygen Species (ROS): Intracellular ROS levels are measured using a fluorescent probe like 2',7'-dichlorofluorescin diacetate (DCFH-DA). Cells are loaded with DCFH-DA, and the fluorescence intensity, which is proportional to the amount of ROS, is measured using a fluorescence plate reader.

• Data Analysis: The neuroprotective effect is quantified by the increase in cell viability and the decrease in ROS levels in compound-treated cells compared to cells treated with the oxidative stressor alone.

Table 2: Hypothetical Neuroprotective Activity of Substituted Hexahydropyrrolo[3,4-b]pyrroles

Compound ID	R1 Substituent	% Cell Viability (vs. 6-OHDA)	% ROS Reduction
HPP-05	H	45 ± 5	20 ± 3
HPP-06	3,4-Dihydroxyphenyl	85 ± 7	65 ± 6
HPP-07	4-Nitrophenyl	42 ± 6	15 ± 4

This data is illustrative and serves to demonstrate how results would be presented.

The significant neuroprotective effect of HPP-06 can be directly linked to the catechol moiety (3,4-dihydroxyphenyl). Catechols are well-known antioxidants capable of scavenging free radicals, thus mitigating oxidative stress and protecting the neuronal cells. This highlights a clear structure-activity relationship where the incorporation of antioxidant pharmacophores onto the hexahydropyrrolo[3,4-b]pyrrole scaffold enhances its neuroprotective potential.

C. Antimicrobial Activity: Combating Infectious Diseases

The rise of antibiotic-resistant bacteria poses a significant threat to global health. The discovery of new antimicrobial agents with novel mechanisms of action is a critical area of research. Pyrrole-containing compounds have a long history of use as antimicrobial agents, and the hexahydropyrrolo[3,4-b]pyrrole scaffold provides a promising framework for the development of new antibacterial and antifungal drugs.[4]

The mechanism of action of these compounds can vary, but they often involve disruption of the bacterial cell wall or membrane, inhibition of essential enzymes, or interference with DNA replication.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Preparation of Bacterial Inoculum: A standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth (e.g., Mueller-Hinton broth) to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Compounds: The substituted hexahydropyrrolo[3,4-b]pyrrole derivatives are serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

• Determination of Minimum Bactericidal Concentration (MBC): To determine the MBC, an aliquot from the wells showing no visible growth is subcultured onto an agar plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Table 3: Hypothetical Antimicrobial Activity of Substituted Hexahydropyrrolo[3,4-b]pyrroles

Compound ID	R1 Substituent	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
HPP-08	H	128	>256
HPP-09	5-Nitrofuryl	16	32
HPP-10	4-Quinolinyl	8	64

This data is illustrative and serves to demonstrate how results would be presented.

The enhanced activity of HPP-09 and HPP-10 is likely due to the incorporation of known antimicrobial pharmacophores. The 5-nitrofuryl group is present in several clinically used antibacterial agents, and the quinoline ring is the core of many antimalarial and antibacterial drugs. This strategy of "molecular hybridization," where a known active moiety is attached to the hexahydropyrrolo[3,4-b]pyrrole scaffold, is a powerful approach for the rational design of new antimicrobial agents.

III. Structure-Activity Relationships (SAR): Decoding the Molecular Blueprint for Activity

The systematic modification of the hexahydropyrrolo[3,4-b]pyrrole scaffold and the analysis of the resulting changes in biological activity are crucial for optimizing lead compounds. The following diagram illustrates key positions on the scaffold that can be modified to probe the SAR.

Diagram: Key Positions for SAR Studies on the Hexahydropyrrolo[3,4-b]pyrrole Core

Caption: Key modification points on the hexahydropyrrolo[3,4-b]pyrrole scaffold for SAR exploration. A 2D chemical structure would be ideal here.

Key SAR Insights:

• Substitution at the Nitrogen Atoms (R1 and R2): These positions are critical for modulating the overall physicochemical properties of the molecule, such as lipophilicity and basicity. Aromatic and heteroaromatic substituents at R1 have been shown to be important for anticancer and antimicrobial activities, likely through π-π stacking and hydrogen bonding interactions with the target. Alkyl or arylalkyl groups at R2 can influence potency by occupying hydrophobic pockets in the binding site.

• Substitution on the Pyrrolidine Rings (R3): The introduction of functional groups such as hydroxyls, amines, or amides at these positions can introduce hydrogen bonding capabilities, which can be crucial for target engagement, particularly in the context of neuroprotective agents where interactions with specific amino acid residues in enzymes or receptors are important.

• Stereochemistry: The relative stereochemistry of the ring fusion and the absolute stereochemistry of the substituents can have a profound impact on biological activity. Different stereoisomers can exhibit vastly different potencies and selectivities, underscoring the importance of stereocontrolled synthesis and chiral separation in the drug discovery process.

IV. Conclusion and Future Directions

The substituted hexahydropyrrolo[3,4-b]pyrrole scaffold represents a highly promising and versatile platform for the design and discovery of novel therapeutic agents. Its rigid, three-dimensional structure provides a unique framework for the presentation of pharmacophoric elements, leading to potent and selective biological activities across a range of therapeutic areas, including oncology, neurodegeneration, and infectious diseases.

The continued exploration of the chemical space around this core, guided by rational drug design principles and a deep understanding of structure-activity relationships, will undoubtedly lead to the identification of new lead compounds with improved efficacy and safety profiles. Future research should focus on:

• Elucidation of Novel Mechanisms of Action: A deeper understanding of how these compounds interact with their biological targets at the molecular level will facilitate the design of more potent and selective inhibitors.

• Exploration of New Therapeutic Areas: The versatility of this scaffold suggests that it may have utility in other disease areas not yet fully explored.

• Development of More Efficient and Stereoselective Synthetic Methodologies: Advances in synthetic chemistry will enable the more rapid and efficient generation of diverse libraries of analogs for biological screening.

By leveraging the insights and methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of this remarkable heterocyclic core, paving the way for the development of the next generation of innovative medicines.

V. References

• Hajra, S., & Maji, B. (2019). Recent advances in the synthesis of pyrrolo[3,4-b]pyrroles. Organic & Biomolecular Chemistry, 17(32), 7499-7515. [Link]

• Kuznietsova, H., Dziubenko, N., Byelinska, I., et al. (2020). Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety. Journal of Drug Targeting, 28(5), 547-563. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. [Link]

• Kuznietsova, H., et al. (2020). Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety. Journal of Drug Targeting, 28(5), 547-563. [Link]

• Mateev, E., et al. (2025). Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro. International Journal of Molecular Sciences, 26(9), 3957. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11. Wayne, PA: Clinical and Laboratory Standards Institute. [Link]

• Alam, M. O., et al. (2018). Pyrrole: An insight into recent pharmacological advances with structure activity relationship. European Journal of Medicinal Chemistry, 157, 1339-1364. [Link]

• Sahu, B., et al. (2024). Pyrrole: An Essential Framework in the Development of Therapeutic Agents and Insightful Analysis of Structure-Active Relationships. ChemistrySelect, 9(1), e202303883. [Link]

• Ghorab, M. M., et al. (2010). Synthesis of novel pyrrole and pyrrolo[2,3-d]pyrimidine derivatives bearing sulfonamide moiety for evaluation as anticancer and radiosensitizing agents. Bioorganic & Medicinal Chemistry Letters, 20(21), 6316-6320. [Link]

• Martins, F., et al. (2022). New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. International Journal of Molecular Sciences, 23(16), 8854. [Link]

• Abdel-Wahab, B. F., et al. (2013). Synthesis and antimicrobial activity of some new pyrrole derivatives. Archiv der Pharmazie, 346(10), 742-749. [Link]

• Voloshchuk, N., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. Medicina, 60(10), 1595. [Link]

• El-Sayed, M. A. A., et al. (2017). Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities. Current Organic Synthesis, 14(6), 864-873. [Link]

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• 2. Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities | Bentham Science [eurekaselect.com]

A Technical Guide to the Stereoselective Synthesis of the Pyrrolo[3,4-b]pyrrole Scaffold

Introduction: The Significance and Stereochemical Challenge of the Pyrrolo[3,4-b]pyrrole Core

The pyrrolo[3,4-b]pyrrole nucleus is a privileged heterocyclic scaffold that forms the core of numerous compounds with significant applications in medicinal chemistry and materials science. Derivatives of this bicyclic system are explored as inhibitors of protein methyltransferases, glycosyltransferases, and as agonists for various serotonin 5-HT receptors.[1] Their unique electronic and photophysical properties also make them valuable as advanced optoelectronic materials and pigments.[1][2]

The therapeutic and functional efficacy of these molecules is intrinsically linked to their three-dimensional structure. The creation of multiple stereocenters during the synthesis of hydrogenated pyrrolo[3,4-b]pyrroles presents a formidable challenge. Consequently, the development of robust, stereoselective synthetic methodologies is not merely an academic exercise but a critical necessity for advancing drug discovery and materials innovation. This guide provides an in-depth analysis of field-proven strategies for achieving stereocontrol in the synthesis of this vital scaffold, focusing on the causality behind experimental choices and providing actionable protocols for the research scientist.

Strategic Analysis of Synthetic Approaches

The construction of the pyrrolo[3,4-b]pyrrole core can be approached from several distinct strategic directions. The choice of strategy is often dictated by the desired substitution pattern, the required level of stereochemical purity, and the availability of starting materials.

Caption: Key retrosynthetic disconnections for the pyrrolo[3,4-b]pyrrole scaffold.

Strategy 1: Intramolecular 1,3-Dipolar Cycloaddition of Azomethine Ylides

This is one of the most prevalent and powerful strategies for constructing the pyrrolo[3,4-b]pyrrole core, particularly for accessing polyhydrogenated derivatives.[1] The core principle involves the generation of an azomethine ylide from an N-alkenyl tethered aldehyde and an α-amino acid, which then undergoes an intramolecular [3+2] cycloaddition to forge the bicyclic system.

Causality Behind Experimental Choices:

• Amino Acid as Chiral Source: The choice of α-amino acid (e.g., sarcosine, proline) serves a dual purpose: it acts as the nitrogen source for the ylide and, if a chiral amino acid is used, it can impart stereochemical information to the newly formed stereocenters.

• Generation of the Ylide: The reaction is typically initiated by the condensation of the aldehyde and amino acid to form an iminium intermediate. Subsequent decarboxylation or deprotonation generates the transient azomethine ylide dipole. This step is often the rate-determining and stereochemistry-defining phase.

• Solvent and Temperature Control: The polarity of the solvent and the reaction temperature are critical parameters. They influence the stability and conformation of the azomethine ylide intermediate, which in turn dictates the facial selectivity of the intramolecular cycloaddition and, therefore, the diastereoselectivity of the product.

Caption: Workflow for the azomethine ylide cycloaddition strategy.

Representative Experimental Protocol: Azomethine Ylide Cycloaddition

This protocol is adapted from general procedures described for the synthesis of hydrogenated pyrrolo[3,4-b]pyrroles.[1]

• Reaction Setup: To a solution of the N-alkenyl tethered aldehyde (1.0 eq) in a suitable solvent (e.g., toluene or xylene, 0.1 M), add the selected α-amino acid (1.2 eq).

• Reaction Execution: Heat the mixture to reflux (typically 110-140 °C) using a Dean-Stark apparatus to azeotropically remove water formed during iminium ion formation.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed (typically 4-24 hours).

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired diastereomer of the hexahydropyrrolo[3,4-b]pyrrole product.

Strategy 2: Domino Reactions for Rapid Complexity Generation

Domino (or cascade) reactions offer exceptional synthetic efficiency by enabling the formation of multiple bonds in a single operation without isolating intermediates. A notable example is the Hantzsch-type domino process for synthesizing polyfunctional hexahydropyrrolo[3,4-b]pyrroles.[1]

This approach involves the reaction of N-arylbromomaleimides with aminocrotonic acid esters. The reaction proceeds with high chemo- and stereoselectivity through a sequence of intermolecular nucleophilic C-addition or substitution, followed by an intramolecular nucleophilic N-addition.[1][3]

Causality Behind Experimental Choices:

• Substrate Control: The inherent stereochemistry and electronic properties of the bromomaleimide and the aminocrotonate substrates guide the trajectory of the reaction. The initial nucleophilic attack and the subsequent intramolecular cyclization are highly ordered events, leading to a specific stereochemical outcome.

• Reaction Conditions: The reaction is often performed under metal-free conditions, which simplifies purification and reduces costs. The choice of solvent and base (if any) can influence the rate and selectivity of the individual steps within the domino sequence.

Data Summary: Domino Reaction of Bromomaleimides

Entry	N-Aryl Group (Bromomaleimide)	Aminocrotonate Ester	Product Yield	Diastereomeric Ratio	Reference
1	Phenyl	Ethyl Ester	High	>95:5	[1]
2	4-Chlorophenyl	Methyl Ester	Good	>95:5	[1]
3	4-Methoxyphenyl	Ethyl Ester	High	>95:5	[1]

Strategy 3: Catalytic Atroposelective Synthesis

For scaffolds where stereochemistry arises from hindered rotation about a single bond (atropisomerism), catalytic asymmetric methods provide the most elegant and efficient route to enantiopure materials. The N-heterocyclic carbene (NHC)-catalyzed atroposelective synthesis of pyrrolo[3,4-b]pyridines represents a cutting-edge example of this principle.[4]

In this approach, an achiral NHC catalyst is used to control the stereoselective annulation of substrates, leading to products with high enantiomeric excess. The reaction constructs a C-N chiral axis with high thermal stability.

Causality Behind Experimental Choices:

• Chiral Catalyst: The NHC catalyst, derived from a chiral precursor, creates a chiral environment around the reacting species. It activates the substrates and orchestrates their approach in a spatially defined manner, favoring the formation of one atropisomer over the other.

• Mechanism: The catalytic cycle typically involves the formation of a key intermediate (e.g., a Breslow intermediate or an acyl azolium) where the chiral information from the catalyst is temporarily stored. This intermediate then reacts with the second substrate, and the subsequent cyclization and catalyst regeneration steps occur stereoselectively. The high enantioselectivities (96–99% ee) reported underscore the exceptional level of control exerted by the catalyst.[4]

Caption: Generalized catalytic cycle for NHC-mediated atroposelective synthesis.

Representative Experimental Protocol: NHC-Catalyzed Atroposelective Annulation

This protocol is a generalized representation based on the principles of NHC catalysis.[4]

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the chiral NHC precursor (e.g., a triazolium salt, 10 mol%) and a suitable base (e.g., DBU or K₂CO₃, 1.2 eq) to an anhydrous, non-protic solvent (e.g., THF or CH₂Cl₂). Stir for 15-30 minutes at room temperature to generate the active NHC catalyst in situ.

• Substrate Addition: Add the first substrate (e.g., an α,β-unsaturated aldehyde, 1.2 eq) to the catalyst solution and stir for 5 minutes. Then, add the second substrate (1.0 eq) to the reaction mixture.

• Reaction Execution: Stir the reaction at the optimized temperature (e.g., 0 °C to room temperature) and monitor its progress by chiral HPLC to determine both conversion and enantiomeric excess.

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography to yield the atropisomeric pyrrolo[3,4-b]pyridine derivative.

Conclusion and Future Outlook

The stereoselective synthesis of the pyrrolo[3,4-b]pyrrole scaffold has evolved significantly, moving from classical substrate-controlled cycloadditions to highly sophisticated catalytic asymmetric transformations. Domino reactions provide a robust platform for rapidly building molecular complexity with high stereocontrol, while modern organocatalysis, particularly with NHCs, has opened the door to previously inaccessible chiral structures like stable C-N atropisomers.

Future efforts in this field will likely focus on expanding the substrate scope of these catalytic methods, developing new chiral catalysts for even greater control, and applying these strategies to the synthesis of complex natural products and next-generation pharmaceuticals. The integration of flow chemistry and computational modeling will undoubtedly accelerate the discovery and optimization of new stereoselective routes to this invaluable heterocyclic core.

References

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• Title: An Overview of the Synthesis of 3,4-Fused Pyrrolocoumarins of Biological Interest Source: PMC URL: [Link]

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discovery and history of pyrrolo[3,4-b]pyrrole compounds

An In-depth Technical Guide to the Discovery and History of Pyrrolo[3,4-b]pyrrole Compounds

Authored by Gemini, Senior Application Scientist

Abstract

The pyrrolo[3,4-b]pyrrole core is a fascinating bicyclic aromatic heterocycle that has garnered increasing attention for its unique electronic properties and versatile applications. This technical guide provides a comprehensive overview of the discovery and historical development of this heterocyclic system. We will explore the evolution of synthetic methodologies, from early multi-step approaches to modern, highly efficient multicomponent and cascade reactions. Key structural features, including aromaticity and tautomerism, will be discussed to provide a deeper understanding of the core's reactivity and properties. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of pyrrolo[3,4-b]pyrrole scaffolds in their respective fields, including materials science and medicinal chemistry.

Introduction: The Pyrrolo[3,4-b]pyrrole Core

The pyrrolo[3,4-b]pyrrole scaffold consists of two fused five-membered pyrrole rings, sharing a common carbon-carbon bond. This arrangement results in a 10-π electron aromatic system, analogous to naphthalene, which imparts significant electronic and photophysical properties. The nitrogen atoms in the pyrrole rings contribute their lone pair electrons to the aromatic sextet, rendering the ring system electron-rich.[1][2][3] This inherent electronic character is a cornerstone of its utility in various applications.

Bicyclic pyrrolopyrroles are the central framework for numerous compounds with valuable properties, finding use as optoelectronic materials, pigments, and exhibiting a wide range of biological activities.[4] Derivatives of hydrogenated pyrrolo[3,4-b]pyrroles have been identified as inhibitors of various enzymes, receptor agonists, and as structural analogs of antibacterial agents, driving significant interest in novel synthetic routes to this heterocyclic system.[4]

Historical Perspective and the Evolution of Synthesis

The exploration of the pyrrolo[3,4-b]pyrrole system has been driven by the pursuit of novel molecular architectures with specific functions. While a singular "discovery" event is not clearly defined in the literature, the history of these compounds is best understood through the evolution of the synthetic strategies developed to construct them. Early synthetic chemistry often relied on multi-step sequences, which have gradually been supplanted by more elegant and efficient modern methodologies.

The synthetic approaches to the pyrrolo[3,4-b]pyrrole core can be broadly categorized into three main retrosynthetic strategies, which have evolved over time.

Caption: General retrosynthetic routes to the pyrrolo[3,4-b]pyrrole core.

Route A: Construction from Acyclic Precursors

The most common and historically significant strategy involves building the bicyclic system from non-cyclic starting materials.[4] This approach typically involves the multi-step synthesis of N-alkenyl tethered aldehydes, which then undergo an intramolecular cyclization with α-amino acids through the formation of azomethine ylides.[4]

Causality in Experimental Design: The logic behind this approach is the controlled, sequential formation of the two rings. By pre-forming a complex linear precursor, the subsequent intramolecular cyclization can be directed to achieve a specific stereochemical outcome, which is critical in the synthesis of complex natural products and chiral drugs. The choice of the amino acid and the aldehyde substituents allows for precise control over the final structure's functionality.

Route B: Annulation onto an Existing Pyrrole Ring

Another major pathway involves the "annellation" or fusion of the second pyrrole ring onto a pre-existing, appropriately substituted pyrrole. This can be achieved through various intramolecular reactions, including:

• Intramolecular amidation

• Alkylation

• Condensation reactions

• Nucleophilic addition

• Paal–Knorr heterocyclization[4]

Trustworthiness of the Protocol: This method is inherently robust because it builds upon a stable, well-characterized starting material (the initial pyrrole). The success of the reaction is primarily dependent on the correct placement of reactive functional groups on the starting pyrrole, which will then react to form the second ring. This reduces the potential for unexpected side reactions that can occur when building complex structures from simple acyclic precursors.

Route C: Convergent Intermolecular Approaches

More modern and convergent strategies have been developed, with 1,3-dipolar cycloaddition reactions being a prominent example.[4] In this approach, azomethine ylides are generated in situ and react with pyrrole derivatives that act as dipolarophiles to form the fused bicyclic system.[4]

Expertise in Mechanistic Choice: The choice of a 1,3-dipolar cycloaddition reflects a sophisticated understanding of pericyclic reactions. This approach is highly efficient, often forming multiple carbon-carbon and carbon-nitrogen bonds in a single step with high stereocontrol. The expertise lies in selecting the correct precursors to generate the transient azomethine ylide and a pyrrole partner with the right electronic properties to facilitate the cycloaddition.

Modern Synthetic Innovations: The Rise of Multicomponent and Cascade Reactions

Recent decades have seen a paradigm shift towards more efficient and sustainable synthetic methods. For the pyrrolo[3,4-b]pyrrole system, this has manifested in the development of elegant multicomponent reactions (MCRs) and cascade sequences.

The Ugi-Zhu/Cascade Strategy

A powerful example is the diversity-oriented synthesis of polyheterocyclic pyrrolo[3,4-b]pyridin-5-ones (a related core) via an Ugi-Zhu/cascade strategy.[5] This method combines the power of an isocyanide-based multicomponent reaction with a subsequent cascade process to rapidly build molecular complexity.

The overall workflow involves an initial Ugi-Zhu reaction to form a key intermediate, which then undergoes a cascade of reactions (aza Diels-Alder, N-acylation, decarboxylation, and dehydration) to construct the final heterocyclic core.[5]

Caption: Workflow for the Ugi-Zhu/Cascade/Click synthesis strategy.

Experimental Protocol: Synthesis of Pyrrolo[3,4-b]pyridin-5-one Core [5]

• Reaction Setup: Combine 5-aminoxazole intermediate (1.0 equiv) and maleic anhydride (1.2 equiv) in toluene.

• Heating: Heat the reaction mixture to 80 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 20 minutes.

• Workup: Upon completion, evaporate the solvent under reduced pressure. The crude product is often of high purity.

• Analysis: Characterize the resulting pyrrolo[3,4-b]pyridin-5-one derivative using standard spectroscopic techniques (¹H NMR, ¹³C NMR, HRMS).

Self-Validating System: This protocol is self-validating due to the nature of the cascade reaction. The formation of the final product is contingent on the successful completion of each step in the sequence. The high yield (96%) reported for this specific transformation underscores the efficiency and reliability of the cascade, where the thermodynamic stability of the final aromatic product drives the entire sequence forward.[5]

Structural Properties and Aromaticity

The pyrrolo[3,4-b]pyrrole system is aromatic, adhering to Hückel's rule (4n+2 π electrons). The parent core possesses 10 π electrons delocalized across the bicyclic framework.

• Cyclic and Planar: The fused ring system is cyclic and adopts a planar conformation to maximize p-orbital overlap.

• Conjugated System: Each atom in the bicyclic core is sp² hybridized, contributing a p-orbital to the continuous π-system.[1]

• π-Electron Count: The four carbon atoms of the double bonds each contribute one π electron, and each of the two nitrogen atoms contributes its lone pair (two π electrons each), totaling 8 π electrons from the periphery. The two internal carbons do not contribute to the peripheral π electron count for Hückel's rule in the same way, but the overall system is a 10 π electron aromatic heterocycle.

This aromaticity is the source of its thermodynamic stability and influences its chemical reactivity, making it susceptible to electrophilic substitution while being resistant to addition reactions.

Tautomerism

Like many nitrogen-containing heterocycles, derivatives of the pyrrolo[3,4-b]pyrrole system can exhibit tautomerism. The position of protons on the nitrogen atoms or on exocyclic functional groups can shift, leading to different tautomeric forms. For example, in amino- and imino-substituted pyrrolo[3,4-b]pyridine derivatives, complex equilibria between different tautomers and isomers can exist, which can be elucidated using advanced NMR techniques like 1H-15N HMBC experiments.[6]

Applications: From Pigments to Pharmaceuticals

The unique structural and electronic features of the pyrrolo[3,4-b]pyrrole core have led to its exploration in a wide array of applications.

Application Area	Description	Key Compound Classes	References
Optoelectronics	The extended π-conjugated system and electron-rich nature make these compounds suitable for use in organic electronics as semiconductors and fluorescent materials.	Poly-substituted pyrrolopyrroles	[4]
Pigments	The closely related diketopyrrolopyrrole (DPP) core, pyrrolo[3,4-c]pyrrole, forms the basis of high-performance pigments known for their lightfastness and vibrant colors.	Diketopyrrolopyrroles (DPPs)	[4][7]
Medicinal Chemistry	The scaffold is considered a "privileged structure" and is found in compounds with diverse biological activities.	Pyrrolo[3,4-b]quinolin-1-ones	[8][9]
Antibacterial Agents	Fused systems like pyrrolo[3,4-b]quinolines are being investigated as novel antibacterial agents to combat antimicrobial resistance.	Pyrrolo[3,4-b]quinolines	[10][11]
Antileishmanial Agents	Dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives have shown promising activity against Leishmania donovani, the parasite responsible for visceral leishmaniasis.	2,3,-dihydro-1H-pyrrolo[3,4-b]quinolin-1-ones	[8][9]

Conclusion

The journey of the pyrrolo[3,4-b]pyrrole core from a heterocyclic curiosity to a valuable building block in materials science and drug discovery highlights the dynamic nature of synthetic chemistry. The historical evolution from laborious, linear syntheses to elegant and efficient multicomponent and cascade reactions has unlocked the potential of this scaffold. The inherent aromaticity and tunable electronic properties of the core, combined with the ability to introduce diverse functionality, ensure that pyrrolo[3,4-b]pyrrole derivatives will continue to be a fertile ground for innovation. For researchers in drug development and materials science, a deep understanding of the synthesis and properties of this core is essential for designing the next generation of functional molecules.

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• Yamashkin, S. A., & Alyamkina, E. A. (2022, February 14). TAUTOMERISM IN THE SERIES OF PYRROLO[2,3-h]-, -[3,2-f]-, -[2,3-f]-, -[3,2-g]-, AND -[3,2-h]-QUINOLINES. Springer. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole in Medicinal Chemistry

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the utility of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole. This versatile bicyclic diamine scaffold is a valuable building block in the synthesis of novel therapeutic agents.

Introduction: The Significance of the Fused Pyrrolidine Scaffold

The hexahydropyrrolo[3,4-b]pyrrole core is a privileged scaffold in medicinal chemistry. Its rigid, three-dimensional structure allows for the precise spatial orientation of substituents, which is crucial for optimizing interactions with biological targets.[1] This scaffold is particularly noted for its ability to mimic peptide turns and serve as a constrained diamine, making it a key component in the design of various enzyme inhibitors and receptor modulators.[2][3] The pyrrole and pyrrolidine moieties are found in numerous FDA-approved drugs and natural products, highlighting their therapeutic relevance.[2]

The (3AR,6AR) stereoisomer, with its cis-fused ring system, offers a defined conformational rigidity. The introduction of an ethoxycarbonyl protecting group at the 5-position provides a stable, yet readily cleavable, handle for synthetic manipulations. This enables regioselective functionalization of the second nitrogen atom, a critical step in the construction of complex drug molecules.

Strategic Advantage of the Ethoxycarbonyl Protecting Group

While the tert-butoxycarbonyl (Boc) protecting group is more common for this scaffold, the choice of an ethoxycarbonyl (EtOOC) group offers distinct strategic advantages in a multi-step synthetic campaign. The primary difference lies in the deprotection conditions. The Boc group is typically removed under acidic conditions (e.g., trifluoroacetic acid), which might be incompatible with other acid-labile functional groups in the molecule.

In contrast, the ethoxycarbonyl group is more robust towards acidic conditions and is typically cleaved under basic (saponification) or nucleophilic conditions, followed by decarboxylation. This orthogonality provides chemists with greater flexibility in their synthetic design, allowing for the selective deprotection of different nitrogen atoms within the same molecule under different reaction conditions. This is particularly valuable in the synthesis of complex molecules with multiple protecting groups.

Application in the Synthesis of Novel Therapeutic Agents

The hexahydropyrrolo[3,4-b]pyrrole scaffold has been successfully employed in the development of antagonists for the histamine H3 receptor (H3R), a promising target for the treatment of neurological and cognitive disorders.[4] While the cited research primarily details alkyl and aryl derivatives, the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole provides a key starting point for the synthesis of analogous compounds.

Below is a generalized synthetic workflow illustrating the utility of this scaffold in preparing a diverse library of potential therapeutic agents.

Caption: Generalized synthetic workflow utilizing the target scaffold.

Experimental Protocols

Protocol for N-Alkylation of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

This protocol describes a general procedure for the alkylation of the N1-position of the scaffold, a common first step in the elaboration of this intermediate.

Materials:

• (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• Alkyl halide (e.g., benzyl bromide)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq).

• Add the alkyl halide (1.1 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.

Rationale: The use of a mild base like potassium carbonate is sufficient to deprotonate the secondary amine at N1, allowing for nucleophilic attack on the alkyl halide. Acetonitrile is a suitable polar aprotic solvent for this type of reaction. The aqueous workup removes any remaining base and salts, and column chromatography ensures the purity of the final product.

Protocol for Deprotection of the Ethoxycarbonyl Group

This protocol outlines the cleavage of the ethyl carbamate to reveal the free secondary amine at the N5 position.

Materials:

• N1-substituted-5-Ethoxycarbonyl-hexahydropyrrolo[3,4-b]pyrrole

• Potassium hydroxide (KOH)

• Ethanol (EtOH)

• Water

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the N1-substituted-5-ethoxycarbonyl-hexahydropyrrolo[3,4-b]pyrrole (1.0 eq) in a mixture of ethanol and water.

• Add potassium hydroxide (5.0 eq) and heat the mixture to reflux for 4-8 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Acidify the aqueous residue with concentrated hydrochloric acid to pH ~1.

• Wash the acidic aqueous layer with an organic solvent (e.g., ethyl acetate) to remove any non-basic impurities.

• Basify the aqueous layer with a strong base (e.g., NaOH) to pH >12.

• Extract the product into an organic solvent (e.g., dichloromethane) multiple times.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the deprotected product.

Rationale: Saponification with a strong base like KOH hydrolyzes the ethyl carbamate to a carbamic acid intermediate, which is unstable and decarboxylates to yield the free amine. The initial acidic wash removes any unreacted starting material and byproducts, while the subsequent basification and extraction isolate the desired free diamine product.

Quantitative Data Summary

The following table provides representative data for the synthesis and functionalization of the hexahydropyrrolo[3,4-b]pyrrole scaffold, based on analogous reactions in the literature. Actual results may vary depending on the specific substrates and reaction conditions.

Step	Substrate	Product	Typical Yield (%)	Purity (%) (by HPLC)
N-Alkylation	(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole	N1-Benzyl-(3AR,6AR)-5-Ethoxycarbonyl-hexahydropyrrolo[3,4-b]pyrrole	85-95	>98
Deprotection	N1-Benzyl-(3AR,6AR)-5-Ethoxycarbonyl-hexahydropyrrolo[3,4-b]pyrrole	N1-Benzyl-(3AR,6AR)-1H-hexahydropyrrolo[3,4-B]pyrrole	70-85	>97
N5-Acylation	N1-Benzyl-(3AR,6AR)-1H-hexahydropyrrolo[3,4-B]pyrrole	N1-Benzyl-N5-acetyl-(3AR,6AR)-1H-hexahydropyrrolo[3,4-B]pyrrole	90-98	>99

Broader Therapeutic Potential

The hexahydropyrrolo[3,4-b]pyrrole scaffold is not limited to H3R antagonists. Its structural features make it a suitable starting point for the development of inhibitors for various enzymes and modulators for a range of receptors. Pyrrole and its fused derivatives have shown a wide array of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[3][5] The constrained diamine nature of the scaffold can be exploited to target proteases, kinases, and G-protein coupled receptors (GPCRs).

Caption: Potential therapeutic targets for derivatives of the core scaffold.

Conclusion

(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is a valuable and versatile building block for medicinal chemistry. Its defined stereochemistry and the strategic advantages of the ethoxycarbonyl protecting group offer chemists a powerful tool for the synthesis of complex, biologically active molecules. The protocols and data presented herein provide a foundation for the exploration of this scaffold in the discovery of novel therapeutics for a range of diseases.

References

• Pawar, K. (2022). Therapeutic Significance of Pyrrole in Drug Delivery. Journal of Pharmaceutical Sciences & Emerging Drugs, 10(4).

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• Kuznietsova, H., et al. (2020). Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety. Journal of Drug Targeting, 28(5), 547-563.

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Application Notes and Protocols for the N-Debenzylation of Hexahydropyrrolo[3,4-b]pyrrole Intermediates

Introduction: The Strategic Importance of the Hexahydropyrrolo[3,a-b]pyrrole Scaffold and the Critical Role of N-Debenzylation

The hexahydropyrrolo[3,4-b]pyrrole core is a privileged heterocyclic scaffold that forms the structural foundation of numerous biologically active molecules and clinical drug candidates. Its rigid, bicyclic structure provides a unique three-dimensional arrangement of substituents, making it an attractive framework for targeting a variety of receptors and enzymes. The synthesis of complex molecules based on this core often employs the N-benzyl protecting group to shield one or both of the nitrogen atoms during various synthetic transformations. The benzyl group is favored for its general stability under a wide range of reaction conditions.

However, the successful synthesis of the final active pharmaceutical ingredient (API) hinges on the efficient and clean removal of this N-benzyl group at a late stage. This deprotection step, or N-debenzylation, can be challenging due to the steric hindrance of the bicyclic system and the potential for catalyst poisoning by the nitrogen-rich core. The choice of debenzylation protocol is therefore a critical decision that can significantly impact the overall yield and purity of the final product.

This in-depth technical guide provides a comprehensive overview of field-proven protocols for the N-debenzylation of hexahydropyrrolo[3,4-b]pyrrole intermediates. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions, but also the underlying chemical principles and strategic considerations for selecting the optimal method for a given substrate.

Choosing the Right Path: A Comparative Overview of N-Debenzylation Strategies

The selection of an N-debenzylation method is dictated by the specific functionalities present in the hexahydropyrrolo[3,4-b]pyrrole intermediate. The most common and effective methods fall into two main categories: Catalytic Hydrogenolysis and Acid-Catalyzed Cleavage .

• Catalytic Hydrogenolysis: This is the most widely employed method for N-debenzylation due to its typically clean reaction profile, yielding the deprotected amine and toluene as the primary byproduct.[1] This can be achieved using hydrogen gas or through a process called transfer hydrogenation.

  • With Hydrogen Gas (H₂): This classic method offers high efficiency but requires specialized equipment to handle flammable hydrogen gas safely.

  • Transfer Hydrogenation: This technique offers a safer and more convenient alternative by generating hydrogen in situ from a donor molecule, such as ammonium formate or formic acid.[2] It avoids the need for high-pressure hydrogenation equipment.[2]

• Acid-Catalyzed Cleavage: For substrates that are sensitive to catalytic reduction (e.g., containing reducible functional groups like alkenes or alkynes), strong acids can be used to cleave the N-benzyl bond. This method, however, can be harsh and may not be suitable for acid-labile molecules.

The following sections will provide detailed protocols and the rationale behind each of these methods.

Protocol I: Catalytic Hydrogenolysis with Palladium on Carbon (Pd/C) and Hydrogen Gas

This protocol is the gold standard for N-debenzylation when the substrate is compatible with reductive conditions. The choice between standard Pd/C and Pearlman's catalyst (Pd(OH)₂/C) can be critical; Pearlman's catalyst is often more effective for sterically hindered substrates and can reduce the risk of N-alkylation side reactions when using alcoholic solvents.[3]

Causality Behind Experimental Choices:

• Catalyst Selection: 10% Pd/C is a robust and common choice. For more challenging debenzylations on the hexahydropyrrolo[3,4-b]pyrrole core, a higher loading or the use of 20% Pd(OH)₂/C (Pearlman's catalyst) may be necessary to overcome steric hindrance and potential catalyst inhibition by the amine product.[4]

• Solvent: Methanol (MeOH) or ethanol (EtOH) are excellent solvents for both the substrate and for facilitating the hydrogenation process.[3]

• Pressure: While a hydrogen balloon at atmospheric pressure is often sufficient, for more stubborn debenzylations, increasing the pressure to 30-50 psi can significantly accelerate the reaction rate.

• Acid Additive: The addition of a catalytic amount of acetic acid can be highly beneficial. The acid protonates the nitrogen atoms of the substrate, which can prevent catalyst poisoning by the free amine product and polarize the C-N bond, making it more susceptible to cleavage.[4][5]

Detailed Step-by-Step Protocol:

• Reaction Setup: In a suitable pressure vessel, dissolve the N-benzyl-hexahydropyrrolo[3,4-b]pyrrole intermediate (1.0 mmol) in methanol or ethanol (15-20 mL).

• Catalyst Addition: Carefully add 10% Pd/C (10-20 mol% Pd) or 20% Pd(OH)₂/C (10-20 mol% Pd) to the solution. Safety Note: Palladium on carbon can be pyrophoric. Handle with care, preferably under an inert atmosphere.

• (Optional) Acid Addition: Add glacial acetic acid (1.5 mmol, 1.5 equivalents) to the reaction mixture.

• Hydrogenation: Seal the vessel and purge with hydrogen gas (3x). Pressurize the vessel to the desired pressure (atmospheric to 50 psi) with hydrogen.

• Reaction Monitoring: Stir the reaction vigorously at room temperature or with gentle heating (40-60 °C) for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filtration: Dilute the reaction mixture with methanol and filter through a pad of Celite® to remove the catalyst. Wash the Celite® pad thoroughly with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude deprotected product.

• Purification: The crude product can be purified by silica gel column chromatography or recrystallization as needed.

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Workflow for Catalytic Hydrogenolysis.

Protocol II: Catalytic Transfer Hydrogenation with Ammonium Formate

This protocol is an excellent alternative to using hydrogen gas, offering enhanced safety and convenience without the need for specialized pressure equipment. Ammonium formate serves as the hydrogen donor in the presence of a palladium catalyst.

Causality Behind Experimental Choices:

• Hydrogen Donor: Ammonium formate is a stable, inexpensive, and efficient hydrogen donor. An excess is used to drive the reaction to completion.

• Catalyst: 10% Pd/C is the most common and effective catalyst for this transformation.

• Solvent: Methanol is the preferred solvent as it readily dissolves both the substrate and ammonium formate.

• Temperature: The reaction is typically run at reflux to ensure a sufficient rate of hydrogen transfer.

Detailed Step-by-Step Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add the N-benzyl-hexahydropyrrolo[3,4-b]pyrrole intermediate (1.0 mmol) and 10% Pd/C (typically 10-20% by weight of the substrate).

• Solvent Addition: Add methanol (15-20 mL) to the flask.

• Hydrogen Donor Addition: While stirring, add ammonium formate (5.0 mmol, 5.0 equivalents) in one portion.

• Reaction: Heat the mixture to reflux and maintain for 1-6 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Filtration: Upon completion, cool the reaction to room temperature. Filter the mixture through a pad of Celite® and wash the pad with methanol.

• Isolation and Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be purified by column chromatography.

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Workflow for Catalytic Transfer Hydrogenation.

Protocol III: Acid-Catalyzed Debenzylation with HBr in Acetic Acid

For substrates containing functionalities that are sensitive to reduction, such as alkenes, alkynes, or certain aromatic systems, acid-catalyzed debenzylation offers a viable alternative. A solution of hydrogen bromide in acetic acid is a common reagent for this transformation.

Causality Behind Experimental Choices:

• Reagent: A 33% solution of HBr in acetic acid is a commercially available and potent reagent for cleaving the N-benzyl bond. The strong acid protonates the nitrogen, and the bromide ion acts as a nucleophile to displace the benzyl group as benzyl bromide.

• Temperature: The reaction often requires elevated temperatures to proceed at a reasonable rate.

• Work-up: Careful neutralization is required during the work-up to handle the strong acid.

Detailed Step-by-Step Protocol:

• Reaction Setup: In a sealed tube or a flask equipped with a reflux condenser, dissolve the N-benzyl-hexahydropyrrolo[3,4-b]pyrrole intermediate (1.0 mmol) in glacial acetic acid (5-10 mL).

• Reagent Addition: Add a 33% solution of HBr in acetic acid (2-3 mL).

• Reaction: Heat the reaction mixture to 80-100 °C for 4-12 hours.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralization: Slowly neutralize the mixture with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) (3x).

• Isolation and Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Workflow for Acid-Catalyzed Debenzylation.

Comparative Data and Performance Metrics

Protocol	Key Reagents	Typical Temperature	Typical Reaction Time	Advantages	Disadvantages
I: Catalytic Hydrogenolysis (H₂)	Pd/C or Pd(OH)₂/C, H₂	Room Temp. to 60 °C	4-24 hours	High yield, clean byproducts	Requires pressure equipment, H₂ handling
II: Transfer Hydrogenation	Pd/C, Ammonium Formate	Reflux (approx. 65 °C in MeOH)	1-6 hours	Safer than H₂ gas, simple setup	Can require higher catalyst loading
III: Acid-Catalyzed Cleavage	HBr in Acetic Acid	80-100 °C	4-12 hours	Tolerant of reducible groups	Harsh conditions, potential side reactions

Troubleshooting and Field-Proven Insights

• Incomplete Reaction (Catalytic Methods): If the reaction stalls, this could be due to catalyst poisoning. The addition of a small amount of acetic acid can often restart the reaction.[5] Alternatively, filtering the reaction mixture and adding fresh catalyst may be necessary. For particularly difficult substrates, a combination of Pd/C and Pd(OH)₂/C has been shown to be more effective than either catalyst alone.

• Side Reactions (Catalytic Methods): In alcoholic solvents, N-alkylation can sometimes be observed as a side reaction. Using a non-alcoholic solvent like ethyl acetate or tetrahydrofuran can mitigate this issue.

• Low Yield (Acid-Catalyzed Method): If the yield is low, it may be due to decomposition of the starting material or product under the harsh acidic conditions. Reducing the reaction temperature and extending the reaction time may improve the outcome.

• Purification Challenges: The deprotected hexahydropyrrolo[3,4-b]pyrrole is a basic amine and may streak on silica gel. It is often beneficial to add a small amount of triethylamine (0.5-1%) to the eluent during column chromatography to improve the peak shape and recovery.

Conclusion

The N-debenzylation of hexahydropyrrolo[3,4-b]pyrrole intermediates is a critical transformation in the synthesis of many important pharmaceutical compounds. The choice between catalytic hydrogenolysis and acid-catalyzed cleavage must be made based on the specific functionalities of the substrate and the available laboratory equipment. For most applications, catalytic transfer hydrogenation with ammonium formate offers an excellent balance of efficiency, safety, and convenience. By understanding the principles behind each protocol and anticipating potential challenges, researchers can confidently and successfully deprotect these valuable intermediates, paving the way for the synthesis of novel therapeutics.

References

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• BenchChem. (2025). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.
• Reddy, P. G., et al. (2004). The hydrogenolysis of N-benzyl groups with magnesium and ammonium formate. Journal of Chemical Research, 2004(1), 66-67.
• Li, J. J., et al. (2011).
• Haddach, A. A., et al. (2002). An efficient method for the N-debenzylation of aromatic heterocycles. Tetrahedron Letters, 43(3), 399-402.
• Li, J. J., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives.
• Bayat, Y., & Azizkhani, V. (2022). Catalytic Debenzylation of 2,4,6,8,10,12-hexabenzyl-2,4,6,8,10,12-hexaazatetracyclo [5.5.0.0.3,1105,9] Dodecane with Pd(OH)2/Al. Biblioteka Nauki.
• Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977). Ammonium formate catalytic transfer hydrogenation:A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, 490-491.
• Sarnella, A., et al. (2021). Synthesis of novel 1-benzoylhexahydro-2H-pyrrolo[3,4-d]pyrimidine-2,4(3H)-dione. Molecules, 26(18), 5635.
• Sun, C., et al. (2014). Preparation of Pd(OH)2/C catalyst for hydrogenolytic debenzylation of hexabenzylhexaazaisowurtzitane.
• BenchChem. (2025).
• ScienceMadness. (2014).
• Sigma-Aldrich. Debenzylation Reactions with Pd(0)
• ChemistryViews. (2025).
• Haddach, A. A., et al. (2002).
• Le, C. M., et al. (2019). Pd(OH)2/C, a Practical and Efficient Catalyst for the Carboxylation of Benzylic Bromides with Carbon Monoxide. Organic Process Research & Development, 24(1), 118-123.
• Posner, G. H., et al. (1981). Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. The Journal of Organic Chemistry, 46(11), 2280-2286.
• Albericio, F., & Carpino, L. A. (2006). Pyrrole Protection. Chemical Reviews, 106(12), 4887-4933.
• Zhang, K., et al. (2024). Transfer Hydrogenolysis of O‐ and N‐Benzyl Groups in Water with Tetrahydroxydiboron by Using an Amphiphilic Polymer‐Supported Nano‐Palladium Catalyst. European Journal of Organic Chemistry.
• Martínez, R., et al. (2023).
• Organic Chemistry Portal. Pyrrole synthesis.
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• Sharma, A., et al. (2018). Synthesis of 2-(N-Benzylpyrrolyl)
• van der Vorm, S., et al. (2019).
• Milite, C., et al. (2024). Prodrug Approach to Exploit (S)‐Alanine Amide as Arginine Mimic Moiety in the Development of Protein Arginine Methyltransferase 4 Inhibitors. ChemMedChem.
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• Seeberger, P. H., et al. (2018). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups.
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Application Notes and Protocols for Coupling Reactions with (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

Introduction: The Potential of the Constrained Bicyclic Diamine Scaffold

The (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core is a conformationally restricted bicyclic diamine scaffold that has garnered significant interest in medicinal chemistry and drug development. Its rigid structure allows for the precise spatial orientation of substituents, making it an invaluable building block for creating ligands with high affinity and selectivity for various biological targets. The presence of two nitrogen atoms at defined positions offers multiple points for diversification, enabling the exploration of chemical space to optimize pharmacokinetic and pharmacodynamic properties. This document provides a detailed guide for researchers on the experimental procedures for coupling reactions with (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole, focusing on the formation of robust amide bonds, a cornerstone of modern pharmaceutical synthesis.

Pre-Coupling Considerations: Starting Material and Reaction Environment

The choice of starting material and the establishment of an appropriate reaction environment are critical for the success of any coupling reaction.

(3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole (CAS 948846-39-7) possesses a secondary amine at the 1-position available for coupling. The ethoxycarbonyl group at the 5-position serves as a protecting group for the other nitrogen, preventing unwanted side reactions. This starting material is commercially available and can be used directly in many coupling protocols.

Alternatively, the tert-butyloxycarbonyl (Boc)-protected analogue, (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (CAS 370882-39-6), is also widely available. If this is used, a deprotection step is necessary to liberate the secondary amine prior to coupling.

Protocol for Boc Deprotection

Acid-mediated cleavage is the most common method for Boc deprotection.

Reagents and Materials:

• (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent (e.g., 4M HCl in 1,4-dioxane)

• Dichloromethane (DCM) or 1,4-dioxane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure:

• Dissolve the Boc-protected amine in a minimal amount of DCM or 1,4-dioxane.

• To this solution, add an excess of the acidic deprotecting agent (e.g., 5-10 equivalents of TFA or the 4M HCl solution).

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Extract the aqueous layer with DCM or another suitable organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the deprotected amine, which can often be used in the next step without further purification.

It is crucial to be aware that the intermediate t-butyl cation generated during deprotection can potentially alkylate nucleophilic sites on the substrate. The use of scavengers may be necessary in some cases.

Core Protocol: Amide Bond Formation

The formation of an amide bond between the secondary amine of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole and a carboxylic acid is a robust and versatile coupling strategy. The following protocol utilizes standard peptide coupling reagents.

Key Reagents and Their Roles

Reagent/Component	Role	Rationale for Selection
(3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole	Nucleophile (Amine)	The core scaffold to be functionalized.
Carboxylic Acid	Electrophile Precursor	The coupling partner to be introduced onto the scaffold.
EDC (or HATU, HBTU)	Coupling Agent	Activates the carboxylic acid to facilitate nucleophilic attack by the amine. EDC is a common and cost-effective choice. HATU and HBTU are often used for more challenging couplings.
HOBt (or DMAP)	Additive	Minimizes side reactions and reduces the risk of racemization if the carboxylic acid has a chiral center. DMAP can be used as a catalyst, particularly with less reactive amines.[1]
DIPEA (or Triethylamine)	Organic Base	Scavenges the acid generated during the reaction, maintaining a favorable reaction pH. DIPEA is often preferred due to its steric bulk, which reduces the likelihood of it acting as a nucleophile.
DMF or DCM	Solvent	Aprotic solvents that are good at dissolving the reactants and do not interfere with the reaction.

Detailed Step-by-Step Methodology

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF or DCM.

• Activation: Add the coupling agent (e.g., EDC, 1.1 eq) and the additive (e.g., HOBt, 1.1 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

• Amine Addition: In a separate flask, dissolve (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole (1.0 eq) and the organic base (e.g., DIPEA, 2.0-3.0 eq) in the same anhydrous solvent.

• Coupling: Slowly add the amine solution to the activated carboxylic acid mixture.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by TLC or LC-MS. For sterically hindered or electron-deficient partners, gentle heating (e.g., 40-50 °C) may be required.

• Work-up:

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate.

  • Wash the organic layer sequentially with a weak acid (e.g., 1M HCl or saturated ammonium chloride solution), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent gradient (e.g., hexane/ethyl acetate or DCM/methanol).

Visualization of the Experimental Workflow

Caption: A generalized workflow for the amide coupling reaction.

Characterization of the Coupled Product

Thorough characterization is essential to confirm the identity and purity of the newly synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show the appearance of new signals corresponding to the protons of the coupled carboxylic acid moiety and a downfield shift of the protons adjacent to the newly formed amide bond.

  • ¹³C NMR will confirm the presence of the amide carbonyl carbon, typically in the range of 165-175 ppm.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the product, corresponding to its molecular formula.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic amide C=O stretch, typically around 1630-1680 cm⁻¹.

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the preferred method for determining the purity of the final compound.

Alternative Coupling Strategies

While standard amide coupling is broadly applicable, certain substrates may require alternative approaches.

• N-Arylation (Buchwald-Hartwig Amination): For coupling aryl or heteroaryl halides, the Buchwald-Hartwig amination is a powerful tool. This palladium-catalyzed cross-coupling reaction can form C-N bonds under relatively mild conditions. The reaction typically involves a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., XPhos, SPhos), and a base (e.g., Cs₂CO₃, K₃PO₄) in a solvent like toluene or dioxane.

Caption: Key components of a Buchwald-Hartwig N-arylation reaction.

• Reductive Amination: To introduce alkyl groups, reductive amination with an aldehyde or ketone can be employed. This two-step, one-pot reaction involves the initial formation of an iminium ion intermediate, which is then reduced by a hydride source (e.g., sodium triacetoxyborohydride, sodium cyanoborohydride) to form the C-N bond.

Troubleshooting and Expert Insights

• Low Yield: If the reaction yield is low, consider using a more powerful coupling agent like HATU. Ensure all reagents and solvents are anhydrous, as water can hydrolyze the activated intermediate. Increasing the reaction temperature or time may also improve conversion.

• Side Reactions: The formation of byproducts can sometimes be suppressed by changing the base or solvent. For sensitive substrates, running the reaction at a lower temperature (e.g., 0 °C to room temperature) can increase selectivity.

• Purification Challenges: If the product is difficult to purify by column chromatography, consider alternative methods such as preparative HPLC or crystallization.

Conclusion

The (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole scaffold is a valuable tool for the synthesis of complex molecules with potential therapeutic applications. The protocols outlined in these application notes provide a solid foundation for researchers to perform coupling reactions with this versatile building block. As with any synthetic procedure, careful optimization of reaction conditions for each specific substrate combination is key to achieving high yields and purity.

References

• Amide Bond Formation: For a comprehensive review of amide bond formation strategies, see: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Boc Deprotection: A guide to Boc deprotection can be found here: ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. [Link]

• Buchwald-Hartwig Amination: For an overview of this reaction, see: Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Accounts of Chemical Research, 41(11), 1534-1544. [Link]

• Reductive Amination: A detailed review of reductive amination is available at: Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1. [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole in Modern Drug Discovery

In the landscape of contemporary drug discovery and development, the strategic deployment of chiral building blocks is paramount. These stereochemically defined scaffolds are instrumental in constructing complex, three-dimensional molecules with high specificity for biological targets. Among these, the rigid bicyclic diamine structure of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole has emerged as a particularly valuable asset. Its constrained conformation and versatile functional handles make it an attractive starting point for the synthesis of novel therapeutic agents.

This technical guide provides an in-depth exploration of this chiral building block, offering detailed protocols and expert insights into its application. The content is tailored for researchers, medicinal chemists, and professionals in the pharmaceutical industry who are focused on the design and synthesis of next-generation therapeutics.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a building block is fundamental to its effective use in synthesis. The table below summarizes the key characteristics of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Property	Value	Source
Molecular Formula	C₉H₁₆N₂O₂	PubChem[1]
Molecular Weight	184.24 g/mol	Echemi[2]
CAS Number	948846-39-7; 132414-79-0	PubChem[1]
Appearance	Varies (typically an oil or low-melting solid)	N/A
Solubility	Soluble in most organic solvents (e.g., DCM, MeOH, THF)	N/A

Safety and Handling Precautions:

While specific toxicological data for this compound is not extensively documented, standard laboratory safety protocols should be strictly adhered to. It is recommended to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case of contact with skin or eyes, rinse immediately with copious amounts of water. For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Synthesis of the Chiral Building Block

The synthesis of enantiomerically pure (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is a critical first step for its application. While multiple synthetic routes may exist, the following protocol is adapted from methodologies described in the patent literature for related structures, providing a reliable pathway to the desired compound.

Conceptual Workflow for the Synthesis:

A representative synthetic workflow.

Detailed Protocol:

This protocol is illustrative and may require optimization based on specific starting materials and laboratory conditions.

Step 1: Synthesis of a Suitable Protected Precursor

The synthesis often commences from a commercially available chiral starting material, such as a protected diamine or amino acid derivative. For the purpose of this protocol, we will assume the availability of a suitable Boc-protected bicyclic precursor.

Step 2: Deprotection of the Amine

• Dissolve the Boc-protected hexahydropyrrolo[3,4-b]pyrrole derivative (1.0 eq) in dichloromethane (DCM, 10 volumes).

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA, 5.0 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected bicyclic amine.

Step 3: N-Ethoxycarbonylation

• Dissolve the deprotected hexahydropyrrolo[3,4-b]pyrrole (1.0 eq) and a suitable base, such as triethylamine (1.5 eq) or diisopropylethylamine (DIPEA, 1.5 eq), in DCM (10 volumes).

• Cool the solution to 0 °C.

• Add ethyl chloroformate (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature. Continue stirring for an additional 2-3 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Application in Medicinal Chemistry: A Case Study in DPP-IV Inhibition

The rigid framework of the hexahydropyrrolo[3,4-b]pyrrole scaffold makes it an excellent platform for the design of enzyme inhibitors. A notable application is in the development of dipeptidyl peptidase IV (DPP-IV) inhibitors, which are a class of oral anti-hyperglycemic agents for the treatment of type 2 diabetes.

The Rationale for Use:

The bicyclic core of the building block serves to orient pharmacophoric groups in a precise three-dimensional arrangement, enhancing binding affinity and selectivity for the active site of the DPP-IV enzyme. The secondary amine within the ring system provides a key interaction point, while the ethoxycarbonyl-protected nitrogen can be deprotected to allow for further functionalization, enabling the introduction of moieties that can interact with other regions of the enzyme's binding pocket.

General Synthetic Strategy for DPP-IV Inhibitors:

A generalized synthetic route to DPP-IV inhibitors.

Illustrative Protocol for N-Alkylation:

This protocol outlines a general procedure for the alkylation of the secondary amine of the building block, a common step in the synthesis of DPP-IV inhibitors as described in patent literature[3].

• To a solution of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole (1.0 eq) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base like potassium carbonate (2.0 eq) or cesium carbonate (1.5 eq).

• Add the desired electrophile (e.g., a substituted benzyl bromide or a heterocyclic halide, 1.1 eq).

• Heat the reaction mixture to a temperature between 60-80 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the N-alkylated derivative.

This N-functionalized intermediate can then be carried forward through subsequent synthetic steps, such as deprotection of the ethoxycarbonyl group and coupling with other fragments, to generate the final DPP-IV inhibitor.

Conclusion

(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is a chiral building block of significant value in medicinal chemistry. Its rigid, stereochemically defined structure provides a robust platform for the synthesis of complex and potent bioactive molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this versatile scaffold in their drug discovery endeavors, paving the way for the development of innovative therapeutics.

References

• Hexahydropyrrolo[3,4-b]pyrrole derivatives, preparation methods and pharmaceutical uses thereof. WO2011147207A1.

• Organic Syntheses Procedure. [Link]

• Ethyl hexahydropyrrolo[3,4-B]pyrrole-5(1H)-carboxylate. PubChem. [Link]

Sources

• 1. Ethyl hexahydropyrrolo[3,4-B]pyrrole-5(1H)-carboxylate | C9H16N2O2 | CID 19100952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. WO2011147207A1 - HEXAHYDROPYRROLO[3,4-b]PYRROLE DERIVATIVES, PREPARATION METHODS AND PHARMACEUTICAL USES THEREOF - Google Patents [patents.google.com]

Application Notes & Protocols: Strategic Functionalization of the Hexahydropyrrolo[3,4-b]pyrrole Scaffold

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The hexahydropyrrolo[3,4-b]pyrrole core, also known as 2,5-diazabicyclo[2.2.1]heptane, is a conformationally rigid bicyclic scaffold that has garnered significant attention in medicinal chemistry.[1][2] Its constrained geometry, serving as a rigid analogue of piperazine, makes it an invaluable building block for introducing precise three-dimensional diversity into drug candidates, particularly in the development of therapeutics for neurological disorders.[2][3] This guide provides an in-depth exploration of key reaction conditions and strategic protocols for the selective functionalization of this privileged scaffold, moving beyond a simple list of steps to explain the underlying chemical logic and offer field-proven insights for successful synthesis.

The Strategic Importance of the Hexahydropyrrolo[3,4-b]pyrrole Core

The rigidity of the 2,5-diazabicyclo[2.2.1]heptane system reduces the entropic penalty upon binding to a biological target compared to more flexible analogues like piperazine. This structural feature allows for the precise projection of substituents into pharmacophoric space, enabling fine-tuning of potency, selectivity, and pharmacokinetic properties. The core is typically synthesized from chiral pool starting materials like trans-4-hydroxy-L-proline, providing access to enantiopure derivatives.[3][4] Mastery of its functionalization is therefore critical for leveraging its full potential in structure-activity relationship (SAR) studies.[2]

Navigating Functionalization: A Strategic Workflow

The functionalization of the hexahydropyrrolo[3,4-b]pyrrole core can be systematically approached. The two secondary amine positions are the most common sites for modification. A typical strategy involves mono-N-protection, followed by functionalization of the remaining free amine, and then either deprotection or subsequent modification. For C-H functionalization, a directed metalation approach on a protected intermediate is the most effective strategy.

graph TD { graph [splines=ortho, nodesep=0.6, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Figure 1. Decision workflow for functionalizing the hexahydropyrrolo[3,4-b]pyrrole scaffold.

N-Functionalization Strategies

The nucleophilic secondary amines are the primary handles for elaboration. Selective mono-functionalization is readily achieved by first installing a protecting group on one of the nitrogen atoms. The tert-butoxycarbonyl (Boc) group is the most common choice due to its stability and facile removal under acidic conditions.[5]

N-Acylation and N-Sulfonylation

Direct acylation or sulfonylation of the free secondary amine on a mono-Boc-protected scaffold is a robust and high-yielding transformation.

Protocol 1: Mono-Boc Protection of a Substituted Scaffold [3]

• Rationale: This procedure selectively protects one of two secondary amines. Triethylamine is a standard organic base used to scavenge the HCl generated during the reaction of an amine hydrochloride salt or to neutralize any acidic impurities. The use of a slight excess of Boc-anhydride ensures complete conversion of the starting material.

• Materials:

  • (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc)₂O (1.2 equiv)

  • Triethylamine (Et₃N) (4.0 equiv)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve the starting diamine (e.g., 20.0 g, 73 mmol) in anhydrous DCM (200 mL) in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 5 °C using an ice bath.

  • Add triethylamine (30.0 g, 0.29 mol) dropwise to the cooled solution.

  • Add Boc-anhydride (20.0 g, 88 mmol) portion-wise to the stirred mixture.

  • Allow the reaction to warm to room temperature and stir for 6 hours. Monitor reaction progress by TLC or LC-MS.

  • Upon completion, remove the solvent under reduced pressure.

  • Dissolve the residue in water (100 mL) and extract with ethyl acetate (e.g., continuous extraction for 24 h for optimal recovery).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the mono-Boc-protected product.

N-Arylation: Palladium-Catalyzed Cross-Coupling

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, enabling the introduction of diverse aryl and heteroaryl moieties.[6] The choice of palladium source, ligand, and base is crucial for achieving high yields, especially with the sterically constrained bicyclic amine.

Protocol 2: Buchwald-Hartwig N-Arylation [7]

• Rationale: This protocol utilizes a palladium(II) acetate precatalyst which is reduced in situ to the active Pd(0) species. BINAP is a bulky, electron-rich phosphine ligand that facilitates both the oxidative addition and reductive elimination steps of the catalytic cycle. Sodium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the amine and facilitate the catalytic cycle. Toluene is a common high-boiling solvent suitable for these reactions.

• Materials:

  • (1R,4R)-tert-Butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (1.0 equiv)

  • Substituted Aryl Bromide (2.0 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (0.05 equiv)

  • (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene (BINAP) (0.05 equiv)

  • Sodium tert-butoxide (NaOtBu) (1.0 equiv)

  • Toluene, anhydrous

• Procedure:

  • To a flame-dried Schlenk flask under an argon atmosphere, add the mono-Boc-protected diamine (5 mmol), the aryl bromide (10 mmol), NaOtBu (5 mmol), Pd(OAc)₂ (0.25 mmol), and BINAP (0.25 mmol).

  • Add anhydrous toluene (30 mL) via syringe.

  • Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 4-5 hours, monitoring by TLC.

  • After cooling to room temperature, quench the reaction by the careful addition of water.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel.

Aryl Halide	Catalyst System	Base	Solvent	Temp.	Yield	Reference
Substituted Bromobenzenes	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	Reflux	Good	[7]
4-Bromoanisole	Pd₂(dba)₃ / BINAP	t-BuONa	Toluene	100 °C	High	[8]
4-Bromotoluene	Pd₂(dba)₃ / BINAP	t-BuONa	Toluene	100 °C	High	[8]

Table 1. Comparison of selected Buchwald-Hartwig reaction conditions for N-arylation.

N-Alkylation: Reductive Amination

While direct alkylation with alkyl halides can be effective, it risks over-alkylation. Reductive amination offers a controlled, high-yield alternative for introducing primary and secondary alkyl groups. The process involves the in-situ formation of an iminium ion from the amine and a carbonyl compound, which is then reduced by a mild reducing agent.

Protocol 3: N-Alkylation via Reductive Amination (General)

• Rationale: This two-step, one-pot process provides a controlled method for N-alkylation. The initial condensation to form the iminium ion is often favored under neutral or slightly acidic conditions. Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent, particularly effective for reducing iminium ions in the presence of the starting carbonyl compound.

• Materials:

  • Mono-Boc-protected diamine (1.0 equiv)

  • Aldehyde or Ketone (1.1 equiv)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

  • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Acetic Acid (catalytic, optional)

• Procedure:

  • Dissolve the mono-Boc-protected diamine in DCE.

  • Add the aldehyde or ketone and stir for 20-30 minutes at room temperature to allow for iminium ion formation. A catalytic amount of acetic acid can be added to facilitate this step.

  • Add NaBH(OAc)₃ portion-wise, as the reaction can be exothermic.

  • Stir the reaction at room temperature for 2-12 hours until TLC/LC-MS indicates completion.

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the layers and extract the aqueous phase with DCM.

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

  • Purify the product via flash chromatography.

C-H Functionalization via Directed Metalation

Direct functionalization of the carbon skeleton is a powerful strategy for introducing substituents that are not easily accessible through other means. The directed ortho-metalation (DoM) strategy, using the Boc protecting group as a directed metalation group (DMG), allows for regioselective deprotonation at the adjacent bridgehead carbon.[3][9]

graph TD { graph [splines=ortho, nodesep=0.4, ranksep=0.8]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Figure 2. Workflow for C-H functionalization via directed ortho-metalation (DoM).

Protocol 4: Directed Lithiation and Electrophilic Quench [3][4]

• Rationale: The Boc group's carbonyl oxygen coordinates to the lithium cation, directing the strong, sterically hindered base (sec-BuLi) to deprotonate the adjacent C-H bond. TMEDA acts as a ligand to chelate the lithium cation, breaking up sec-BuLi aggregates and increasing its basicity. The reaction is performed at low temperatures (-78 °C) to prevent decomposition of the organolithium intermediate. A wide range of electrophiles can then be used to trap this nucleophilic intermediate.

• Materials:

  • N-Boc protected diamine (e.g., compound 2 from[3]) (1.0 equiv)

  • sec-Butyllithium (sec-BuLi) (1.5 equiv)

  • N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.5 equiv)

  • Tetrahydrofuran (THF), anhydrous

  • Electrophile (e.g., benzophenone, diphenyldisulfide) (3.0 equiv)

• Procedure:

  • To a flame-dried, three-necked flask under argon, dissolve the N-Boc protected diamine in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add TMEDA, followed by the slow, dropwise addition of sec-BuLi. The solution may turn yellow/orange, indicating anion formation.

  • Stir the solution at -78 °C for 2 hours.

  • In a separate flask, dissolve the electrophile (e.g., benzophenone) in anhydrous THF.

  • Add the solution of the electrophile dropwise to the organolithium solution at -78 °C.

  • Allow the reaction mixture to warm slowly to room temperature over 2 hours.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the mixture with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

  • Purify the product by flash chromatography.

Electrophile	Product Type	Typical Yield	Reference
Benzophenone	Tertiary Alcohol	Moderate-Good	[3][4]
Diphenyldisulfide	Phenylsulfide	Moderate	[3][4]
Phenylisocyanate	Phenylamide	Low	[4]

Table 2. Examples of electrophiles used in directed metalation of the N-Boc protected scaffold.

Deprotection of the N-Boc Group

The final step in many synthetic sequences is the removal of the Boc protecting group to liberate the free amine, which can be used in subsequent reactions or as the final active pharmaceutical ingredient.

Protocol 5: Acid-Mediated Boc Deprotection [10]

• Rationale: The Boc group is highly labile to strong acids. Trifluoroacetic acid (TFA) is effective because it protonates the carbonyl oxygen, leading to the collapse of the carbamate via the formation of a stable tert-butyl cation and carbamic acid, which rapidly decarboxylates. The reaction is typically fast and clean. Using HCl in dioxane is another common method that provides the product directly as its hydrochloride salt.

• Materials:

  • N-Boc protected compound (1.0 equiv)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Alternative: 4M HCl in 1,4-Dioxane

• Procedure (TFA Method):

  • Dissolve the N-Boc protected compound in DCM (e.g., 0.1 M).

  • Add an excess of TFA (e.g., 5-10 equivalents, or use a 20-50% TFA/DCM solution).

  • Stir the reaction at room temperature for 1-3 hours. Monitor by TLC until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • The resulting TFA salt can be used directly or neutralized by partitioning between a base (e.g., sat. NaHCO₃) and an organic solvent (e.g., EtOAc) to obtain the free amine.

Field Insights & Troubleshooting

• Moisture Sensitivity: The directed lithiation protocol is extremely sensitive to moisture and air. Ensure all glassware is flame- or oven-dried, and all solvents and reagents are anhydrous. Perform the reaction under a positive pressure of an inert gas like argon.

• Regioselectivity in N-Arylation: In cases of unprotected diamines, controlling mono- versus di-arylation can be challenging. Using a limiting amount of the aryl halide can favor mono-arylation, but often results in a mixture that requires careful chromatographic separation. The mono-Boc protection strategy is generally superior for achieving selectivity. Microwave-assisted synthesis may improve selectivity and reaction times for direct mono-arylation.[8]

• Deprotection Challenges: If the substrate contains other acid-sensitive functional groups (e.g., certain esters, acetals), the harsh conditions of TFA or HCl deprotection may not be suitable. In such cases, thermal deprotection (heating in a high-boiling solvent like dioxane or toluene) can be an alternative, though it may require higher temperatures and longer reaction times.[11]

Conclusion

The hexahydropyrrolo[3,4-b]pyrrole scaffold offers a unique and powerful platform for drug discovery. Its rigid structure provides a foundation for precise substituent placement, and a mastery of its functionalization is key to unlocking its potential. The protocols detailed herein for N-acylation, N-arylation, and C-H functionalization provide a robust toolkit for chemists. By understanding the rationale behind the choice of reagents and conditions, researchers can effectively troubleshoot and adapt these methods to construct novel molecules with enhanced therapeutic properties.

References

• Jordis, U., Sauter, F., et al. (2001). 2,5-diazabicyclo[2.2.1]heptane derivatives. Preparation utilizing the directed metalation strategy. ARKIVOC, 2001(ii), 69-81. [Link]

• Li, B., et al. (2019). Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Vapourtec. [Link]

• Reddit r/Chempros Discussion. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

• Ouchakour, L. (n.d.). Application of reductive amination for the stereocontrolled synthesis of functionalized azaheterocycles. [Link]

• Gelin, M., et al. (2017). Modular Access to N-Substituted cis 5-Amino-3-hydroxypiperidines. ACS Publications. [Link]

• Akther, T., & Bugarin, A. (2021). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. MDPI. [Link]

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Synthesis of Novel Inhibitors Utilizing a Hexahydropyrrolo[3,4-b]pyrrole Scaffold: Application Notes and Protocols

Introduction: The Hexahydropyrrolo[3,4-b]pyrrole Scaffold as a Privileged Structure in Medicinal Chemistry

The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry. Central to this endeavor is the identification and utilization of "privileged scaffolds" – core molecular structures that are capable of binding to multiple biological targets with high affinity. The hexahydropyrrolo[3,4-b]pyrrole, a bicyclic diamine, has emerged as one such scaffold. Its rigid, three-dimensional structure provides a unique conformational constraint that can lead to enhanced binding affinity and selectivity for a variety of biological targets. This scaffold is present in a range of biologically active molecules, including those with potential applications in oncology, neuroscience, and infectious diseases.[1][2][3] The inherent stereochemistry of the hexahydropyrrolo[3,4-b]pyrrole core allows for the precise spatial orientation of substituents, a critical factor in optimizing interactions with protein binding sites.

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the synthesis of novel inhibitors based on the hexahydropyrrolo[3,4-b]pyrrole scaffold. We will delve into a robust synthetic protocol, elucidate the rationale behind key experimental steps, and discuss the application of these compounds as potential inhibitors of various enzymes, such as kinases and proteases.

Strategic Approach to Synthesis: A Domino Reaction for Efficient Scaffold Construction

Several synthetic routes to the hexahydropyrrolo[3,4-b]pyrrole core have been reported, including multi-step sequences and cycloaddition reactions.[4] For the purpose of these application notes, we will focus on a highly efficient domino reaction, which allows for the construction of the core in a single, stereoselective step. This approach is advantageous as it minimizes purification steps and often leads to higher overall yields.

The selected domino reaction involves the cyclization of N-arylbromomaleimides with aminocrotonic acid esters. This process is a Hantzsch-type reaction that proceeds through a chemo- and stereoselective pathway, involving an initial nucleophilic C-addition or substitution followed by an intramolecular nucleophilic addition. This method provides a straightforward entry into polyfunctionalized hexahydropyrrolo[3,4-b]pyrroles.

Visualizing the Synthetic Workflow

Caption: General workflow for the domino synthesis of the hexahydropyrrolo[3,4-b]pyrrole scaffold.

Detailed Experimental Protocol: Synthesis of a Representative Hexahydropyrrolo[3,4-b]pyrrole Derivative

This protocol details the synthesis of a model hexahydropyrrolo[3,4-b]pyrrole derivative. Researchers should adapt this protocol based on the specific substitutions desired for their target inhibitors.

Materials and Reagents:

• N-phenylbromomaleimide

• Ethyl 3-aminocrotonate

• Methanol (anhydrous)

• Triethylamine (optional, as a base)

• Standard laboratory glassware

• Magnetic stirrer and heating plate

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography setup (silica gel)

• NMR spectrometer

• Mass spectrometer

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve N-phenylbromomaleimide (1.0 eq) in anhydrous methanol (approximately 0.4 M solution).

• Addition of Reagents: To the stirred solution, add ethyl 3-aminocrotonate (2.0 eq). The use of a slight excess of the aminocrotonate can drive the reaction to completion.[5]

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation. The reaction is typically complete within 4-6 hours.[5]

• Work-up and Isolation: Upon completion, a precipitate of the product may form. If so, collect the solid by filtration. If no precipitate forms, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from methanol or by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

• Characterization: Confirm the structure and purity of the synthesized hexahydropyrrolo[3,4-b]pyrrole derivative using standard analytical techniques:

  • ¹H and ¹³C NMR: To elucidate the chemical structure and stereochemistry.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Melting Point: To assess the purity of the crystalline product.

Rationale for Experimental Choices:

• Solvent: Methanol is a suitable solvent for this reaction as it effectively dissolves the reactants and facilitates the domino cyclization.

• Stoichiometry: A 2:1 molar ratio of aminocrotonate to bromomaleimide is often employed to ensure complete consumption of the bromomaleimide and to favor the desired reaction pathway.[5]

• Temperature: The reaction proceeds efficiently at room temperature, making it an energy-efficient and practical method.

Quantitative Data Summary (Representative):

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Amount (mg)
N-phenylbromomaleimide	266.08	2.0	532
Ethyl 3-aminocrotonate	129.16	4.0	517
Product (Expected)	Varies	-	-
Yield (Typical)	-	-	70-80%

Application in Inhibitor Design and Development

The synthesized hexahydropyrrolo[3,4-b]pyrrole scaffold serves as a versatile starting point for the development of a wide array of potent and selective inhibitors. The two nitrogen atoms of the core provide convenient handles for further functionalization, allowing for the introduction of various pharmacophoric groups to target specific protein binding pockets.

Targeting Protein Kinases

Protein kinases are a major class of drug targets, particularly in oncology. The hexahydropyrrolo[3,4-b]pyrrole scaffold can be elaborated to create potent kinase inhibitors. For instance, derivatives of the related pyrrole scaffold have shown significant inhibitory activity against lymphocyte-specific kinase (Lck) and VEGFR-2 kinase.[1][6] The rigid bicyclic core can position key hydrogen bond donors and acceptors in a pre-organized conformation, leading to high-affinity binding to the ATP-binding site of kinases.

Structure-Activity Relationship (SAR) Insights:

• N-Substitution: The substituents on the nitrogen atoms are crucial for directing the inhibitor to the desired kinase. Aromatic and heteroaromatic groups can engage in pi-stacking and hydrogen bonding interactions with the hinge region of the kinase.

• Stereochemistry: The cis- or trans-fusion of the two five-membered rings significantly influences the spatial arrangement of the substituents and, consequently, the binding affinity and selectivity.

Inhibition of Cysteine Proteases

Cysteine proteases are another important class of therapeutic targets, implicated in diseases such as osteoporosis and arthritis. Peptidomimetic inhibitors based on a cis-hexahydropyrrolo[3,2-b]pyrrol-3-one scaffold, a close analog of our core structure, have demonstrated potent inhibition of cathepsin K.[2] The ketone functionality in these inhibitors acts as a warhead that forms a reversible covalent bond with the active site cysteine residue. The bicyclic scaffold provides a rigid framework that mimics the peptide backbone, ensuring proper orientation of the side chains for optimal binding.

Targeting DNA Gyrase

Bacterial DNA gyrase is a well-established target for antibacterial agents. Novel inhibitors based on a pyrrolamide scaffold have shown potent activity against this enzyme.[5][7] While not a direct hexahydropyrrolo[3,4-b]pyrrole, these findings highlight the potential of pyrrole-containing structures in the design of new antibacterial drugs. The hexahydropyrrolo[3,4-b]pyrrole core could be functionalized to mimic the key interactions of known gyrase inhibitors.

Visualizing the Inhibitor Scaffold

Caption: Conceptual diagram of a hexahydropyrrolo[3,4-b]pyrrole-based inhibitor interacting with a biological target.

Conclusion and Future Directions

The hexahydropyrrolo[3,4-b]pyrrole scaffold represents a valuable starting point for the design and synthesis of novel inhibitors with diverse therapeutic potential. The efficient domino synthesis protocol described herein provides a practical and scalable route to this privileged core structure. By leveraging the stereochemical and functionalization possibilities of this scaffold, researchers can develop potent and selective modulators of various biological targets. Future work in this area will likely focus on expanding the diversity of substituents on the hexahydropyrrolo[3,4-b]pyrrole core and exploring its application in targeting other disease-relevant proteins. The integration of computational modeling and structure-based drug design will undoubtedly accelerate the discovery of new drug candidates based on this promising scaffold.

References

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The Strategic Integration of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole in Modern Drug Discovery

Introduction: A Privileged Scaffold for Enhanced Pharmacological Targeting

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular scaffolds that offer superior pharmacological profiles is a paramount objective. The (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole core has emerged as a compelling structural motif, primarily recognized for its role as a conformationally restricted piperazine bioisostere. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic incorporation of this scaffold into drug candidates. We will explore the underlying rationale for its use, detailed protocols for its functionalization, and its successful application in the development of therapeutic agents.

The rigid, bicyclic nature of the hexahydropyrrolo[3,4-B]pyrrole system offers a distinct advantage over the more flexible, traditional piperazine ring, which is a ubiquitous component in numerous approved drugs.[1][2] This conformational rigidity can lead to enhanced binding affinity and selectivity for biological targets by reducing the entropic penalty upon binding. The defined stereochemistry of the (3AR,6AR) isomer further allows for precise spatial orientation of substituents, a critical factor in optimizing interactions within a target's binding pocket.

Core Applications in Drug Design: A Bioisosteric Approach to Optimizing Drug Candidates

The primary application of the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold lies in its utility as a bioisosteric replacement for piperazine. This strategic substitution can favorably modulate a compound's absorption, distribution, metabolism, and excretion (ADME) properties, while maintaining or improving its pharmacological activity.

Case Study: Dipeptidyl Peptidase IV (DPP-IV) Inhibitors

A significant application of the hexahydropyrrolo[3,4-B]pyrrole scaffold is in the development of inhibitors for dipeptidyl peptidase IV (DPP-IV), a key target in the treatment of type 2 diabetes.[3][4][5] The scaffold serves as a central core for the attachment of various functional groups that interact with the enzyme's active site. The constrained geometry of the bicyclic system allows for precise positioning of these groups, leading to potent and selective inhibition.

Other Therapeutic Areas of Interest

• CCR5 Antagonists: The hexahydropyrrolo[3,4-c]pyrrole isomer has been utilized in the development of C-C chemokine receptor type 5 (CCR5) antagonists, which are of interest for the treatment of HIV infection.[6][7]

• Sigma-2 (σ2) Receptor Ligands: The fused pyrrolopyrrole ring system has been explored as a core scaffold in the design of ligands for the σ2 receptor, a target implicated in various neurological disorders and cancer.

Physicochemical Properties: A Comparative Analysis

The decision to employ the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold is often driven by a need to fine-tune the physicochemical properties of a lead compound. The following table provides a comparison of key properties with its more flexible counterpart, piperazine.

Property	(3AR,6AR)-Hexahydropyrrolo[3,4-B]pyrrole	Piperazine	Rationale for Selection
Conformational Rigidity	High	Low	Reduces entropic penalty upon binding, potentially increasing affinity and selectivity.
Three-Dimensional Shape	Defined, non-planar	Flexible chair/boat conformations	Offers unique exit vectors for substituents, enabling exploration of different binding pocket geometries.
Lipophilicity (cLogP)	Generally higher	Generally lower	Can be modulated by substituents to optimize cell permeability and ADME properties.
Basicity (pKa)	Two basic nitrogens	Two basic nitrogens	Provides handles for salt formation and modulation of solubility.

Synthetic Protocols for Derivatization

The versatility of the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold stems from the ability to selectively functionalize its two nitrogen atoms. The ethoxycarbonyl group serves as a protecting group for one of the secondary amines, allowing for regioselective modification of the other.

Protocol 1: N-Alkylation via Reductive Amination

This protocol describes the alkylation of the unprotected secondary amine of the scaffold with a ketone, a common strategy in the synthesis of DPP-IV inhibitors.[3]

Materials:

• (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• Substituted ketone (e.g., tert-butyl (4-oxo-1-(2,4,5-trifluorophenyl)butan-2-yl)carbamate)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Acetic acid (optional, as catalyst)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole (1.0 eq) and the substituted ketone (1.1 eq) in anhydrous DCM, add a catalytic amount of acetic acid (optional).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature until the starting materials are consumed (monitor by TLC or LC-MS, typically 2-4 hours).

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-alkylated product.

Causality: Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for reductive amination, minimizing the reduction of the ketone starting material. The use of an anhydrous solvent is crucial to prevent the hydrolysis of the reducing agent and the intermediate iminium ion.

Protocol 2: N-Arylation via Buchwald-Hartwig Amination

This protocol outlines the palladium-catalyzed cross-coupling of the scaffold with an aryl halide, a powerful method for forming carbon-nitrogen bonds.[8]

Materials:

• (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• Aryl halide (e.g., bromobenzene or iodobenzene derivative)

• Palladium catalyst (e.g., Pd2(dba)3 or Pd(OAc)2)

• Phosphine ligand (e.g., XPhos, SPhos, or BINAP)

• Base (e.g., Cs2CO3 or K3PO4)

• Anhydrous toluene or dioxane

• Saturated ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Celite

• Silica gel for column chromatography

Procedure:

• In an oven-dried flask, combine the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole (1.2 eq), aryl halide (1.0 eq), palladium catalyst (0.02-0.05 eq), phosphine ligand (0.04-0.10 eq), and base (2.0 eq).

• Evacuate and backfill the flask with an inert atmosphere (argon or nitrogen) three times.

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture to 80-110 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Wash the filtrate with saturated ammonium chloride solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Causality: The choice of palladium catalyst, ligand, and base is critical for the success of the Buchwald-Hartwig amination and often requires optimization for specific substrates. The use of an inert atmosphere is essential to prevent the oxidation and deactivation of the palladium catalyst.

Protocol 3: Amide Coupling

This protocol details the formation of an amide bond between the scaffold and a carboxylic acid, a common transformation in drug discovery.

Materials:

• (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• Carboxylic acid

• Coupling agent (e.g., HATU, HBTU, or EDC/HOBt)

• Base (e.g., diisopropylethylamine (DIPEA) or triethylamine (TEA))

• Anhydrous dimethylformamide (DMF) or DCM

• Saturated sodium bicarbonate solution

• 1 M HCl solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF or DCM, add the coupling agent (1.1 eq) and the base (2.0-3.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add a solution of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole (1.1 eq) in the same solvent.

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by silica gel column chromatography.

Causality: Coupling agents like HATU or HBTU activate the carboxylic acid to form a highly reactive species that readily undergoes nucleophilic attack by the amine. The base is required to neutralize the acidic byproducts of the reaction and to deprotonate the amine if it is in its salt form.

Protocol 4: Deprotection of the Ethoxycarbonyl Group

The removal of the ethoxycarbonyl group is necessary to enable functionalization of the second nitrogen atom.

Materials:

• N-substituted-(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

• Potassium hydroxide (KOH) or Lithium hydroxide (LiOH)

• Methanol or Tetrahydrofuran (THF)/Water mixture

• 1 M HCl solution

• Ethyl acetate

Procedure:

• Dissolve the ethoxycarbonyl-protected compound in methanol or a THF/water mixture.

• Add an excess of potassium hydroxide or lithium hydroxide (3-5 eq).

• Heat the mixture to reflux and stir for 4-12 hours, monitoring the reaction by TLC or LC-MS.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the organic solvent.

• Dilute the residue with water and extract with ethyl acetate to remove any non-polar impurities.

• Acidify the aqueous layer to pH 1-2 with 1 M HCl.

• The deprotected product can then be extracted with an appropriate organic solvent or used directly as the hydrochloride salt in the next step.

Causality: Saponification with a strong base like KOH or LiOH hydrolyzes the ester to the corresponding carbamic acid, which then decarboxylates to yield the free amine.

Conclusion

The (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold represents a valuable tool in the medicinal chemist's arsenal. Its properties as a rigid piperazine bioisostere provide a rational approach to overcoming challenges in drug design related to selectivity, potency, and pharmacokinetic profiles. The synthetic protocols outlined in this application note offer a starting point for the successful incorporation and derivatization of this promising scaffold into a new generation of therapeutic agents.

References

• Hexahydropyrrolo[3,4-b]pyrrole derivatives, preparation methods and pharmaceutical uses thereof. US8785477B2.
• HEXAHYDROPYRROLO[3,4-b]PYRROLE DERIVATIVES, PREPARATION METHODS AND PHARMACEUTICAL USES THEREOF. WO2011147207A1.
• HEXAHYDROPYRROLO[3,4-b]PYRROLE DERIVATIVES, PREPARATION METHODS AND PHARMACEUTICAL USES THEREFOF. KR101544080B1.
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• Formation of N-alkylpyrroles via intermolecular redox amin
• Pyrrole Protection.
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• Novel hexahydropyrrolo[3,4-c]pyrrole CCR5 antagonists. Request PDF.
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Application Notes and Protocols for the Scale-Up Synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

Introduction: The Significance of the Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The rigid, bicyclic structure of the hexahydropyrrolo[3,4-b]pyrrole core is a privileged scaffold in medicinal chemistry. Its well-defined three-dimensional arrangement allows for the precise positioning of substituents, making it an ideal building block for creating potent and selective ligands for various biological targets. The specific diastereomer, (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole, serves as a crucial intermediate in the synthesis of a range of pharmacologically active compounds, including antiviral agents, central nervous system drugs, and other therapeutic candidates.

The ethoxycarbonyl protecting group offers a balance of stability and reactivity, making it suitable for multi-step syntheses. This application note provides a comprehensive guide for the scale-up synthesis of this key intermediate, focusing on a robust and diastereoselective strategy. The protocols and insights provided are intended for researchers, scientists, and drug development professionals engaged in process development and manufacturing.

Synthetic Strategy: A Diastereoselective Approach

The synthesis of the target molecule, with its specific cis stereochemistry at the ring junction, necessitates a carefully planned synthetic route. A plausible and scalable approach involves the construction of a key intermediate, a cis-3,4-disubstituted pyrrolidine, followed by cyclization to form the bicyclic system. This strategy is outlined below:

Caption: Proposed synthetic workflow for (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

This multi-step synthesis is designed to control the stereochemistry at each critical stage, culminating in the desired (3aR,6aR) diastereomer. The choice of reagents and reaction conditions is crucial for achieving high yields and purity on a larger scale.

Detailed Protocols and Experimental Insights

Part 1: Synthesis of cis-1-Benzyl-pyrrolidine-3,4-dicarboxylic acid diethyl ester

The initial step focuses on the stereoselective synthesis of a key pyrrolidine intermediate. A [3+2] cycloaddition reaction of an azomethine ylide with an electron-deficient alkene is a powerful method for constructing substituted pyrrolidines.

Reaction Scheme:

Caption: Synthesis of the key cis-pyrrolidine intermediate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 100g scale)	Moles	Purity
Glycine ethyl ester hydrochloride	139.58	150 g	1.07	≥99%
Benzaldehyde	106.12	114 g	1.07	≥99%
Diethyl maleate	172.18	185 g	1.07	≥98%
Silver (I) acetate (AgOAc)	166.91	18 g	0.108	≥99%
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	152.24	163 g	1.07	≥98%
Toluene	-	1.5 L	-	Anhydrous
Celite®	-	50 g	-	-

Protocol:

• Preparation of the Azomethine Ylide Precursor: To a 3 L, three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add glycine ethyl ester hydrochloride (150 g, 1.07 mol) and toluene (1 L).

• Add DBU (163 g, 1.07 mol) dropwise to the suspension at room temperature over 30 minutes. Stir the mixture for 1 hour to form the free base of glycine ethyl ester.

• In Situ Generation of the Azomethine Ylide and Cycloaddition: Add benzaldehyde (114 g, 1.07 mol) and diethyl maleate (185 g, 1.07 mol) to the reaction mixture.

• Add silver (I) acetate (18 g, 0.108 mol) as the catalyst.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-16 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the silver catalyst. Wash the Celite® pad with toluene (2 x 250 mL).

• Combine the filtrates and wash with 1 M HCl (2 x 500 mL) and then with brine (500 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel to afford cis-1-benzyl-pyrrolidine-3,4-dicarboxylic acid diethyl ester as a pale yellow oil.

Expert Insights: The use of a silver catalyst promotes the formation of the desired cis diastereomer. The reaction is sensitive to moisture, so anhydrous conditions are recommended for optimal results. The work-up with dilute acid is crucial to remove any remaining DBU.

Part 2: Catalytic Hydrogenation and Deprotection

This step involves the removal of the N-benzyl group and the reduction of the ester functionalities to the corresponding diol.

Reaction Scheme:

Caption: Reduction and deprotection to the key diol intermediate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 100g of diester)	Moles	Purity
cis-1-Benzyl-pyrrolidine-3,4-dicarboxylic acid diethyl ester	321.40	100 g	0.31	-
Lithium aluminum hydride (LiAlH₄)	37.95	24 g	0.63	≥95%
Tetrahydrofuran (THF)	-	1 L	-	Anhydrous
Palladium on carbon (10% Pd/C)	-	10 g	-	50% wet
Ethanol (EtOH)	-	1 L	-	Anhydrous
Hydrogen (H₂)	-	50 psi	-	-

Protocol:

• Reduction to Diol: To a 3 L, three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a nitrogen inlet, add a suspension of LiAlH₄ (24 g, 0.63 mol) in anhydrous THF (500 mL) and cool to 0 °C.

• Slowly add a solution of the diester (100 g, 0.31 mol) in THF (500 mL) to the LiAlH₄ suspension, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching: Carefully quench the reaction by the sequential dropwise addition of water (24 mL), 15% aqueous NaOH (24 mL), and then water (72 mL) at 0 °C.

• Stir the resulting granular precipitate for 1 hour, then filter and wash the solid with THF.

• Concentrate the filtrate under reduced pressure to obtain the crude N-benzyl diol.

• Debenzylation: Dissolve the crude N-benzyl diol in ethanol (1 L) in a suitable hydrogenation vessel.

• Add 10% Pd/C (10 g, 50% wet) to the solution.

• Pressurize the vessel with hydrogen gas (50 psi) and stir vigorously at room temperature for 24 hours.

• Isolation: Carefully vent the hydrogen and filter the catalyst through a pad of Celite®.

• Concentrate the filtrate under reduced pressure to yield cis-pyrrolidine-3,4-dimethanol.

Expert Insights: The Fieser workup for quenching the LiAlH₄ reaction is crucial for obtaining a granular, easily filterable precipitate. The hydrogenation step should be carefully monitored to ensure complete removal of the benzyl group.

Part 3: Cyclization to the Bicyclic Core and Introduction of the Ethoxycarbonyl Group

The final steps involve the formation of the second ring and the introduction of the desired protecting group.

Reaction Scheme:

Caption: Final cyclization and protection steps.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 50g of diol)	Moles	Purity
cis-Pyrrolidine-3,4-dimethanol	131.17	50 g	0.38	-
Methanesulfonyl chloride (MsCl)	114.55	95 g	0.83	≥99%
Triethylamine (Et₃N)	101.19	85 g	0.84	≥99%
Sodium azide (NaN₃)	65.01	50 g	0.77	≥99.5%
Dimethylformamide (DMF)	-	500 mL	-	Anhydrous
Ethyl chloroformate	108.52	45 g	0.41	≥97%
Dichloromethane (DCM)	-	500 mL	-	Anhydrous

Protocol:

• Mesylation: Dissolve the diol (50 g, 0.38 mol) and triethylamine (85 g, 0.84 mol) in DCM (500 mL) and cool to 0 °C.

• Add methanesulfonyl chloride (95 g, 0.83 mol) dropwise, maintaining the temperature below 5 °C. Stir for 2 hours at 0 °C.

• Azide Displacement: Wash the reaction mixture with cold water and brine. Dry the organic layer and concentrate to obtain the crude dimesylate.

• Dissolve the crude dimesylate in anhydrous DMF (500 mL) and add sodium azide (50 g, 0.77 mol). Heat the mixture to 80 °C for 12 hours.

• Reduction and Cyclization: Cool the reaction mixture, pour into water, and extract with ethyl acetate. Wash the organic layer with brine, dry, and concentrate.

• Dissolve the crude diazide in ethanol (500 mL) and hydrogenate using 10% Pd/C (5 g) under 50 psi of hydrogen for 24 hours.

• Filter the catalyst and concentrate the filtrate to obtain the crude hexahydropyrrolo[3,4-b]pyrrole.

• Ethoxycarbonylation: Dissolve the crude diamine in DCM (500 mL) and add triethylamine (42 g, 0.42 mol). Cool to 0 °C.

• Add ethyl chloroformate (45 g, 0.41 mol) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Work-up and Purification: Wash the reaction mixture with water and brine. Dry the organic layer and concentrate.

• Purify the crude product by vacuum distillation or crystallization to yield (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

Expert Insights: The two-step conversion of the diol to the diamine via the diazide is a reliable method that avoids the formation of over-alkylation byproducts. The final protection step should be performed carefully to avoid di-acylation.

Analytical Characterization and Quality Control

Ensuring the purity and stereochemical integrity of the final product is paramount. A combination of analytical techniques should be employed for quality control.

Table of Analytical Specifications:

Parameter	Specification	Method
Appearance	Colorless to pale yellow oil or low-melting solid	Visual Inspection
Identity	Conforms to the structure	¹H NMR, ¹³C NMR, MS
Purity	≥98%	HPLC
Diastereomeric Purity	≥99% (cis isomer)	Chiral HPLC or NMR
Residual Solvents	As per ICH guidelines	GC-HS

¹H NMR (400 MHz, CDCl₃) - Expected Signals:

• Signals corresponding to the ethoxy group (triplet and quartet).

• Complex multiplets for the methylene and methine protons of the bicyclic core. The coupling constants between the bridgehead protons (H-3a and H-6a) are characteristic of the cis fusion.

Safety and Handling

• Lithium aluminum hydride (LiAlH₄): Reacts violently with water. Handle under a dry, inert atmosphere.

• Sodium azide (NaN₃): Highly toxic and can form explosive heavy metal azides. Handle with extreme caution and appropriate personal protective equipment.

• Hydrogenation: Performed in a suitable pressure vessel with appropriate safety measures. The palladium catalyst is pyrophoric when dry.

• General Precautions: All manipulations should be carried out in a well-ventilated fume hood. Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab coat.

Conclusion

The scale-up synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole presents a multi-step challenge that can be successfully addressed through a well-designed, stereoselective synthetic strategy. The protocols detailed in this application note, based on established chemical principles and analogous transformations, provide a robust framework for the large-scale production of this valuable building block. Careful control of reaction conditions, rigorous in-process monitoring, and comprehensive final product analysis are essential for ensuring high yield, purity, and the desired stereochemical outcome.

References

• • Title: Pyrrolidine synthesis. Source: Organic Chemistry Portal. URL: [Link]

  • Title: Method for the Large-Scale Synthesis of Multifunctional 1,4-Dihydro-pyrrolo[3,2-b]pyrroles. Source: ACS Omega. URL: [Link]

  • Title: Process for production of 3,4-disubstituted pyrrolidine derivative and intermediate for the production. Source: Google Patents (EP1992613A1).

Application Notes and Protocols: Strategic Use of Protecting Groups in the Synthesis of Hexahydropyrrolo[3,4-b]pyrrole Derivatives

Introduction: The Significance of the Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The hexahydropyrrolo[3,4-b]pyrrole, also known as 2,5-diazabicyclo[3.3.0]octane, represents a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. Its rigid, bicyclic structure provides a unique three-dimensional arrangement of nitrogen atoms, making it an attractive core for designing ligands that target a variety of biological receptors and enzymes. Derivatives of this scaffold have shown potential as inhibitors of protein methyltransferases, glycosyltransferases, and as agonists for serotonin 5-HT receptors, highlighting its importance in the development of novel therapeutics.[1]

The synthesis of functionalized hexahydropyrrolo[3,4-b]pyrrole derivatives often requires a multi-step approach where careful control of reactivity is paramount. Due to the presence of two secondary amine functionalities, selective protection and deprotection of the nitrogen atoms are crucial for achieving the desired regioselectivity and for the sequential introduction of various substituents. This application note provides a detailed guide to the strategic use of common nitrogen protecting groups in the synthesis of the hexahydropyrrolo[3,4-b]pyrrole core, with a focus on providing practical, field-proven insights and protocols for researchers in organic synthesis and drug development.

Core Principles of Nitrogen Protection in Bicyclic Amine Synthesis

The successful synthesis of complex molecules containing multiple reactive sites hinges on the concept of temporary functional group protection.[2] For the hexahydropyrrolo[3,4-b]pyrrole system, the two nitrogen atoms are nucleophilic and can undergo a variety of reactions, such as alkylation, acylation, and arylation. To control these transformations, protecting groups are employed to mask one or both nitrogen atoms, rendering them unreactive under specific reaction conditions.

An ideal protecting group strategy should adhere to the following principles:

• Ease of Introduction and Removal: The protecting group should be introduced and removed in high yield under mild conditions that do not compromise the integrity of the rest of the molecule.[2]

• Stability: The protected nitrogen must be stable to the reaction conditions employed in subsequent synthetic steps.[2]

• Orthogonality: In a molecule with multiple protecting groups, each group should be removable under a unique set of conditions without affecting the others.[3][4] This principle of "orthogonal protection" is fundamental for the selective functionalization of the two distinct nitrogen atoms in the hexahydropyrrolo[3,4-b]pyrrole scaffold.

This guide will focus on three widely used nitrogen protecting groups that offer a range of stability and deprotection conditions suitable for the synthesis of hexahydropyrrolo[3,4-b]pyrrole derivatives: the tert-butoxycarbonyl (Boc) group, the benzyloxycarbonyl (Cbz or Z) group, and the benzyl (Bn) group.

Protecting Group Strategies in Action: Synthesis of the Hexahydropyrrolo[3,4-b]pyrrole Core

Several synthetic routes to the hexahydropyrrolo[3,4-b]pyrrole core have been established, with 1,3-dipolar cycloaddition and intramolecular cyclization being among the most common.[1][5] The choice of protecting group is often intertwined with the chosen synthetic strategy.

The tert-Butoxycarbonyl (Boc) Group: Acid-Labile Protection

The Boc group is one of the most common nitrogen protecting groups in organic synthesis due to its ease of introduction, general stability to a wide range of non-acidic reagents, and facile removal under acidic conditions.[6][7]

Protection: The Boc group is typically introduced using di-tert-butyl dicarbonate (Boc)₂O in the presence of a base.[6] The reaction is generally high-yielding and proceeds under mild conditions.[6]

Deprotection: Removal of the Boc group is achieved by treatment with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in an organic solvent.[6][7] The byproducts of this reaction are tert-butanol (which can be protonated and lose water to form isobutylene) and carbon dioxide, which are volatile and easily removed.[7]

Strategic Application: The Boc group is an excellent choice for protecting one or both nitrogen atoms of the hexahydropyrrolo[3,4-b]pyrrole core, especially when subsequent reactions involve basic or nucleophilic reagents, or hydrogenation conditions that would cleave Cbz or Bn groups.

Diagram 1: General Protection and Deprotection Scheme for the Boc Group

Caption: Boc protection and deprotection workflow.

The Benzyloxycarbonyl (Cbz or Z) Group: Hydrogenolysis-Labile Protection

The Cbz group, introduced by Bergmann and Zervas, was a cornerstone in the development of peptide synthesis and remains a widely used protecting group for amines.[8][9]

Protection: The Cbz group is typically introduced using benzyl chloroformate (Cbz-Cl) under basic conditions, often in a Schotten-Baumann reaction.[8]

Deprotection: The key advantage of the Cbz group is its removal under neutral conditions via catalytic hydrogenation.[8] This is most commonly achieved using hydrogen gas and a palladium catalyst (e.g., Pd/C). This deprotection method is orthogonal to the acid-labile Boc group and the base-labile Fmoc group.[8]

Strategic Application: The Cbz group is particularly useful when the synthetic route requires acidic conditions that would cleave a Boc group. In the context of hexahydropyrrolo[3,4-b]pyrrole synthesis, one nitrogen can be protected with a Boc group and the other with a Cbz group, allowing for selective deprotection and subsequent functionalization of each nitrogen atom.

Diagram 2: Orthogonal Deprotection Strategy

Caption: Orthogonal deprotection of a di-protected scaffold.

The Benzyl (Bn) Group: Versatile Hydrogenolysis-Labile Protection

Similar to the Cbz group, the benzyl group is also removed by catalytic hydrogenolysis. However, it is introduced via different methods and possesses slightly different stability characteristics.

Protection: The benzyl group is typically introduced by N-alkylation with a benzyl halide (e.g., benzyl bromide, BnBr) in the presence of a base.

Deprotection: Catalytic hydrogenation (H₂, Pd/C) is the most common method for benzyl group removal. An alternative method that avoids the use of high-pressure hydrogen gas is catalytic transfer hydrogenation (CTH), which uses a hydrogen donor like ammonium formate in the presence of a palladium catalyst. This method is often safer and can be more selective.

Strategic Application: The benzyl group is a robust protecting group that is stable to both acidic and basic conditions, as well as to many oxidizing and reducing agents. Its use in tandem with a Boc group allows for an effective orthogonal protection strategy.

Data Presentation: Comparison of Protecting Group Strategies

Protecting Group	Abbreviation	Protection Reagents	Deprotection Conditions	Stability
tert-Butoxycarbonyl	Boc	(Boc)₂O, Base (e.g., Et₃N, DMAP)	Strong Acid (TFA, HCl)[6][7]	Stable to base, nucleophiles, and hydrogenolysis.
Benzyloxycarbonyl	Cbz or Z	Cbz-Cl, Base (e.g., Na₂CO₃, Et₃N)[8]	H₂/Pd-C, Catalytic Transfer Hydrogenation	Stable to mild acid and base. Labile to hydrogenolysis.
Benzyl	Bn	BnBr or BnCl, Base (e.g., K₂CO₃, NaH)	H₂/Pd-C, Catalytic Transfer Hydrogenation	Stable to strong acids and bases, many redox reagents.

Experimental Protocols

Protocol 1: Di-Boc Protection of Hexahydropyrrolo[3,4-b]pyrrole

• Dissolution: Dissolve hexahydropyrrolo[3,4-b]pyrrole (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Addition of Reagents: Add di-tert-butyl dicarbonate ((Boc)₂O, 2.2-2.5 eq.) and a base such as triethylamine (Et₃N, 2.5 eq.) or 4-(dimethylamino)pyridine (DMAP, 0.1 eq.).

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, concentrate the reaction mixture under reduced pressure. Dilute the residue with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the di-Boc protected product, which can be further purified by column chromatography if necessary.[6]

Protocol 2: Selective Deprotection of a Boc Group

• Dissolution: Dissolve the N-Boc protected hexahydropyrrolo[3,4-b]pyrrole derivative (1.0 eq.) in dichloromethane (DCM).

• Acid Addition: Add trifluoroacetic acid (TFA, 5-10 eq.) dropwise to the solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.[6]

• Work-up and Isolation: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in a suitable solvent and neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., DCM or ethyl acetate). Dry the combined organic layers, filter, and concentrate to obtain the deprotected amine.[6]

Protocol 3: N-Cbz Protection of a Mono-Boc Protected Hexahydropyrrolo[3,4-b]pyrrole

• Dissolution: Dissolve the mono-Boc protected hexahydropyrrolo[3,4-b]pyrrole (1.0 eq.) in a mixture of THF and water.

• Addition of Base: Add a base such as sodium bicarbonate (NaHCO₃, 2.0 eq.).

• Addition of Cbz-Cl: Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl, 1.1 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Work-up and Isolation: Extract the product with ethyl acetate. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate. Filter and concentrate the solvent to yield the N-Boc, N'-Cbz protected product.

Protocol 4: Deprotection of a Cbz Group by Catalytic Hydrogenation

• Setup: In a flask suitable for hydrogenation, dissolve the Cbz-protected compound (1.0 eq.) in a solvent such as methanol (MeOH) or ethanol (EtOH).

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) catalyst (typically 5-10 mol%).

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this process three times. Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or at 1 atm) at room temperature.

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Protocol 5: Deprotection of a Benzyl Group by Catalytic Transfer Hydrogenation

• Reaction Setup: In a round-bottom flask, dissolve the benzyl-protected compound (1.0 eq.) in methanol or ethanol.

• Addition of Catalyst: To the stirred solution, carefully add 10% Pd/C (typically 10-20% by weight of the substrate).

• Addition of Hydrogen Donor: Add ammonium formate (3-5 eq. per benzyl group) to the reaction mixture.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) and monitor by TLC.

• Work-up and Isolation: Once the reaction is complete, filter the mixture through Celite to remove the catalyst, washing with methanol. Concentrate the filtrate to yield the deprotected product.

Conclusion

The synthesis of complex, biologically active molecules based on the hexahydropyrrolo[3,4-b]pyrrole scaffold is greatly enabled by the strategic use of nitrogen protecting groups. The Boc, Cbz, and Benzyl groups, with their distinct deprotection conditions, provide a versatile toolbox for the synthetic chemist. A thorough understanding of their properties and the principles of orthogonal protection allows for the logical and efficient construction of these valuable compounds, paving the way for the discovery of new therapeutic agents. By carefully selecting the appropriate protecting group for each synthetic step, researchers can navigate the challenges of multi-step synthesis and achieve their desired molecular targets with greater control and efficiency.

References

• Benchchem. (n.d.). Application Notes and Protocols for Catalytic Transfer Hydrogenation in Debenzylation of Protected Glucose.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.

• ACS Publications. (2011). Structure–Activity Studies of Diazabicyclo[3.3.0]octane-Substituted Pyrazines and Pyridines as Potent α4β2 Nicotinic Acetylcholine Receptor Ligands. Journal of Medicinal Chemistry. Retrieved from [Link]

• Gribanov, P. S., et al. (2017). A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters. Molecules, 22(11), 2035. Retrieved from [Link]

• ACS Omega. (2026). Stereoselective Synthesis of C-Glycosylated Pyrrolizidines through Nitrone Cycloadditions. ACS Publications. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• RSC Publishing. (2020). Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolines via a consecutive [3 + 2] cycloaddition and reduction/intramolecular lactamization cascade. Organic Chemistry Frontiers. Retrieved from [Link]

• Frontiers. (n.d.). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Retrieved from [Link]

• NIH. (2010). The 9-Phenyl-9-fluorenyl Group for Nitrogen Protection in Enantiospecific Synthesis. Retrieved from [Link]

• SciELO. (n.d.). Synthesis and pharmacological evaluation of a new 2-azabicyclo[3.3.0]octane derivative. Retrieved from [Link]

• NIH. (n.d.). Selective Hydrogenation of Cyclic Imides to Diols and Amines and Its Application in the Development of a Liquid Organic Hydrogen Carrier. Retrieved from [Link]

• RSC Publishing. (2017). Synthesis of chiral cyclic amines via Ir-catalyzed enantioselective hydrogenation of cyclic imines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of the Hexahydropyrrolo-[3,2-c]-quinoline Core Structure and Strategies for Further Elaboration to Martinelline, Martinellic Acid, Incargranine B, and Seneciobipyrrolidine. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Advancements in Pyrrole Synthesis. Retrieved from [Link]

• ACS Publications. (n.d.). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society. Retrieved from [Link]

• PubMed. (2023). Adaptive Catalysts for the Selective Hydrogenation of Bicyclic Heteroaromatics using Ruthenium Nanoparticles on a CO2-Responsive Support. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• SciSpace. (n.d.). Amino Acid-Protecting Groups. Retrieved from [Link]

• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• ResearchGate. (2021). Synthesis of Tetraaryl-, Pentaaryl-, and Hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles. Retrieved from [Link]

• SciELO. (n.d.). Synthesis and pharmacological evaluation of a new 2-azabicyclo[3.3.0]octane derivative. Retrieved from [Link]

• ResearchGate. (n.d.). Illustration of (a) the conventional approach to the hydrogenation of.... Retrieved from [Link]

• ResearchGate. (n.d.). 2.5.1 Homogeneous Catalytic Hydrogenation of Carboxylic Acids, Anhydrides, Esters, Amides, and Acid Chlorides. Retrieved from [Link]

• Math-Net.Ru. (n.d.). G. A. Gazieva, A. N. Kravchenko, O. V. Lebedev, K. A. .... Retrieved from [Link]

• Taylor & Francis Online. (2006). Synthesis of 2,7-Diazabicyclo[3.3.0]octane Derivatives via Intramolecular Cyclization Reaction. Synthetic Communications. Retrieved from [Link]

• ACS Publications. (n.d.). Complex Induced Proximity Effects: Enantioselective Syntheses Based on Asymmetric Deprotonations of N-Boc-pyrrolidines. Journal of the American Chemical Society. Retrieved from [Link]

• NIH. (n.d.). Developing deprotectase biocatalysts for synthesis. Retrieved from [Link]

• MedChemRes. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Cbz Protection - Common Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• IUPAC. (n.d.). THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. Retrieved from [Link]

Sources

• 1. A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolines via a consecutive [3 + 2] cycloaddition and reduction/intramolecular lactamization cascade - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. 1, 3-Dipolar cycloaddition reaction for diastereoselective synthesis of functionalized dihydrospiro[indoline-3, 2'-pyrroles] [ccspublishing.org.cn]
• 7. scienceopen.com [scienceopen.com]
• 8. A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of pyrrolizidine alkaloids via 1,3-dipolar cycloaddition involving cyclic nitrones and unsaturated lactones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

Welcome to the technical support center for the synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions related to this synthesis. Our goal is to equip you with the necessary information to improve your yield and obtain a high-purity product.

Introduction

The hexahydropyrrolo[3,4-b]pyrrole scaffold is a valuable building block in medicinal chemistry. The successful and high-yielding synthesis of its derivatives, such as the title compound, is crucial for the advancement of various research and development projects. This guide will focus on a common synthetic route: the N-ethoxycarbonylation of the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole bicyclic core, which is often prepared and isolated as a more stable, protected intermediate.

A prevalent strategy involves the synthesis of a tert-butyloxycarbonyl (Boc)-protected precursor, tert-butyl (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate, followed by deprotection and subsequent reaction with ethyl chloroformate. This two-step sequence, while robust, presents several challenges that can impact the overall yield and purity of the final product. This guide will address these potential issues in detail.

Diagram: Synthetic Workflow

Caption: General two-step synthesis of the target compound.

Detailed Experimental Protocols

The following protocols are based on established chemical transformations and provide a likely pathway for the synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

Protocol 1: Boc Deprotection of tert-butyl (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate

• Reaction Setup: To a solution of tert-butyl (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (1 equivalent) in anhydrous 1,4-dioxane (5-10 mL per gram of starting material), add a 4 M solution of HCl in 1,4-dioxane (2-3 equivalents) dropwise at 0 °C under a nitrogen atmosphere.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Work-up: Upon completion, remove the solvent under reduced pressure to yield the crude (3aR,6aR)-octahydropyrrolo[3,4-b]pyrrole dihydrochloride salt as a solid. This intermediate is often used in the next step without further purification.

Protocol 2: N-Ethoxycarbonylation

• Reaction Setup: Suspend the crude (3aR,6aR)-octahydropyrrolo[3,4-b]pyrrole dihydrochloride (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (10-20 mL per gram of dihydrochloride salt).

• Basification: Cool the suspension to 0 °C and add a suitable base, such as triethylamine (Et3N) or diisopropylethylamine (DIPEA) (2.2-2.5 equivalents), dropwise. Stir the mixture for 15-30 minutes at 0 °C.

• Acylation: Add ethyl chloroformate (1.0-1.1 equivalents) dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with the reaction solvent (e.g., DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the pure (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield in Boc Deprotection	Incomplete reaction.	- Increase the equivalents of HCl in dioxane. - Extend the reaction time. - Ensure the starting material and solvent are anhydrous.
Degradation of the product.	- Maintain a low temperature during the addition of HCl. - Use the crude dihydrochloride salt immediately in the next step to minimize decomposition.
Low Yield in N-Ethoxycarbonylation	Incomplete reaction.	- Ensure complete neutralization of the dihydrochloride salt by using a sufficient amount of base. - Check the quality of the ethyl chloroformate; it can degrade over time. Use a freshly opened bottle or distill before use.
Formation of di-acylated byproduct.	- Add the ethyl chloroformate slowly at 0 °C to control the reaction exotherm. - Use only a slight excess of ethyl chloroformate (1.0-1.1 equivalents).
Hydrolysis of ethyl chloroformate.	- Ensure all reagents and solvents are anhydrous. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).
Presence of Impurities in Final Product	Unreacted starting amine.	- Drive the N-ethoxycarbonylation reaction to completion by slightly increasing the amount of ethyl chloroformate or extending the reaction time. - Optimize the purification by column chromatography, potentially using a different solvent system.
Di-acylated byproduct.	- As mentioned above, control the stoichiometry and addition rate of ethyl chloroformate. - Careful column chromatography should separate the desired mono-acylated product from the di-acylated byproduct.
Hydrolyzed ethyl chloroformate or related salts.	- Perform an aqueous work-up with saturated sodium bicarbonate solution to remove acidic impurities. - Ensure the product is thoroughly dried after the work-up.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the Boc deprotection step?

A1: Anhydrous 1,4-dioxane is commonly used for Boc deprotections with HCl, as it is a good solvent for both the starting material and the HCl reagent.[2] Methanol can also be used, but it may lead to the formation of methyl ester byproducts if any carboxyl groups are present. Given the structure of the substrate, dichloromethane (DCM) could also be a suitable alternative.

Q2: Can I use a different acid for the Boc deprotection?

A2: Yes, other acids like trifluoroacetic acid (TFA) in DCM are also effective for Boc deprotection. However, TFA is more volatile and corrosive. HCl in dioxane is often preferred as the resulting product is the hydrochloride salt, which is typically a solid that can be easily isolated by filtration or evaporation.

Q3: Why is it important to use an anhydrous base and solvent in the N-ethoxycarbonylation step?

A3: Ethyl chloroformate is highly reactive towards water. Any moisture present in the reaction will lead to the hydrolysis of the reagent to ethanol and HCl, which will in turn quench the base and reduce the yield of the desired product.

Q4: I am having trouble removing the triethylamine hydrochloride salt during the work-up. What can I do?

A4: After quenching the reaction, you can add more water to dissolve the salt completely. Subsequent extractions with your organic solvent should separate the product into the organic phase, leaving the salt in the aqueous phase. Alternatively, after concentrating the reaction mixture, you can triturate the residue with a solvent in which your product is soluble but the salt is not (e.g., diethyl ether or ethyl acetate).

Q5: What are the typical TLC monitoring conditions for these reactions?

A5: For the Boc deprotection, a mobile phase of DCM:Methanol (e.g., 9:1) with a small amount of ammonium hydroxide can be effective for visualizing the free amine. For the N-ethoxycarbonylation, a less polar system like Ethyl Acetate:Hexanes (e.g., 1:1) is a good starting point. Staining with potassium permanganate or ninhydrin (for the free amine) can aid in visualization.

Q6: My final product appears to be an oil, but I have seen it reported as a solid. How can I induce crystallization?

A6: If your purified product is an oil, it may contain residual solvent. Ensure it is thoroughly dried under high vacuum. If it is still an oil, you can try dissolving it in a minimal amount of a good solvent (e.g., ethyl acetate) and then slowly adding a poor solvent (e.g., hexanes or pentane) until turbidity is observed. Cooling the mixture may then induce crystallization. Scratching the inside of the flask with a glass rod at the solvent-air interface can also help initiate crystal formation.

Diagram: Troubleshooting Logic for Low Yield in N-Ethoxycarbonylation

Caption: Decision tree for troubleshooting low yields.

References

• Various Authors. (n.d.). Boc Deprotection (HCl). Common Organic Chemistry. Retrieved from [Link]

• Hartman, W. W., & Brethen, M. R. (1931). Ethyl N-methylcarbamate. Organic Syntheses, 11, 46. doi:10.15227/orgsyn.011.0046

• Wikipedia contributors. (2023, November 28). Ethyl chloroformate. In Wikipedia, The Free Encyclopedia. Retrieved January 14, 2026, from [Link]

• Various Authors. (n.d.). Boc Deprotection Mechanism - HCl. Common Organic Chemistry. Retrieved from [Link]

• Nural, Y., et al. (2018). Green synthesis of highly functionalized octahydropyrrolo[3,4-c]pyrrole derivatives using subcritical water, and their antimicrobial and antimycobacterial activities. Arkivoc, 2018(5), 1-15.
• European Patent Office. (2015).

• ResearchGate. (n.d.). Reagents and conditions: a) ethyl chloroformate, NMM, THF, −10 °C,... [Image]. Retrieved from [Link]

• YouTube. (2022, August 10). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. [Video]. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• Beilstein Journals. (n.d.). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]

• Sessler, J. L., Mozaffari, A., & Johnson, M. R. (1992). 3,4-DIETHYLPYRROLE AND 2,3,7,8,12,13,17,18-OCTAETHYLPORPHYRIN. Organic Syntheses, 70, 68. doi:10.15227/orgsyn.070.0068

Sources

• 1. Ethyl chloroformate - Wikipedia [en.wikipedia.org]
• 2. Boc Deprotection - HCl [commonorganicchemistry.com]

Technical Support Center: Chromatographic Purification of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

Introduction

Welcome to the technical support guide for the chromatographic purification of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole. This document is designed for researchers, scientists, and professionals in drug development who are working with this bicyclic diamine derivative. The unique structural characteristics of this molecule, particularly the presence of secondary amine functionalities and its polarity, often present challenges during purification.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower you to overcome common purification hurdles and achieve high-purity product with excellent recovery.

Frequently Asked Questions (FAQs)

Q1: Why is my (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole showing significant peak tailing on a standard silica gel column?

A: Peak tailing is a common issue when purifying amine-containing compounds on silica gel.[1][2] The root cause is the interaction between the basic amine groups in your molecule and the acidic silanol groups on the surface of the silica.[2] This strong interaction leads to a portion of the analyte being retained more strongly, resulting in a "tailing" effect on the elution peak.

Q2: I'm experiencing low or no recovery of my compound from the silica column. What is happening?

A: This is likely due to irreversible adsorption of your compound onto the acidic silica gel.[3] The strong acid-base interaction can be so significant that a portion of your compound does not elute from the column under standard mobile phase conditions, leading to a substantial loss of material.

Q3: My compound seems to be degrading during purification on silica gel. Is this possible?

A: Yes, degradation on silica gel is a known issue for acid-sensitive compounds.[4] The acidic nature of the silica surface can catalyze the decomposition of certain molecules. If your (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole is sensitive to acidic conditions, this could be a significant problem.

Q4: Can I use reversed-phase HPLC for this purification?

A: Reversed-phase HPLC can be a viable option, particularly for achieving high purity. However, due to the polar nature of your compound, you might encounter issues with poor retention on standard C18 columns, where it may elute in or near the solvent front.[5] Optimizing the mobile phase, potentially with pH adjustment or using a more polar reversed-phase column (like a C8 or phenyl-hexyl), will be crucial for success.

Q5: Are there alternative stationary phases I should consider?

A: Absolutely. If you consistently face issues with silica gel, consider using a less acidic or a basic stationary phase. Options include:

• Alumina (basic or neutral): This can be a good alternative to mitigate the issues of an acidic stationary phase.[3]

• Amine-functionalized silica: This type of stationary phase is specifically designed for the purification of basic compounds and can significantly improve peak shape and recovery.[1]

• Diol- or Cyano-bonded silica: These offer different selectivity compared to bare silica and can be beneficial.[3]

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the chromatographic purification of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

Problem	Potential Cause(s)	Suggested Solution(s)
Significant Peak Tailing	Strong interaction between the basic amine and acidic silanol groups on the silica surface.[3]	1. Add a basic modifier to the mobile phase: Incorporate a small amount (0.1-2%) of triethylamine (TEA) or ammonia in your eluent to neutralize the acidic sites on the silica.[1][3] 2. Use an amine-functionalized column: These columns are designed to minimize interactions with basic compounds.[1] 3. Switch to a different stationary phase: Consider neutral or basic alumina.[3]
Low or No Recovery	Irreversible adsorption of the compound onto the silica gel.[3]	1. Pre-treat the silica gel: Flush the column with your mobile phase containing a basic modifier (e.g., TEA) before loading your sample.[5] 2. Increase the polarity of the mobile phase significantly: A more polar solvent system, such as dichloromethane/methanol with ammonia, may be necessary to elute the compound.[1] 3. Employ an alternative stationary phase: Amine-functionalized silica or alumina are good options.[1][3]
Compound Degradation	The compound is sensitive to the acidic nature of the silica gel.[4]	1. Neutralize the silica gel: As with low recovery, pre-treating the column with a basic modifier can help.[3] 2. Use a less acidic stationary phase: Neutral alumina or a polymer-based column can be effective alternatives. 3. Minimize contact time: Use a faster flow rate during purification.
Poor Separation from Impurities	The impurities have similar polarity to the target compound.	1. Optimize the mobile phase: Systematically screen different solvent systems. A good starting point for method development on silica is to find a solvent system that gives your compound an Rf value of 0.2-0.3 on a TLC plate.[5] 2. Consider preparative HPLC: This technique offers higher resolution than flash chromatography for challenging separations.[3] 3. Explore alternative chromatographic modes: Hydrophilic Interaction Chromatography (HILIC) can be effective for polar compounds.[5]
Streaking on TLC Plate	The compound is highly polar and interacts strongly with the stationary phase.	1. Add a modifier to the developing solvent: A small amount of triethylamine or acetic acid can improve the spot shape.[3] 2. Avoid overloading the TLC plate: Ensure the sample concentration is not too high.[3]

Experimental Protocols

Protocol 1: Flash Chromatography with a Basic Modifier

This protocol is a good starting point for the purification of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole on standard silica gel.

1. TLC Method Development:

• Prepare a stock solution of your crude material.
• Screen various solvent systems (e.g., dichloromethane/methanol, ethyl acetate/hexane, ethyl acetate/methanol).
• To each solvent system, add 0.5-1% triethylamine.
• Identify a solvent system that provides good separation and an Rf value of ~0.2-0.3 for the target compound.

2. Column Preparation and Equilibration:

• Dry pack a silica gel column.
• Equilibrate the column by passing at least 5 column volumes of the initial mobile phase (e.g., the less polar solvent in your gradient with the basic modifier) through it.

3. Sample Loading:

• Dissolve the crude material in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.
• Alternatively, for less soluble samples, pre-adsorb the crude material onto a small amount of silica gel and dry-load it onto the column.

4. Elution:

• Begin with the initial mobile phase.
• If a gradient is needed, gradually increase the percentage of the more polar solvent.
• Monitor the elution using a UV detector or by collecting fractions and analyzing them by TLC.

5. Fraction Analysis and Product Isolation:

• Combine the pure fractions.
• Remove the solvent under reduced pressure.

Protocol 2: Preparative HPLC (Reversed-Phase)

For higher purity requirements, preparative reversed-phase HPLC can be employed.

1. Analytical Method Development:

• Using an analytical HPLC system with a C18 or a more polar reversed-phase column (e.g., phenyl-hexyl), develop a separation method.
• A typical mobile phase would be a gradient of water and acetonitrile or methanol.
• To improve peak shape for the basic amine, add a modifier like 0.1% formic acid or 0.1% trifluoroacetic acid to both the aqueous and organic mobile phases.

2. Scaling Up to Preparative HPLC:

• Use a preparative column with the same stationary phase as the analytical column.
• Adjust the flow rate and injection volume according to the dimensions of the preparative column.

3. Sample Preparation and Injection:

• Dissolve the sample in the initial mobile phase or a compatible solvent.
• Filter the sample through a 0.45 µm filter before injection.

4. Purification and Fraction Collection:

• Run the preparative HPLC method.
• Collect fractions based on the UV chromatogram.

5. Product Isolation:

• Analyze the collected fractions for purity.
• Combine the pure fractions and remove the organic solvent.
• Lyophilize the remaining aqueous solution to obtain the pure product as a salt (e.g., formate or trifluoroacetate salt).

Visualizing the Workflow

Decision Tree for Purification Method Selection

Caption: A decision tree to guide the selection of an appropriate purification strategy.

Troubleshooting Flowchart for Peak Tailing

Caption: A flowchart for systematically troubleshooting peak tailing issues.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Bickler, B. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. [Link]

• ResearchGate. (2019, November 13). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Hexahydropyrrolo[3,4-b]pyrrole Derivatives

Welcome, researchers, scientists, and drug development professionals. This guide is designed to be your dedicated resource for troubleshooting the common and often complex side reactions encountered during the synthesis of hexahydropyrrolo[3,4-b]pyrrole derivatives. Our focus is on providing practical, experience-driven solutions to the challenges that can arise during your experiments, ensuring the integrity and success of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to hexahydropyrrolo[3,4-b]pyrrole-diones, and what are the primary challenges?

The most prevalent and versatile method for constructing the hexahydropyrrolo[3,4-b]pyrrole core is the [3+2] cycloaddition reaction between an azomethine ylide and a dipolarophile, typically an N-substituted maleimide. This reaction is highly valued for its ability to rapidly generate molecular complexity and create multiple stereocenters in a single step.[1][2]

The primary challenges associated with this synthesis are:

• Diastereoselectivity: The cycloaddition can result in the formation of both exo and endo diastereomers. Controlling this selectivity to favor the desired isomer is a critical aspect of the synthesis.

• Epimerization: The stereocenters generated can be susceptible to epimerization under certain reaction or work-up conditions, leading to a loss of stereochemical purity.

• Side reactions of protecting groups: The choice and subsequent removal of protecting groups, particularly N-benzyl groups, can introduce a host of unwanted side products.

Q2: I am observing a mixture of exo and endo products in my 1,3-dipolar cycloaddition. How can I improve the diastereoselectivity?

Achieving high diastereoselectivity is a common hurdle. The exo/endo ratio is influenced by several factors, including the choice of catalyst, solvent, temperature, and the steric and electronic properties of the substituents on both the azomethine ylide and the maleimide.

Troubleshooting Steps:

• Catalyst System: The use of a metal catalyst, often in conjunction with a chiral ligand, is the most effective way to control diastereoselectivity.[3] Different metal-ligand complexes can favor the formation of either the exo or endo product. It is often necessary to screen a variety of catalysts to find the optimal system for your specific substrates.

• Solvent: The polarity of the solvent can influence the transition state of the cycloaddition. Experiment with a range of solvents, from nonpolar (e.g., toluene, dichloromethane) to polar aprotic (e.g., acetonitrile, THF).

• Temperature: Lowering the reaction temperature can often enhance diastereoselectivity by favoring the thermodynamically more stable transition state.

• Substituent Effects: The steric bulk of the N-substituent on the maleimide and the substituents on the azomethine ylide can play a significant role. Larger substituents may sterically hinder one approach, leading to higher selectivity.

Q3: My purified product seems to be a single diastereomer, but I suspect epimerization is occurring during work-up or subsequent steps. How can I prevent this?

Epimerization, the change in configuration at one stereocenter, can be a frustrating issue, particularly at the carbon alpha to a carbonyl group. This is often base- or acid-catalyzed.

Preventative Measures:

• Mild Work-up Conditions: Avoid harsh acidic or basic conditions during the reaction work-up. Use of a mild buffer or a rapid quench with a weak acid or base can be beneficial.

• Careful pH Control: If your subsequent steps involve pH adjustments, perform them at low temperatures and with careful monitoring.

• Chromatography Conditions: Be mindful of the stationary phase used for purification. Silica gel is acidic and can sometimes promote epimerization. Using a neutral alumina or a deactivated silica gel can be a better option. In some cases, reverse-phase chromatography may be more suitable.

Troubleshooting Guides

This section provides a more in-depth, question-and-answer formatted guide to specific issues you may encounter.

Issue 1: Poor Diastereoselectivity in the [3+2] Cycloaddition Step

Question: My reaction is producing a nearly 1:1 mixture of exo and endo diastereomers. What are the key parameters I should adjust to favor one over the other?

Answer: A lack of diastereoselectivity indicates that the energy difference between the exo and endo transition states is minimal under your current reaction conditions. To address this, a systematic optimization of your reaction parameters is necessary.

Underlying Cause: The stereochemical outcome of a 1,3-dipolar cycloaddition is determined by the geometry of the transition state. The endo product is often the kinetic product due to favorable secondary orbital interactions, while the exo product can be the thermodynamic product. However, steric hindrance can also play a dominant role.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for N-benzyl deprotection.

Detailed Protocols & Explanations:

• Catalytic Transfer Hydrogenation with Ammonium Formate:

  • Rationale: This method avoids the use of flammable hydrogen gas. Ammonium formate serves as the hydrogen donor. [5] * Protocol:

    • Dissolve the N-benzyl protected hexahydropyrrolo[3,4-b]pyrrole derivative (1.0 eq) in methanol.

    • Carefully add 10% Palladium on carbon (Pd/C) (10-20 wt% of the substrate).

    • Add ammonium formate (5.0 eq) to the stirred suspension.

    • Heat the reaction to reflux and monitor by TLC.

    • Upon completion, cool the reaction, filter through celite to remove the catalyst, and concentrate the filtrate.

• Addressing Catalyst Poisoning:

  • Rationale: Protonating the product amine with a stoichiometric amount of acid prevents it from coordinating to and poisoning the palladium catalyst. [6] * Modification: Add one equivalent of acetic acid or a solution of HCl in methanol to the reaction mixture before adding the catalyst. Note that a neutralization step will be required during workup.

Issue 3: Difficulty in Separating Diastereomers

Question: I have a mixture of diastereomers that are difficult to separate by standard silica gel chromatography. What are my options?

Answer: The separation of diastereomers can be challenging due to their similar physical properties. However, several chromatographic and non-chromatographic techniques can be employed.

Purification Strategies:

• Chromatography:

  • Flash Chromatography: Optimize your solvent system. A less polar, more selective eluent system may provide better separation. Consider using a gradient elution.

  • Reverse-Phase Chromatography: C18 columns can sometimes provide better separation of polar compounds. [7] * Chiral HPLC: While technically for enantiomers, chiral stationary phases can often resolve diastereomers effectively. Polysaccharide-based columns are a good starting point. [8]

• Crystallization:

  • Rationale: Diastereomers can have different solubilities and crystal packing energies.

  • Protocol: Attempt to crystallize the mixture from a variety of solvents or solvent mixtures. Seeding with a small crystal of the desired isomer can sometimes induce selective crystallization.

• Derivatization:

  • Rationale: Reacting the mixture with a chiral resolving agent can create new diastereomers with significantly different physical properties, making them easier to separate. The resolving agent can then be cleaved to yield the pure desired diastereomer.

Separation Technique	Stationary Phase	Mobile Phase Example	Key Consideration
Normal Phase Chromatography	Silica Gel	Hexane/Ethyl Acetate	Can cause epimerization
Reverse Phase Chromatography	C18	Acetonitrile/Water	Good for polar compounds
Chiral HPLC	Polysaccharide-based	Hexane/Isopropanol	Can be expensive for large scale
Crystallization	N/A	Various solvents	Highly dependent on the compound
Table 2: Comparison of purification techniques for diastereomers.

References

• De-protection of N-Benzyl groups. Sciencemadness.org. (URL: [Link])

• 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. National Institutes of Health. (URL: [Link])

• Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. ACS Publications. (URL: [Link])

• Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner. Royal Society of Chemistry. (URL: [Link])

• Unsuccessful and successful methods for removal of N-benzyl protecting group and N-dimethoxybenzyl protecting group. ResearchGate. (URL: [Link])

• Azomethine ylide. Wikipedia. (URL: [Link])

• 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. MDPI. (URL: [Link])

• Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. ResearchGate. (URL: [Link])

• Deprotection of N-benzyl piperidine compound. Sciencemadness.org. (URL: [Link])

• Synthesis of Tetraaryl-, Pentaaryl-, and Hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles. Organic Syntheses. (URL: [Link])

• Tunable Endo/Exo Selectivity in Direct Catalytic Asymmetric 1,3-Dipolar Cycloadditions with Polyfunctional Lewis Acid / Azolium–Aryloxide Catalysts. National Institutes of Health. (URL: [Link])

• Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions. MDPI. (URL: [Link])

• Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures. Chromatography Today. (URL: [Link])

• Photochemical [2 + 2] Cycloaddition of Alkenes with Maleimides: Highlighting the Differences between N-Alkyl vs N-Aryl Maleimides. ACS Publications. (URL: [Link])

• The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Santai Technologies. (URL: [Link])

• Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrtyation With Ammonium Formate. Semantic Scholar. (URL: [Link])

• Synthesis and evaluation of hexahydropyrrolo[3,4-d]isoxazole-4,6-diones as anti-stress agents. PubMed. (URL: [Link])

• Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. ResearchGate. (URL: [Link])

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. (URL: [Link])

• Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. ResearchGate. (URL: [Link])

• Method for the Large-Scale Synthesis of Multifunctional 1,4-Dihydro-pyrrolo[3,2-b]pyrroles. ACS Publications. (URL: [Link])

• A Two-Step Synthesis of Hexahydropyrrolo-[1,2-d]t[6][8][9]riazine-1,4-dione and Related Compounds. ResearchGate. (URL: [Link])

• SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL 6-PHENYL-1H-PYRROLO[3,4-c]PYRIDINE-1,3-DIONE DERIVATIVES. (URL: [Link])

• Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2. Scholars@Duke. (URL: [Link])

• (PDF) Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. (URL: [Link])

• Selective synthesis of pyrrolidin-2-ones and 3-iodopyrroles via the ring contraction and deformylative functionalization of piperidine derivatives. Royal Society of Chemistry. (URL: [Link])

• Pyrrolidine synthesis via ring contraction of pyridines. National Institutes of Health. (URL: [Link])

• A Molecular Electron Density Theory Study of the [3+2] Cycloaddition Reaction of an Azomethine Ylide with an Electrophilic Ethylene Linked to Triazole and Ferrocene Units. MDPI. (URL: [Link])

• [3 + 2] cycloaddition of nonstabilized azomethine ylides and 2-benzothiazolamines to access imidazolidine derivatives. National Institutes of Health. (URL: [Link])

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. (URL: [Link])

• Epimerisation in Peptide Synthesis. National Institutes of Health. (URL: [Link])

• Synthesis of Tetraaryl-, Pentaaryl-, and Hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles. ResearchGate. (URL: [Link])

• Tetraaryl-, pentaaryl-, and hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles: synthesis and optical properties. PubMed. (URL: [Link])

• 1,4-Dihydropyrrolo[3,2-b]Pyrroles Containing New A-D-A System: Synthesis and Investigation of Their Photophysical Properties. National Institutes of Health. (URL: [Link])

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• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06484D [pubs.rsc.org]
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• 9. Sciencemadness Discussion Board - De-protection of N-Benzyl groups - Powered by XMB 1.9.11 [sciencemadness.org]

troubleshooting diastereoselectivity in pyrrolo[3,4-b]pyrrole synthesis

Technical Support Center: Pyrrolo[3,4-b]pyrrole Synthesis

A Guide for Scientists on Troubleshooting Diastereoselectivity

Welcome to the technical support center for the synthesis of pyrrolo[3,4-b]pyrrole scaffolds. As a Senior Application Scientist, I've designed this guide to address the nuanced challenges researchers face, particularly concerning the control of diastereoselectivity. This bicyclic heterocyclic core is pivotal in medicinal chemistry and materials science, making stereochemical control paramount for function.[1]

This resource moves beyond simple protocols to explain the underlying principles governing stereochemical outcomes. Our aim is to empower you with the knowledge to not only troubleshoot existing issues but also to proactively design more selective and robust synthetic routes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding diastereoselectivity in the key reactions used to construct the pyrrolo[3,4-b]pyrrole core.

Q1: What is the primary synthetic strategy for constructing the pyrrolo[3,4-b]pyrrole core, and where does the issue of diastereoselectivity arise?

A1: The most prevalent and versatile method is the [3+2] cycloaddition reaction, specifically involving an azomethine ylide as the 1,3-dipole.[1][2] This reaction typically involves the condensation of an α-amino acid with an aldehyde or ketone to generate the azomethine ylide in situ, which then reacts with a dipolarophile (an alkene) to form the pyrrolidine ring.

Diastereoselectivity becomes a critical issue at the moment of cycloaddition. The azomethine ylide and the dipolarophile can approach each other in different ways, leading to distinct stereochemical arrangements in the product. For instance, in an intramolecular cycloaddition, the approach of the ylide to the tethered alkene can result in either endo or exo transition states, which produce different diastereomers. The relative energies of these transition states dictate the diastereomeric ratio (d.r.) of the final product.[3]

Q2: What are the key factors that influence the endo/exo selectivity in these cycloaddition reactions?

A2: The selectivity is a delicate balance of several competing factors:

• Steric Hindrance: This is often the most intuitive factor. The transition state that minimizes steric clash between bulky substituents on the dipole and the dipolarophile is generally favored. The exo approach often minimizes these interactions.[4]

• Secondary Orbital Interactions (SOIs): These are stabilizing interactions between the frontier molecular orbitals (FMOs) of the reacting species, which are not directly involved in bond formation. SOIs are typically maximized in the endo transition state, making it electronically favorable.

• Solvent Effects: The polarity and coordinating ability of the solvent can stabilize or destabilize the transition states differently, thereby shifting the diastereomeric ratio.

• Lewis Acid Catalysis: Lewis acids can coordinate to the dipolarophile (or sometimes the dipole), lowering its LUMO energy, accelerating the reaction, and often locking the conformation to favor one specific approach, thus enhancing diastereoselectivity.[5][6]

Q3: Besides [3+2] cycloadditions, are there other common methods where diastereoselectivity is a concern?

A3: Yes, another significant method is the catalytic hydrogenation of a pre-formed pyrrole-based system to create the saturated pyrrolidine rings. In these cases, a stereocenter already present in the molecule (or introduced in an initial reduction step) can direct the facial selectivity of the hydrogenation of the pyrrole ring, leading to a highly diastereoselective outcome.[7] The choice of catalyst (e.g., Rh/Al2O3, Pd/C) and reaction conditions (pressure, temperature, solvent) are crucial for achieving high selectivity.[7]

Part 2: Troubleshooting Guide: Low Diastereoselectivity

This guide provides a structured approach to diagnosing and solving problems of poor diastereoselectivity.

Logical Troubleshooting Workflow

This diagram outlines a systematic process for addressing suboptimal diastereomeric ratios.

Caption: A decision tree for troubleshooting low diastereoselectivity.

Question & Answer Troubleshooting

Q: My [3+2] cycloaddition is giving a nearly 1:1 mixture of diastereomers. Where should I start?

A: Start by lowering the reaction temperature.

• Causality: The diastereomeric ratio is determined by the difference in the free energies of activation (ΔΔG‡) for the two competing transition states (endo vs. exo). According to the Eyring equation, the selectivity is more sensitive to temperature changes when ΔΔG‡ is small. By lowering the temperature, you amplify the effect of this small energy difference, often favoring the formation of the thermodynamically more stable transition state product. Reactions that are under kinetic control at low temperatures can show significantly improved diastereoselectivity.

• Actionable Advice: Run the reaction at 0 °C, -20 °C, and -78 °C. Monitor the reaction progress carefully, as the rate will decrease significantly.

Q: I've tried lowering the temperature with minimal success. What is the next logical step?

A: Evaluate the solvent system.

• Causality: Solvent polarity can differentially stabilize the transition states. The endo transition state, often being more compact and polar due to secondary orbital interactions, can be preferentially stabilized by more polar solvents. Conversely, non-polar solvents may favor the exo pathway by minimizing solvation of a less polar transition state.

• Actionable Advice: Create a small screening experiment with a range of solvents. This data is best summarized in a table.

Solvent	Dielectric Constant (ε)	Observed d.r. (exo:endo)
Toluene	2.4	5:1
THF	7.5	3:1
Dichloromethane	9.1	2:1
Acetonitrile	37.5	1:1.5

This is example data and will vary by specific reaction.

Q: My reaction remains unselective. How can a Lewis acid catalyst help?

A: A Lewis acid can enforce a specific conformation on the dipolarophile, leading to a highly selective reaction.

• Causality: Lewis acids coordinate to a Lewis basic site on the dipolarophile, such as a carbonyl group.[8][9] This coordination does two things: 1) It lowers the energy of the LUMO, accelerating the reaction, and 2) It can create significant steric hindrance on one face of the molecule or lock it into a conformation that only allows the azomethine ylide to approach from one direction. This enforced facial selectivity dramatically improves the diastereomeric ratio.[5][6]

• Actionable Advice: Screen a variety of Lewis acids. Start with milder ones like ZnCl₂ or MgBr₂·OEt₂ before moving to stronger, more oxophilic acids like Sc(OTf)₃ or In(OTf)₃. The choice of Lewis acid can sometimes invert the selectivity, so careful product analysis is crucial.

Caption: Lewis acid coordination blocks one face of the dipolarophile.

Part 3: Experimental Protocols

Protocol 1: Screening Lewis Acids for Optimal Diastereoselectivity

This protocol provides a general method for screening Lewis acids in a parallel fashion to quickly identify optimal conditions.

• Preparation: In an inert atmosphere glovebox, prepare stock solutions of your aldehyde (1.0 M in dry DCM), α-amino acid ester hydrochloride (1.0 M in dry DCM), and triethylamine (1.1 M in dry DCM). Prepare separate 0.1 M solutions of various Lewis acids (e.g., Sc(OTf)₃, In(OTf)₃, ZnCl₂) in an appropriate dry solvent (e.g., DCM, MeCN).

• Reaction Setup: Arrange a set of oven-dried reaction vials. To each vial, add the dipolarophile (0.1 mmol, 1.0 eq).

• Catalyst Addition: To each respective vial, add the Lewis acid solution (10 mol%, 0.01 mmol). Include one vial with no Lewis acid as a control.

• Reaction Initiation: Cool the vials to the desired temperature (e.g., 0 °C). Add the aldehyde stock solution (0.12 mmol, 1.2 eq), followed by the α-amino acid ester hydrochloride stock solution (0.15 mmol, 1.5 eq). Finally, add the triethylamine solution (0.15 mmol, 1.5 eq) dropwise to initiate the in situ formation of the azomethine ylide.

• Monitoring: Stir the reactions at the set temperature. Monitor the consumption of the dipolarophile by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 12h, 24h).

• Workup & Analysis: Once the reaction is complete, quench with saturated aqueous NaHCO₃ solution. Extract the aqueous layer with DCM (3x). Combine the organic layers, dry with Na₂SO₄, filter, and concentrate in vacuo.

• Determine d.r.: Analyze the crude product mixture by ¹H NMR spectroscopy. The diastereomeric ratio can be determined by integrating well-resolved, non-overlapping peaks corresponding to each diastereomer.

References

• Mironov, M., et al. (2020). A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters. Molecules. Available at: [Link]

• Caballero, A., et al. (2021). 1,3 Dipolar Cycloaddition of Münchnones: Factors behind the Regioselectivity. Molecules. Available at: [Link]

• Caulton, K.G., et al. (n.d.). Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. ResearchGate. Available at: [Link]

• Nikonov, I.L., et al. (2022). Regio- and diastereoselectivity of the cycloaddition of nitrones with N-propadienylindole and pyrroles. ResearchGate. Available at: [Link]

• Wikipedia. (2023). 1,3-Dipolar cycloaddition. Available at: [Link]

• Tzankova, D., et al. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Journal of Chemical Technology and Metallurgy. Available at: [Link]

• Shabalin, I.V., et al. (2024). Lewis acid-catalyzed chemo- and stereoselective addition of pyrroles to skipped diynones: en route to novel pyrrole-based ketocyanine dyes and alkyne-tethered enones. ResearchGate. Available at: [Link]

• Poole, D.L., et al. (2015). Direct Synthesis of Highly Substituted Pyrroles and Dihydropyrroles Using Linear Selective Hydroacylation Reactions. Angewandte Chemie International Edition. Available at: [Link]

• Poon, D.J., et al. (2016). Fe(iii)-Catalyzed synthesis of pyrrolo[3,2-b]pyrroles: formation of new dyes and photophysical studies. Organic Chemistry Frontiers. Available at: [Link]

• Tzankova, D., et al. (2018). (PDF) Synthesis of pyrrole and substituted pyrroles (Review). ResearchGate. Available at: [Link]

• Rivera-Chávez, D.A., et al. (2023). Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy. Molecules. Available at: [Link]

• Rocha, G., et al. (2018). A new platform for the synthesis of diketopyrrolopyrrole derivatives via nucleophilic aromatic substitution reactions. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Gil-Ramírez, G., et al. (2021). Acceleration and Selectivity of 1,3-Dipolar Cycloaddition Reactions Included in a Polar [4 + 2] Octa-imine Bis-calix[10]pyrrole Cage. Journal of the American Chemical Society. Available at: [Link]

• Kumar, V., et al. (2023). Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. ACS Omega. Available at: [Link]

• Martins, G., et al. (2020). Synthesis of Novel 1,4-dihydro-1,2,4,5-tetraarylpyrrolo[3,2-b]pyrroles Derivatives Catalyzed by NbCl5 and Application in Dye Sensitized Solar Cells. Journal of the Brazilian Chemical Society. Available at: [Link]

• Nakano, H. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. Molecules. Available at: [Link]

• Wang, Y., et al. (2018). Enantioselective synthesis of pyrroloquinolines via a three-component Povarov reaction with aminoindoles. Organic Chemistry Frontiers. Available at: [Link]

• Grzybowski, M., et al. (2017). Symmetry Breaking in Pyrrolo[3,2-b]pyrroles: Synthesis, Solvatofluorochromism and Two-photon Absorption. Chemistry – An Asian Journal. Available at: [Link]

• Raj, V.K., et al. (2023). The Potential Role of Lewis Acid–Base Adducts in Enhancing Stereoselectivity in Ziegler–Natta Catalysts: A DFT Study. ResearchGate. Available at: [Link]

• Zhabinsky, V.N., et al. (2018). Synthesis of pyrano[3,4-c]pyrroles (microreview). ResearchGate. Available at: [Link]

• Falivene, L., et al. (2023). Understanding the activity and stability of Lewis acid-modified Ziegler–Natta catalysts for the sustainable production of polypropylene. ResearchGate. Available at: [Link]

• Chen, X., et al. (2022). Lewis Acid Promoted Intramolecular Nucleophilic Heterocyclization of Unsaturated Amides for the Synthesis of 2-Oxazolines and Their Applications in Imaging of Living Cells. ResearchGate. Available at: [Link]

• Albano, G., et al. (2021). Chiral diketopyrrolo[3,4-c]pyrrole dyes with different substitution symmetry: impact of adamantyl groups on the photo-physical properties in solution and thin films. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

• 1. A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters | MDPI [mdpi.com]
• 2. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 3. Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3 Dipolar Cycloaddition of Münchnones: Factors behind the Regioselectivity. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Times for (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole Functionalization

Welcome to the dedicated technical support guide for the functionalization of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the reaction conditions for this versatile bicyclic scaffold. The inherent structure of this molecule, featuring a secondary amine poised for functionalization, presents unique opportunities and challenges. This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the efficiency and success of your synthetic endeavors.

I. Understanding the Reactivity of the Scaffold

The core of successful functionalization lies in understanding the electronic and steric nature of the starting material. The (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole possesses a secondary amine at the 1-position, which is the primary site for functionalization. The ethoxycarbonyl protecting group at the 5-position plays a crucial role in modulating the reactivity of this secondary amine. Unlike the more common tert-butoxycarbonyl (Boc) group, the ethoxycarbonyl group is less sterically hindering but is a moderately electron-withdrawing group. This electronic effect reduces the nucleophilicity of the secondary amine compared to an unprotected analogue, which can influence reaction rates.[1]

II. Troubleshooting Guide: N-Acylation Reactions

N-acylation is one of the most common functionalization reactions performed on this scaffold. Below are common issues encountered and their respective solutions.

Issue 1: Slow or Incomplete Acylation Reaction

Question: I am experiencing very slow or incomplete conversion when trying to acylate the secondary amine with an acyl chloride or anhydride. What are the potential causes and how can I accelerate the reaction?

Answer: Slow acylation is a frequent challenge with this substrate due to the reduced nucleophilicity of the secondary amine caused by the N-ethoxycarbonyl group. Several factors can be optimized to drive the reaction to completion.

Potential Causes & Solutions:

• Insufficient Basicity: The choice of base is critical. A weak base may not be sufficient to deprotonate the secondary amine or scavenge the acid byproduct effectively.

  • Recommendation: Switch to a stronger, non-nucleophilic organic base. While triethylamine (TEA) is common, consider using N,N-diisopropylethylamine (DIPEA) or 2,6-lutidine. For particularly challenging acylations, a stronger base like proton sponge or DBU could be explored, though with caution to avoid potential side reactions. The choice of base can be crucial in controlling chemoselectivity.

• Solvent Effects: The solvent plays a significant role in reaction rates.[2] Polar aprotic solvents are generally preferred for acylation reactions.

  • Recommendation: If you are using a non-polar solvent like dichloromethane (DCM) or tetrahydrofuran (THF), consider switching to or adding a co-solvent like N,N-dimethylformamide (DMF) or acetonitrile (ACN). These solvents can help to solvate the reactants and any charged intermediates, thereby accelerating the reaction.

• Inadequate Activation of the Acylating Agent: For less reactive acylating agents, in-situ activation might be necessary.

  • Recommendation: If using a carboxylic acid, employ a coupling agent such as HATU, HOBt/EDC, or PyBOP to form a highly reactive activated ester in situ.

Experimental Workflow: Optimizing N-Acylation

Caption: Troubleshooting workflow for slow N-acylation.

Issue 2: Formation of Side Products

Question: I am observing the formation of multiple products in my acylation reaction. What are the likely side reactions and how can I suppress them?

Answer: Side product formation can arise from several sources, including over-acylation (if other nucleophilic sites are present on the acylating partner), or side reactions involving the ethoxycarbonyl group under harsh conditions.

Potential Causes & Solutions:

• Reaction with the Ethoxycarbonyl Group: While generally stable, the ethoxycarbonyl group can undergo hydrolysis or transesterification under strongly basic or acidic conditions, especially at elevated temperatures.

  • Recommendation: Maintain a reaction temperature at or below room temperature if possible. Use a non-nucleophilic base and avoid aqueous work-up conditions until the reaction is complete.

• Lack of Chemoselectivity: If your acylating agent has other reactive functional groups, you may see competing reactions.

  • Recommendation: Ensure that other nucleophilic groups on your acylating agent are appropriately protected.

III. Troubleshooting Guide: N-Alkylation Reactions

N-alkylation introduces a different set of challenges compared to acylation.

Issue 1: Low Yield of Mono-Alkylated Product

Question: I am attempting to perform a mono-alkylation on the secondary amine, but I am getting a mixture of starting material, mono-alkylated, and di-alkylated (quaternary salt) products. How can I improve the selectivity for mono-alkylation?

Answer: Over-alkylation is a common problem in the N-alkylation of secondary amines because the resulting tertiary amine can still be nucleophilic.

Potential Causes & Solutions:

• Stoichiometry and Reagent Addition: The relative amounts of reactants and the rate of addition of the alkylating agent are critical.

  • Recommendation: Use a slight excess (1.1-1.2 equivalents) of the pyrrolopyrrole starting material relative to the alkylating agent. Add the alkylating agent slowly to the reaction mixture to maintain a low concentration, which favors mono-alkylation.

• Reaction Conditions: The choice of base and solvent can influence the outcome.

  • Recommendation: A bulky, non-nucleophilic base can help to disfavor the second alkylation step due to steric hindrance. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or ACN are good starting points.

Data Summary: N-Alkylation Optimization

Parameter	Condition 1 (Low Selectivity)	Condition 2 (Improved Selectivity)
Pyrrolopyrrole:Alkylating Agent	1 : 1.2	1.1 : 1
Base	Triethylamine	Cesium Carbonate
Solvent	Dichloromethane	Acetonitrile
Addition of Alkylating Agent	All at once	Slow, dropwise addition
Temperature	Room Temperature	0 °C to Room Temperature

IV. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose solvent for functionalizing this scaffold?

A1: For most N-acylation and N-alkylation reactions, polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile (ACN) are excellent starting points. They offer good solubility for the starting material and reagents and can help to accelerate the reaction rates. For purification, a switch to less polar solvents like ethyl acetate or dichloromethane is typically required.

Q2: Can the ethoxycarbonyl protecting group be removed? If so, under what conditions?

A2: Yes, the ethoxycarbonyl group can be removed, although it is more robust than a Boc group. The most common method for the cleavage of an N-ethoxycarbonyl group is through hydrolysis under basic conditions (e.g., using LiOH, NaOH, or KOH in a mixture of water and an organic solvent like THF or methanol) or acidic conditions (e.g., HBr in acetic acid). Reductive cleavage using reagents like lithium aluminum hydride is also possible, which would also reduce other carbonyl functionalities.[3]

Q3: How does the reactivity of the N-ethoxycarbonyl derivative compare to the N-Boc derivative?

A3: The N-Boc group is more sterically hindering than the N-ethoxycarbonyl group, which can sometimes lead to slower reaction rates with bulky electrophiles. However, the Boc group is less electron-withdrawing, making the secondary amine more nucleophilic. Therefore, for electronically driven reactions like acylation, the N-Boc derivative may react faster. The choice between the two depends on the specific reaction and the desired balance of steric and electronic effects.

Q4: What are the recommended purification methods for the functionalized products?

A4: The purification strategy will depend on the properties of the functionalized product.

• Column Chromatography: Silica gel column chromatography is the most common method. A gradient elution from a non-polar solvent (e.g., hexanes or petroleum ether) to a more polar solvent (e.g., ethyl acetate) is typically effective. The addition of a small amount of triethylamine to the eluent can be beneficial to prevent tailing of basic products.

• Crystallization: If the product is a solid, crystallization can be an effective purification technique.

• Preparative HPLC: For difficult separations or to achieve very high purity, preparative reverse-phase HPLC may be necessary.

Experimental Protocol: General N-Acylation

• Dissolve (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole (1.0 eq.) in anhydrous DMF.

• Add a non-nucleophilic base, such as DIPEA (1.5-2.0 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride or anhydride (1.1 eq.).

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Logical Relationship: Reagent Choice and Reaction Outcome

Caption: Interplay of reactants and conditions on the reaction outcome.

V. References

• Solvent Effects on Reaction Rates. (n.d.). LibreTexts.

• The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Nucleophilicity Trends of Amines. (2018). Master Organic Chemistry. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). Molecules.

• Protecting Groups for Amines: Carbamates. (2018). Master Organic Chemistry. [Link]

• Deprotection of N-benzoylpyrrolidines. (n.d.). ResearchGate.

• N-Acylation Reactions of Amines. (n.d.). ResearchGate. [Link]

• Peptide Global Deprotection/Scavenger-Induced Side Reactions. (n.d.). ResearchGate. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole under acidic conditions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole. This document provides in-depth guidance, troubleshooting protocols, and answers to frequently asked questions regarding the stability of this bicyclic pyrrolidine derivative, particularly under acidic conditions. This guide is intended for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic workflows.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling and reactivity of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole in acidic environments.

Q1: Why is my compound degrading or showing an extra spot on TLC/LCMS after exposure to acid?

The core issue lies in the chemical nature of the N-ethoxycarbonyl group, which is a carbamate. Carbamates are widely used as protecting groups for amines precisely because they can be cleaved under specific conditions to liberate the free amine.[1] The stability of this group is highly dependent on the pH of the medium. Under acidic conditions, the carbonyl oxygen of the carbamate is protonated, which significantly increases the electrophilicity of the carbonyl carbon. This facilitates nucleophilic attack, typically by water or another solvent molecule, leading to the cleavage of the C-N bond and the collapse of the intermediate to release the deprotected bicyclic amine, carbon dioxide, and ethanol.

Q2: What are the expected degradation products under acidic conditions?

The primary and intended "degradation" product upon acidic treatment is the parent bicyclic amine, (3aR,6aR)-1H-hexahydropyrrolo[3,4-b]pyrrole, along with the formation of CO₂ and ethanol. If stronger acids or higher temperatures are used, or if reactive species are present, further side reactions could potentially occur, though the saturated bicyclic core is generally robust. The most common issue is simply the unintended removal of the protecting group.

Q3: I need to perform a reaction on another part of a larger molecule containing this moiety. How can I avoid cleaving the ethoxycarbonyl group?

The N-ethoxycarbonyl group is generally more stable than the more common N-tert-butoxycarbonyl (Boc) group.[2] However, it is still susceptible to strong acids. To maintain its integrity:

• Use Mildly Acidic Conditions: Opt for acids with a higher pKa where possible. For example, acetic acid is much less likely to cause cleavage than trifluoroacetic acid (TFA) or hydrochloric acid (HCl).

• Control the Temperature: Perform reactions at the lowest possible temperature that allows the desired transformation to proceed. Acid-catalyzed hydrolysis is a thermally dependent process.

• Limit Reaction Time: Monitor your primary reaction closely and quench it as soon as the starting material is consumed to minimize the exposure time to the acidic medium.

• Aprotic Conditions: If the reaction allows, using a Lewis acid instead of a Brønsted acid in an aprotic solvent can sometimes prevent cleavage, as the mechanism requires a proton source and a nucleophile (like water).

Q4: At what approximate pH range should I become concerned about the stability of the ethoxycarbonyl group?

While a precise pH value is substrate and solvent-dependent, significant lability is typically observed in strongly acidic conditions, generally at a pH < 2. For many applications, maintaining a pH between 3 and 5 is sufficient to prevent significant, rapid cleavage, especially at or below room temperature. Conditions involving concentrated strong acids (e.g., 1M HCl, neat TFA) will almost certainly lead to rapid deprotection.

Part 2: Troubleshooting Guide for Common Experimental Scenarios

This section provides structured advice for specific problems encountered during synthesis.

Scenario 1: Unintended Deprotection During an Acid-Catalyzed Reaction

• Problem: You are running a reaction (e.g., hydrolysis of an ester elsewhere in the molecule) under acidic conditions, and you observe the formation of the deprotected pyrrolopyrrole byproduct.

• Analysis: The conditions are too harsh for the N-ethoxycarbonyl group. The choice of acid, its concentration, the temperature, or the reaction duration is causing premature cleavage.

• Solutions:

  • Reagent Selection: Consult the Acid Compatibility Table below to select a milder acid.

  • Temperature Reduction: Attempt the reaction at a lower temperature (e.g., 0 °C or even -20 °C) to slow the rate of deprotection relative to your desired reaction.

  • Stoichiometric Control: If using an acid as a catalyst, reduce its loading to the minimum effective amount.

  • Alternative Synthetic Route: Consider changing the order of synthetic steps. It may be preferable to perform the acid-sensitive step before introducing the N-ethoxycarbonyl-pyrrolopyrrole moiety.

Acid	Typical Concentration	Recommended Temp.	Stability Outlook for Ethoxycarbonyl Group	Notes
Acetic Acid (AcOH)	10-50% in solvent	20-80 °C	Good	Generally safe for short to moderate reaction times.
p-Toluenesulfonic Acid (pTSA)	Catalytic to 1.1 eq	0-40 °C	Moderate	Can cause slow deprotection; use catalytically if possible.[2]
Trifluoroacetic Acid (TFA)	5-50% in DCM	0-25 °C	Poor	Commonly used for deprotection; will likely cleave the group.
Hydrochloric Acid (HCl)	1-4 M in Dioxane/MeOH	0-25 °C	Poor	Standard condition for complete and rapid deprotection.
Sulfuric Acid (H₂SO₄)	Catalytic (conc.)	0-25 °C	Very Poor	Very harsh; likely to cause charring and side reactions in addition to deprotection.

Scenario 2: Degradation During Aqueous Work-up or Chromatographic Purification

• Problem: The reaction mixture appears clean by in-situ analysis (e.g., ¹H NMR of the crude mixture or LCMS with mobile phase buffering), but the isolated yield is low, and degradation products are observed after work-up or silica gel chromatography.

• Analysis: Residual acid from the reaction is causing degradation during the work-up. Alternatively, the inherent acidity of standard silica gel is sufficient to slowly cleave the product during purification.

• Solutions:

  • Neutralizing Work-up: Before extraction, carefully quench the reaction mixture with a mild base like saturated sodium bicarbonate (NaHCO₃) or a phosphate buffer (pH ~7) until the aqueous layer is neutral or slightly basic.

  • Aqueous-Free Work-up: If possible, remove the acid under a vacuum (if volatile, like TFA or HCl in dioxane) or by filtering through a pad of a basic solid like potassium carbonate or basic alumina.

  • Buffered or Deactivated Silica Gel: For chromatography, use silica gel that has been pre-treated with a base. A common method is to prepare a slurry of silica in the desired eluent containing 0.5-1% triethylamine (NEt₃) or ammonia in methanol, then pack the column as usual. This neutralizes active acidic sites on the silica surface.

Part 3: Key Experimental Protocols

These protocols provide a starting point for common transformations. Always perform work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE).

Protocol A: Standard Procedure for Controlled Acidic Deprotection

This protocol is for the intentional and complete removal of the N-ethoxycarbonyl group.

• Dissolution: Dissolve (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole (1.0 eq) in a suitable solvent such as 1,4-dioxane or methanol (approx. 0.1 M).

• Acid Addition: To the stirred solution at 0 °C (ice bath), add a solution of hydrochloric acid (4.0 M in 1,4-dioxane, 5.0 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until all starting material is consumed. The formation of the free amine can be tracked effectively.[3][4]

• Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess HCl. This will typically yield the hydrochloride salt of the product as a solid or oil.

• Isolation (as free base): If the free base is required, dissolve the crude salt in a minimal amount of water and basify to pH >10 with 1M NaOH. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate, 3x). Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free amine.

Protocol B: Workflow for Assessing Stability

This workflow helps determine the stability of your substrate under proposed reaction conditions before committing a large amount of material.

• Small-Scale Test: In a small vial, dissolve ~5 mg of your N-ethoxycarbonyl-protected compound in 1 mL of the proposed reaction solvent.

• Acid Addition: Add the proposed acid catalyst at the intended concentration and temperature.

• Time-Point Analysis: Take small aliquots of the reaction mixture at regular intervals (e.g., 15 min, 1 hr, 4 hrs, 24 hrs).

• Quench and Analyze: Immediately quench each aliquot in a separate vial containing a basic solution (e.g., saturated NaHCO₃ with a small amount of methanol to aid solubility). Analyze the quenched aliquot by LC-MS.

• Data Evaluation: Quantify the percentage of remaining starting material versus the deprotected byproduct at each time point to establish a degradation curve and determine if the conditions are suitable.

Part 4: Mechanistic Insights & Visual Guides

Understanding the underlying mechanism is crucial for rational problem-solving.

Mechanism of Acid-Catalyzed Deprotection

The cleavage of the N-ethoxycarbonyl group proceeds via a well-established acid-catalyzed hydrolysis pathway. The key steps are illustrated below. This mechanism highlights why both a proton source (the acid) and a nucleophile (e.g., water) are typically required.

Caption: Figure 1: Acid-Catalyzed Deprotection Mechanism

Troubleshooting Decision Workflow

When encountering an unexpected result, this logical flow can help diagnose the issue.

Caption: Figure 2: Troubleshooting Workflow

References

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
• Mild and selective deprotection of carbamates with Bu4NF.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• 26.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.
• Amine synthesis by carbam
• Studies on the use of N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline for the synthesis of acylamino acid anilides and p-nitroanilides. PubMed.

Sources

• 1. youtube.com [youtube.com]
• 2. mdpi.com [mdpi.com]
• 3. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

common impurities in commercial (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

Welcome to the technical support guide for (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole. This resource is designed for researchers, scientists, and drug development professionals to navigate potential challenges during its use in experimental settings. The purity of this chiral building block is paramount for the success of subsequent synthetic steps and the biological activity of the final compounds. This guide provides a structured approach to identifying and troubleshooting common impurities that may be present in commercial batches.

Troubleshooting Guide: Common Experimental Issues and Solutions

This section addresses specific issues that may arise during your experiments, linking them to potential impurities and providing actionable solutions.

Question 1: My reaction is sluggish, or I am observing unexpected by-products. Could the starting material be the issue?

Answer: Yes, the purity of your (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is a critical factor. Sluggish reactions or the formation of unexpected side products can often be attributed to the presence of unreacted starting materials or residual reagents from the synthesis of the bicyclic amine.

Potential Impurities & Their Origin:

The synthesis of the hexahydropyrrolo[3,4-b]pyrrole core often involves multi-step sequences. Based on common synthetic routes like domino reactions or cycloadditions, the following impurities might be present:

• Unreacted Starting Materials: Depending on the synthetic route, these could include derivatives of maleimides, aminocrotonic acid esters, or precursors for azomethine ylides.

• Residual Reagents and Catalysts: Acids, bases, or metal catalysts (e.g., from hydrogenation steps) used in the synthesis may persist in trace amounts. These can interfere with your reaction chemistry.

• Partially-reacted Intermediates: Incomplete cyclization can lead to the presence of mono-cyclic or acyclic precursors.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reaction issues.

Experimental Protocol: Purity Analysis by ¹H NMR and LC-MS

• ¹H NMR Analysis:

  • Dissolve a small sample (5-10 mg) of your commercial (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole in a suitable deuterated solvent (e.g., CDCl₃ or D₂O).

  • Acquire a high-resolution ¹H NMR spectrum.

  • What to look for: Compare the spectrum to a reference spectrum of the pure compound. Look for small, unassigned peaks, particularly in the aromatic region (if aromatic precursors were used) or unusual aliphatic signals that do not correspond to the product structure.

• LC-MS Analysis:

  • Prepare a dilute solution of your compound in a suitable solvent (e.g., acetonitrile/water).

  • Use a reverse-phase C18 column with a gradient elution (e.g., water/acetonitrile with 0.1% formic acid).

  • What to look for: The main peak should correspond to the mass of your product (C₉H₁₆N₂O₂ - MW: 184.24). Any additional peaks, especially those with masses corresponding to potential starting materials or intermediates, indicate impurities.

Question 2: I am getting a mixture of diastereomers in my product, even though my reaction is supposed to be stereospecific. Why is this happening?

Answer: This is a common and critical issue when working with chiral molecules. The most likely culprit is the presence of the trans-diastereomer, (3AS,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole, in your starting material. While commercial batches are sold as the (3AR,6AR) (cis) isomer, small amounts of the trans-isomer can be present if the stereocontrol during synthesis was not absolute.

Potential Impurity:

• (3AS,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole (trans-isomer): This diastereomer has different physical and chemical properties than the desired cis-isomer and can lead to the formation of a diastereomeric mixture in your final product.

Identifying and Quantifying the Diastereomeric Impurity:

Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying diastereomers.[1]

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: Utilize a chiral stationary phase (CSP) column. Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are often effective for separating amine stereoisomers.

• Mobile Phase Optimization:

  • Start with a mobile phase of n-hexane and isopropanol (e.g., 90:10 v/v).

  • A small amount of an additive like trifluoroacetic acid (TFA) or diethylamine (DEA) may be needed to improve peak shape.

  • Optimize the ratio of hexane to isopropanol to achieve baseline separation of the cis and trans isomers.

• Analysis:

  • Inject a solution of your starting material.

  • The two diastereomers should elute at different retention times.

  • The peak area ratio will give you the diastereomeric ratio (dr) and allow you to calculate the diastereomeric excess (de%).

Troubleshooting and Purification:

If a significant amount of the trans-diastereomer is detected, purification is necessary.

• Preparative Chiral HPLC: This is the most direct method to separate the diastereomers.[2][3]

• Diastereomeric Salt Crystallization: This classical technique involves reacting the free amine (after hydrolysis of the ethyl carbamate) with a chiral acid (e.g., tartaric acid or mandelic acid) to form diastereomeric salts with different solubilities, allowing for separation by crystallization.[4]

Question 3: My final compound has a slight color, or I see baseline impurities in my chromatograms that I can't identify. What could be the source?

Answer: Coloration or the presence of persistent, low-level impurities can be due to degradation products or residual solvents.

Potential Impurities:

• Degradation Products: The pyrrolidine rings can be susceptible to oxidation over time, especially if not stored properly. This can lead to the formation of colored by-products.

• Residual Solvents: Solvents used in the synthesis and purification (e.g., ethanol, ethyl acetate, dichloromethane, hexane) may be present in the final product. While often inert, they can sometimes participate in side reactions or interfere with downstream processes.

Analytical Approaches:

• GC-MS for Residual Solvents: Gas Chromatography-Mass Spectrometry is a sensitive technique for identifying and quantifying volatile organic compounds like residual solvents.[5]

• LC-MS for Degradation Products: As mentioned before, LC-MS is effective for detecting non-volatile impurities and degradation products.

Preventative Measures and Solutions:

• Proper Storage: Store the compound at the recommended temperature (often 2-8°C), under an inert atmosphere (e.g., argon or nitrogen), and protected from light.

• Re-purification: If residual solvents or degradation products are a concern, re-purification by column chromatography or recrystallization may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercial (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole?

Commercial batches typically have a purity of ≥95% or ≥97% as determined by HPLC or GC.[6] However, this value may not always specify the diastereomeric purity. It is crucial to verify the diastereomeric excess for stereosensitive applications.

Q2: How should I handle and store this compound?

It is recommended to handle this compound in a well-ventilated area, using appropriate personal protective equipment (gloves, safety glasses). Store the material in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere to prevent degradation.[6]

Q3: Can I remove the ethoxycarbonyl protecting group?

Yes, the ethoxycarbonyl group can be removed under standard conditions, typically by basic or acidic hydrolysis. For example, heating with a strong base like potassium hydroxide in a suitable solvent (e.g., ethanol/water) will hydrolyze the carbamate to yield the free diamine.

Q4: What are the key spectroscopic features to confirm the identity of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole?

• ¹H NMR: Expect to see signals for the ethyl group of the carbamate (a triplet and a quartet), along with a complex set of overlapping multiplets for the protons on the bicyclic ring system.

• ¹³C NMR: Look for the characteristic carbonyl signal of the carbamate around 155-165 ppm, the -OCH₂- signal around 60 ppm, and the -CH₃ signal around 14 ppm, in addition to the signals for the carbons of the pyrrolidine rings.

• Mass Spectrometry (ESI+): The protonated molecule [M+H]⁺ should be observed at m/z 185.13.

Summary of Potential Impurities and Analytical Methods

Impurity Type	Potential Source	Recommended Analytical Method
Stereoisomers	Incomplete stereocontrol during synthesis	Chiral HPLC[1]
Starting Materials	Incomplete reaction	LC-MS, ¹H NMR
By-products	Side reactions, incomplete cyclization	LC-MS, ¹H NMR
Residual Solvents	Purification process	GC-MS[5]
Degradation Products	Improper storage (oxidation)	LC-MS

References

• High-throughput purification of combinatorial libraries II: Automated separation of single diastereomers from a 4-amido-pyrrolidone library containing intentional diastereomer pairs. PubMed. Available at: [Link]

• High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs. ResearchGate. Available at: [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. Available at: [Link]

• AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies. Available at: [Link]

• How to Identify and Control Drug Impurities Quickly with a Holistic Approach. Ascent. Available at: [Link]

• Identifying and Quantifying Impurities in Chemical Products. SCION Instruments. Available at: [Link]

• How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry. Available at: [Link]

• Chiral Purity Analysis – Know What Both Hands Are Doing. SK pharmteco. Available at: [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]

• Impurity Profiling of Chemical Reactions | Process Development Strategies. Mettler Toledo. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

• Process of Finding Impurities in Pharmaceutical Products. Pharmaguideline. Available at: [Link]

• MSDS of (3AR, 6AR)-Hexahydro-pyrrolo[3,4-B]pyrrole-5-carboxylic acid tert-butyl ester. Capot Chemical. Available at: [Link]

• Direct Synthesis of Highly Substituted Pyrroles and Dihydropyrroles Using Linear Selective Hydroacylation Reactions. PMC - NIH. Available at: [Link]

• Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. ResearchGate. Available at: [Link]

• Synthesis of fully asymmetric diketopyrrolopyrrole derivatives. PMC - PubMed Central. Available at: [Link]

• (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate. Lead Sciences. Available at: [Link]

• Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction and In Vitro–In Silico Studies against Breast Carcinoma. MDPI. Available at: [Link]

• Aggregation Modes of Chiral Diketopyrrolo[3,4‐c]pyrrole Dyes in Solution and Thin Films. Chemistry Europe. Available at: [Link]

• Chiral diketopyrrolo[3,4-c]pyrrole dyes with different substitution symmetry: impact of adamantyl groups on the photo-physical properties in solution and thin films. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Stereoselective synthesis of functionalized perhydropyrrolo[1,2- b ]isoxazoles based on (3+2)-annulation of donor-acceptor cyclopropanes and isoxazolines. ResearchGate. Available at: [Link]

• tert-butyl (3aR, 6aR)-2, 3, 3a, 4, 6, 6a-hexahydro-1H-pyrrolo[3, 4-b]pyrrole-5-carboxylate, min 97%, 10 grams. CP Lab Safety. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. High-throughput purification of combinatorial libraries II: Automated separation of single diastereomers from a 4-amido-pyrrolidone library containing intentional diastereomer pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Identifying and Quantifying Impurities in Chemical Products [scioninstruments.com]
• 6. (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate - Lead Sciences [lead-sciences.com]

Technical Support Center: Characterization of Hexahydropyrrolo[3,4-b]pyrrole Isomers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of hexahydropyrrolo[3,4-b]pyrrole isomers. This bicyclic scaffold is a cornerstone in modern medicinal chemistry, but its structural rigidity and potential for multiple stereocenters present significant analytical hurdles.[1] This guide is designed to provide researchers, medicinal chemists, and process development scientists with practical, in-depth solutions to common challenges encountered during the characterization of these complex molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of isomers I should expect with a hexahydropyrrolo[3,4-b]pyrrole core?

A1: The hexahydropyrrolo[3,4-b]pyrrole system can present both constitutional isomerism and stereoisomerism.

• Constitutional Isomers: These isomers have different atomic connectivity. While your target might be the [3,4-b] system, synthetic side-products could include other fused pyrrolidine rings like hexahydropyrrolo[3,2-b]pyrrole or hexahydropyrrolo[2,3-b]pyrrole. These will have the same mass but different fragmentation patterns in mass spectrometry and distinct NMR spectra.[2][3]

• Stereoisomers: These have the same connectivity but differ in the 3D arrangement of atoms. For the hexahydropyrrolo[3,4-b]pyrrole core, you will encounter:

  • Diastereomers: The fusion of the two five-membered rings can be either cis or trans. These are non-mirror image stereoisomers with different physical properties and can typically be separated by standard chromatography (silica or reverse-phase).

  • Enantiomers: Both the cis and trans diastereomers are chiral and will exist as a pair of non-superimposable mirror images (enantiomers). Enantiomers have identical physical properties in an achiral environment, requiring specialized chiral techniques for separation and differentiation.[4][5]

Q2: Why is the precise characterization of these isomers so critical in drug development?

A2: The three-dimensional structure of a molecule is fundamentally linked to its biological activity. Enantiomers of the same compound can have vastly different pharmacological, metabolic, and toxicological profiles. One enantiomer might be therapeutically active, while the other could be inactive or even harmful. Regulatory agencies worldwide mandate the characterization and control of stereoisomers in pharmaceutical products. Therefore, unambiguously identifying each isomer is not just an analytical exercise but a critical step for ensuring drug safety and efficacy.

Q3: What is a recommended general workflow for tackling the characterization of a new hexahydropyrrolo[3,4-b]pyrrole derivative?

A3: A systematic, multi-technique approach is essential. The workflow should be designed to first confirm the constitution, then separate and identify diastereomers, and finally, separate and assign the absolute configuration of enantiomers.

Caption: General workflow for isomer characterization.

Troubleshooting and Experimental Guides

Problem 1 (NMR): My ¹H NMR spectra for two isolated diastereomers are nearly identical. How can I definitively assign the relative stereochemistry (cis vs. trans)?

Answer: This is a common challenge, as the subtle conformational differences between cis and trans fused rings may not significantly perturb the chemical shifts of all protons. The key is to probe through-space correlations and subtle differences in coupling constants.

Causality: The relative orientation of the protons at the bridgehead carbons (C3a and C6a) and adjacent positions is fixed and distinct for cis and trans isomers. In the cis isomer, the bridgehead protons are on the same face of the ring system, leading to specific spatial proximities that are absent in the trans isomer.

Solutions & Protocols:

• Nuclear Overhauser Effect (NOE) Spectroscopy: This is the most powerful tool for determining relative stereochemistry. A 2D NOESY or ROESY experiment will show cross-peaks between protons that are close in space (< 5 Å), regardless of their bonding connectivity.

  • Experimental Protocol (NOESY):

    • Dissolve a pure, isolated diastereomer in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a concentration of 5-10 mg/mL.

    • Acquire a standard proton spectrum to determine appropriate spectral width.

    • Set up a 2D NOESY experiment. A key parameter is the mixing time (d8) . Start with a mixing time of 500-800 ms. If your molecule is small and tumbles quickly, a ROESY experiment may be necessary to avoid zero-crossing NOE effects.

    • Process the data and look for a key correlation: In the cis isomer , you should observe an NOE cross-peak between the two bridgehead protons (H-3a and H-6a). This correlation will be absent in the trans isomer .

• Computational NMR Prediction: When experimental data is ambiguous, comparison to theoretically predicted spectra can be decisive.[6]

  • Workflow:

    • Build 3D models of both the cis and trans isomers.

    • Perform a geometry optimization and conformational search using Density Functional Theory (DFT), for example, at the B3LYP/6-31G(d) level.[6]

    • Calculate the NMR shielding tensors for the optimized structures using the Gauge-Independent Atomic Orbital (GIAO) method.[7][8]

    • Convert the calculated shielding tensors to chemical shifts and compare the predicted spectra for the cis and trans isomers with your experimental data. The isomer with the better correlation (lower mean absolute error) is the correct assignment.

Caption: Decision tree for assigning relative stereochemistry.

Problem 2 (Chromatography): I'm struggling to separate my enantiomers using chiral chromatography. What parameters should I optimize?

Answer: Chiral separation is a process of trial and error, but a systematic approach to screening columns and mobile phases will yield the best results. The interaction between the analyte, the chiral stationary phase (CSP), and the mobile phase is highly specific.

Causality: Enantiomeric separation relies on the formation of transient, diastereomeric complexes between the analytes and the CSP.[9] The stability of these complexes differs for each enantiomer, leading to different retention times. The mobile phase and its additives modulate these interactions.

Solutions & Protocols:

• Systematic Column Screening: The nature of the CSP is the most critical factor. For amine-containing structures like hexahydropyrrolo[3,4-b]pyrroles, polysaccharide-based and cyclodextrin-based CSPs are excellent starting points.[10][11]

Chiral Stationary Phase (CSP) Type	Common Trade Names	Typical Mobile Phases (Normal Phase)	Strengths for Amines
Polysaccharide (Coated/Immobilized)	Chiralpak IA, IB, IC, etc.	Heptane/Ethanol/Additive	Broad applicability, robust. Immobilized versions are compatible with a wider range of solvents.
Cyclodextrin-Based	Cyclobond, Rt-βDEX	Heptane/Isopropanol	Good for creating inclusion complexes, especially with substituted analytes.
Pirkle-Type (π-acid/π-base)	Whelk-O1, ULMO	Heptane/Isopropanol	Strong π-π interactions can be effective if aromatic groups are present on your molecule.

• Mobile Phase Optimization:

  • Normal Phase (Recommended Start): This typically provides better selectivity for polar compounds.

    • Solvents: Start with a simple system like Heptane/Ethanol or Heptane/Isopropanol. Vary the ratio from 95/5 to 70/30.

    • Additive: For basic amines, an acidic or basic additive is often essential to improve peak shape and selectivity. Add 0.1% of diethylamine (DEA), triethylamine (TEA), or trifluoroacetic acid (TFA) to your alcohol modifier. The additive protonates or deprotonates the analyte/CSP, altering the key interactions.

  • Supercritical Fluid Chromatography (SFC): SFC is often superior to HPLC for chiral separations due to its low viscosity and high diffusivity, leading to faster and more efficient separations. The primary mobile phase is CO₂ with an alcohol co-solvent (e.g., Methanol, Ethanol).

Problem 3 (Absolute Configuration): I have pure enantiomers, but how do I determine the absolute configuration (e.g., 3aR, 6aS)?

Answer: Determining absolute configuration requires a technique that is sensitive to chirality. Single-crystal X-ray diffraction is the definitive method, but viable alternatives exist if suitable crystals cannot be obtained.[12][13]

Solutions & Protocols:

• Single-Crystal X-ray Crystallography (Gold Standard): If you can grow a high-quality crystal of one enantiomer, X-ray analysis can provide an unambiguous 3D structure.[12][13]

  • Principle: The analysis of anomalous dispersion (the Bijvoet method) allows for the determination of the absolute structure without needing a known chiral center as an internal reference.[14]

  • Troubleshooting Crystallization: If your compound is an oil or difficult to crystallize, consider preparing a salt (e.g., with HCl or tartaric acid) or a co-crystal with a molecule known to promote crystallization.[15]

• Vibrational Circular Dichroism (VCD): This chiroptical technique measures the differential absorption of left and right circularly polarized infrared light.

  • Workflow:

    • Experimentally measure the VCD and IR spectra of one pure enantiomer in solution (e.g., in CDCl₃).

    • Perform DFT calculations (as in Problem 1) to predict the theoretical IR and VCD spectra for one specific configuration (e.g., the R,S-isomer).

    • Compare the experimental VCD spectrum with the predicted one. A direct match in the pattern of positive and negative bands confirms the absolute configuration.

• Chiral Derivatization (Mosher's Method): This classical chemical method converts enantiomers into diastereomers by reacting them with a chiral derivatizing agent (CDA). The resulting diastereomers can be analyzed by standard ¹H NMR.

  • Protocol (Using (R)-MTPA-Cl):

    • In separate NMR tubes, react each pure enantiomer with (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl). This forms diastereomeric esters/amides.

    • Acquire high-resolution ¹H NMR spectra for both diastereomeric products.

    • Analyze the chemical shift differences (Δδ = δS - δR) for protons near the newly formed chiral center. Based on the established Mosher model, the spatial arrangement of protons relative to the phenyl group of the MTPA moiety dictates whether their signals will be shifted upfield or downfield, allowing for the assignment of the original enantiomer's configuration.[16]

Caption: Methods for determining absolute configuration.

References

• Raut, S., & Puranik, V. G. (2013). Determination of absolute configuration using single crystal X-ray diffraction. Methods in Molecular Biology, 1055, 149-162. [Link]

• JOANA. (n.d.). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Springer Nature. [Link]

• Harada, N. (2015). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Journal of Synthetic Organic Chemistry, Japan, 73(8), 795-807. [Link]

• Flack, H. D., & Bernardinelli, G. (2008). Absolute structure and absolute configuration. Acta Crystallographica Section A: Foundations of Crystallography, 64(2), 267-283. [Link]

• Rychnovsky, S. D. (2006). Predicting NMR Spectra by Computational Methods: Structure Revision of Hexacyclinol. Organic Letters, 8(13), 2895-2898. [Link]

• Berlinck, R. G. S., et al. (2020). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 59(37), 15875-15879. [Link]

• Bohrium. (2023). NMR Prediction with Computational Chemistry. Ask this paper. [Link]

• Organic Chemistry Tutor. (n.d.). How to Find Stereoisomers. [Link]

• Oreate AI. (2025). Unraveling the Mystery of Stereoisomers: A Guide to Identification. Oreate AI Blog. [Link]

• Goodman, J. M. (2022). NMR Prediction with Computational Chemistry. Request PDF. [Link]

• Tang, Y., et al. (2024). Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges. Chemical Reviews. [Link]

• Rychnovsky, S. D. (2006). Predicting NMR Spectra by Computational Methods: Structure Revision of Hexacyclinol. Organic Letters, 8(13), 2895-2898. [Link]

• Pérez-Victoria, I., et al. (2019). The Enantiomeric Discrimination of 5-Hexyl-2-methyl-3,4-dihydro-2H-pyrrole by Sulfobutyl ether-β-cyclodextrin: A Case Study. Molecules, 24(18), 3349. [Link]

• Wikipedia. (n.d.). Bicyclic molecule. [Link]

• Gryko, D. T., et al. (2021). Synthesis of Tetraaryl-, Pentaaryl-, and Hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles. Organic Syntheses, 98, 226-248. [Link]

• Graziani, G., et al. (1996). Constitutional isomerism in bicyclic diacetals and the conformational behaviour of cis-fused 1,3,6,8-tetraoxabicyclo[7][16]decanes. Journal of the Chemical Society, Perkin Transactions 2, (7), 1437-1441. [Link]

• Chad's Prep. (2020). 5.1 Overview of Isomers | Constitutional Isomers and Stereoisomers | Organic Chemistry. [Link]

• Google Patents. (n.d.). WO2014139978A1 - New octahydro-pyrrolo[3,4-c]-pyrrole derivatives and analogs thereof as autotaxin inhibitors.

• Organic Chemistry Tutor. (2024). The EASY Way to Master Stereoisomers. [Link]

• Ceraulo, L., et al. (1996). Characterization and differentiation of heterocyclic isomers. Part 2. Mass spectrometry and molecular orbital calculations on pyrrolo[1,2-a][12][14]benzodiazepin-4-one, -6-one, and -4,6-dione. Journal of the American Society for Mass Spectrometry, 7(7), 653-663. [Link]

• Semantic Scholar. (n.d.). Green Synthesis of Pyrrole Derivatives. [Link]

• University of London. (n.d.). STEREOCHEMISTRY OF SOME BICYCLIC COMPOUNDS. [Link]

• ResearchGate. (n.d.). Trivial names of parent bicyclic heterocycles. [Link]

• Zhang, Y., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(3), 1599-1618. [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of compound 3a. [Link]

• MDPI. (n.d.). Tuning Excited-State Properties in Pyrrolo[3,2-b]pyrrole-Based Donor–Acceptor Emitters via Molecular Conformation and Conjugation Control. [Link]

• The Organic Chemistry Tutor. (2016). Stereoisomers, Enantiomers, Meso Compounds, Diastereomers, Constitutional Isomers, Cis & Trans. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]

• Study With Us. (2023). Determining All Possible Stereoisomers and Labeling Each Type of Isomer. [Link]

• ResearchGate. (2021). Synthesis, Biological Evaluation and Docking Studies of Functionalized Pyrrolo[3,4‐b]pyridine Derivatives. [Link]

• ResearchGate. (n.d.). Synthesis and properties of pyrrolo[3,2-b]pyrrole-1,4-diones (isoDPP) derivatives. [Link]

• ResearchGate. (n.d.). Analysis of the N.M.R. Spectrum of pyrrole. [Link]

• Gryko, D. T., et al. (2024). 1,4-Dihydropyrrolo[3,2-b]pyrroles with Two Embedded Heptagons via Alkyne Annulation. The Journal of Organic Chemistry. [Link]

• Hansen, N., et al. (2022). New insights into the oxidation chemistry of pyrrole, an N-containing biomass tar component. Proceedings of the Combustion Institute, 39(1), 743-752. [Link]

• National Center for Biotechnology Information. (n.d.). TBS-pyrrole as an “universal” reference to quantify artemisinin and structurally-diverse natural products in plants extracts by NMR. [Link]

• MDPI. (n.d.). Probing the Interactions of Porphyrins with Macromolecules Using NMR Spectroscopy Techniques. [Link]

• Gryko, D. T., et al. (2017). Symmetry Breaking in Pyrrolo[3,2-b]pyrroles: Synthesis, Solvatofluorochromism and Two-photon Absorption. Chemistry, an Asian journal, 12(14), 1731-1741. [Link]

• Wiley Online Library. (n.d.). Aggregation Modes of Chiral Diketopyrrolo[3,4‐c]pyrrole Dyes in Solution and Thin Films. [Link]

Sources

• 1. Bicyclic molecule - Wikipedia [en.wikipedia.org]
• 2. Constitutional isomerism in bicyclic diacetals and the conformational behaviour of cis-fused 1,3,6,8-tetraoxabicyclo[5,3,0]decanes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Characterization and differentiation of heterocyclic isomers. Part 2. Mass spectrometry and molecular orbital calculations on pyrrolo[1,2-a][1,4]benzodiazepin-4-one, -6-one, and -4,6-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. The Enantiomeric Discrimination of 5-Hexyl-2-methyl-3,4-dihydro-2H-pyrrole by Sulfobutyl ether-β-cyclodextrin: A Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
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• 15. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

Welcome to the technical support guide for the synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole. This document is intended for researchers, scientists, and drug development professionals seeking to prepare this valuable bicyclic diamine scaffold. Here, we provide not just protocols but also the underlying scientific rationale, troubleshooting advice, and answers to frequently asked questions to ensure your success in the laboratory.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic strategy for preparing the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core?

A1: The most prevalent approach involves the stereoselective construction of the cis-fused bicyclic system, often starting from chiral precursors or employing stereoselective reactions. A widely used method is the synthesis of the N-Boc protected intermediate, (3aR,6aR)-tert-butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate, which is commercially available or can be synthesized. This intermediate can then be deprotected and subsequently reacted with ethyl chloroformate to yield the target compound.

Q2: Why is stereocontrol at the 3a and 6a positions critical?

A2: The stereochemistry at the bridgehead carbons (3a and 6a) defines the overall three-dimensional shape of the molecule. The cis-fusion, as in the (3aR,6aR) isomer, is crucial for its application in many pharmaceutical contexts as it dictates how the molecule will interact with its biological target. Incorrect stereoisomers may exhibit significantly different or no biological activity.

Q3: Are there alternative, non-obvious routes to this scaffold?

A3: Yes, several alternative strategies exist. These include domino reactions, such as the reaction of N-arylbromomaleimides with aminocrotonic acid esters, and 1,3-dipolar cycloaddition reactions using azomethine ylides and maleimides.[1][2] These methods can offer advantages in terms of step economy and the ability to introduce diverse functionalities.

Q4: What are the typical protecting groups used for the pyrrolidine nitrogens in this synthesis?

A4: The most common protecting groups are tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz). The choice of protecting group depends on the subsequent reaction conditions. Boc is favored for its ease of removal under acidic conditions, while Cbz is typically removed by hydrogenolysis.

II. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield in the final ethoxycarbonylation step.	1. Incomplete deprotection of the Boc-precursor. 2. Presence of moisture, which can hydrolyze ethyl chloroformate. 3. Suboptimal reaction temperature or time.	1. Monitor the deprotection step by TLC or LC-MS to ensure complete removal of the Boc group. 2. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Optimize the reaction temperature (typically 0 °C to room temperature) and monitor the reaction progress by TLC or LC-MS.
Formation of diastereomers (trans-fused product).	1. Lack of stereocontrol in the key ring-forming step. 2. Epimerization of the stereocenters under harsh reaction conditions (e.g., strong base or high temperature).	1. Employ a stereoselective synthetic route, such as starting from a chiral precursor or using a chiral catalyst. The intramolecular cyclization of an anti-epoxide has been shown to exclusively yield the cis-fused bicycle.[3] 2. Use milder reaction conditions. For example, use a non-nucleophilic organic base instead of a strong inorganic base.
Difficulty in purifying the final product.	1. Presence of closely-related impurities, such as the starting Boc-protected material or over-alkylated byproducts. 2. The product may be a viscous oil or a low-melting solid, making crystallization difficult.	1. Optimize the stoichiometry of the reagents to minimize side reactions. 2. Utilize column chromatography on silica gel with a suitable eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes with triethylamine) to separate the product from impurities.
Incomplete reaction in domino or cycloaddition routes.	1. Deactivation of the catalyst. 2. Low reactivity of the starting materials. 3. Incorrect solvent or temperature.	1. Ensure the catalyst is fresh and of high purity. 2. Use more activated starting materials if possible, or increase the reaction temperature. 3. Screen different solvents and temperatures to find the optimal conditions for the specific reaction.

III. Alternative Synthetic Routes: Acknowledging the Nuances

While the conversion from the Boc-protected precursor is a common and reliable method, exploring alternative routes can provide access to novel analogs and potentially more efficient syntheses.

Route 1: Domino Reaction of Bromomaleimides

This approach involves the reaction of an N-substituted bromomaleimide with an aminocrotonic acid ester to construct the hexahydropyrrolo[3,4-b]pyrrole core in a highly chemo- and stereoselective manner.[2] This domino process is a Hantzsch-type synthesis.

Key Considerations:

• Stereoselectivity: The reaction is reported to be highly stereoselective, which is advantageous for obtaining the desired cis-fused product.

• Substrate Scope: The reaction is tolerant of various substituents on the maleimide nitrogen and the aminocrotonate, allowing for the synthesis of a library of derivatives.

• Reaction Conditions: The reaction is typically carried out in a suitable organic solvent, and the conditions need to be optimized for specific substrates.

Route 2: 1,3-Dipolar Cycloaddition

This powerful strategy involves the [3+2] cycloaddition of an azomethine ylide with a dipolarophile, such as a maleimide.[4] The azomethine ylide can be generated in situ from the condensation of an α-amino acid with an aldehyde.

Key Considerations:

• Regio- and Stereoselectivity: The regioselectivity of the cycloaddition is a critical factor to control. The choice of substituents on both the azomethine ylide and the dipolarophile can influence the outcome.

• Generation of Azomethine Ylide: The conditions for generating the azomethine ylide need to be carefully controlled to avoid side reactions.

• Subsequent Transformations: The initial cycloadduct may require further transformations to arrive at the target hexahydropyrrolo[3,4-b]pyrrole scaffold.

IV. Experimental Protocols

Protocol 1: Synthesis from (3aR,6aR)-tert-butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate

This two-step protocol is a reliable method for the preparation of the title compound.

Step 1: Boc Deprotection

• Dissolve (3aR,6aR)-tert-butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (1.0 eq) in a suitable solvent such as dichloromethane or 1,4-dioxane.

• Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane (4.0 M solution), dropwise at 0 °C.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS until the starting material is fully consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

• The resulting salt can be used directly in the next step or neutralized with a base (e.g., saturated sodium bicarbonate solution) and extracted with an organic solvent.

Step 2: Ethoxycarbonylation

• Dissolve the crude deprotected diamine from the previous step in an anhydrous solvent such as dichloromethane or tetrahydrofuran.

• Add a base, such as triethylamine or diisopropylethylamine (2.0-3.0 eq), and cool the mixture to 0 °C.

• Add ethyl chloroformate (1.0-1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until the reaction is complete as monitored by TLC or LC-MS.

• Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

V. Visualizing the Synthetic Pathways

Figure 1: Overview of synthetic strategies to the target compound.

VI. References

• A. S. Fisyuk, V. V. Kormin, I. V. Eltsov, A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters, Molecules, 2017 , 22(11), 2035. DOI: 10.3390/molecules22112035. ([Link])

• M. Quibell, T. Johnson, W. T. Irvine, Synthesis and evaluation of cis-hexahydropyrrolo[3,2-b]pyrrol-3-one peptidomimetic inhibitors of CAC1 cysteinyl proteinases, Bioorganic & Medicinal Chemistry, 2005 , 13(3), 857-874. DOI: 10.1016/j.bmc.2004.10.060. ([Link])

• Fisyuk AS, Kormin VV, Eltsov IV, Vorontsova MA, Kovyazin PV, Khrustalev VN. A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters. Molecules. 2017; 22(11):2035. [Link] ([Link])

Sources

• 1. A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and evaluation of cis-hexahydropyrrolo[3,2-b]pyrrol-3-one peptidomimetic inhibitors of CAC1 cysteinyl proteinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolines via a consecutive [3 + 2] cycloaddition and reduction/intramolecular lactamization cascade - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing Air and Moisture Sensitivity of Pyrrolo[3,4-b]pyrrole Intermediates

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in navigating the challenges associated with the air and moisture sensitivity of pyrrolo[3,4-b]pyrrole intermediates. This guide is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments, providing not just procedural steps but also the underlying scientific reasoning to empower your research.

Section 1: Understanding the Instability

Question: Why are my pyrrolo[3,4-b]pyrrole intermediates so sensitive to air and moisture?

Answer: The sensitivity of pyrrolo[3,4-b]pyrrole intermediates stems from the inherent electronic properties of the pyrrole ring system. Pyrrole is an electron-rich aromatic heterocycle.[1][2] This high electron density makes the ring susceptible to oxidation, especially in the presence of atmospheric oxygen.[1][3] Exposure to air can lead to the formation of colored, often insoluble, polymeric materials, which manifests as your compound darkening over time.[1]

Furthermore, the N-H proton of the pyrrole ring has a pKa of approximately 17.5, making it weakly acidic.[1] In the presence of moisture and trace acids or bases, this proton can be abstracted, leading to side reactions or degradation. The lone pair of electrons on the nitrogen atom is integral to the aromaticity of the ring, and reactions that disrupt this aromatic system are often facile.[4]

Section 2: Proactive Handling and Storage Protocols

Question: What is the best way to handle and store my pyrrolo[3,4-b]pyrrole intermediates to prevent degradation?

Answer: The cornerstone of successfully working with air- and moisture-sensitive compounds is the rigorous exclusion of atmospheric oxygen and water.[3][5] This is achieved through the use of inert atmosphere techniques.

Storage:

• Short-term: For immediate use, storing the compound under a blanket of inert gas (argon or nitrogen) in a sealed flask with a septum is adequate.

• Long-term: For prolonged storage, it is highly recommended to store the material in a glovebox or a sealed ampoule under an inert atmosphere. Storage at low temperatures (-20°C or below) in a freezer will also slow down potential degradation pathways.

Handling:

For manipulating these sensitive intermediates, two primary methods are employed in a typical laboratory setting: the use of a glovebox or a Schlenk line .

• Glovebox: A glovebox provides the most controlled environment, maintaining a continuously purified inert atmosphere.[5][6] All manipulations, including weighing, dissolving, and setting up reactions, should ideally be performed inside a glovebox.

• Schlenk Line: A Schlenk line is a versatile piece of equipment that allows for the manipulation of air-sensitive compounds on a standard lab bench.[3][7] It consists of a dual manifold that provides both an inert gas and a vacuum.

The following table summarizes the key considerations for handling these sensitive compounds:

Technique	Recommended Inert Gas	Key Glassware	Advantages	Disadvantages
Glovebox	Argon or Nitrogen	Standard laboratory glassware	Highest level of atmospheric exclusion	Requires specialized equipment and training
Schlenk Line	Argon or Nitrogen	Schlenk flasks, filter cannulas, septa	More accessible than a glovebox	Requires more technical skill to maintain an inert atmosphere

Experimental Workflow: Setting up a Reaction Using a Schlenk Line

Below is a standard workflow for setting up a reaction with an air-sensitive pyrrolo[3,4-b]pyrrole intermediate using a Schlenk line.

Caption: Workflow for setting up a reaction with air-sensitive reagents using a Schlenk line.

Section 3: Troubleshooting Common Experimental Issues

Question: My reaction mixture turned dark brown/black upon adding the pyrrolo[3,4-b]pyrrole intermediate. What went wrong?

Answer: A rapid color change to dark brown or black is a strong indicator of decomposition, likely due to oxidation.[1] This suggests a breach in your inert atmosphere. Here’s a troubleshooting guide:

• Check for Leaks:

  • Glassware: Ensure all joints are properly sealed and greased. Check for any cracks in the glassware.

  • Septa: Use fresh, high-quality rubber septa. Old or punctured septa are a common source of leaks. Secure septa with wire or clamps.[6]

  • Tubing: Inspect all tubing for cracks or loose connections.

• Inert Gas Quality:

  • Ensure your inert gas source is of high purity. If using a house nitrogen system, it may contain trace amounts of oxygen. Cylinder gas is generally purer.

  • Consider using an oxygen trap on your inert gas line.

• Solvent Purity:

  • Ensure your solvents are rigorously dried and degassed. Residual water or dissolved oxygen can initiate decomposition. The freeze-pump-thaw method is the most effective for degassing solvents.[5][6] Purging with an inert gas is a less effective but often acceptable alternative for some applications.[6]

Question: My NMR spectrum shows multiple unexpected peaks, suggesting a mixture of products. How can I minimize side reactions?

Answer: The formation of multiple products can be due to the high reactivity of the pyrrolo[3,4-b]pyrrole core.

• Temperature Control: Many reactions involving electron-rich heterocycles are exothermic. Running the reaction at a lower temperature can help to control the reaction rate and minimize the formation of byproducts.

• Order of Addition: The order in which you add your reagents can be critical. It is often beneficial to add the more reactive species slowly to a solution of the other reactants to maintain a low concentration of the reactive species and suppress side reactions.

• Protecting Groups: If your pyrrolo[3,4-b]pyrrole intermediate has a reactive N-H bond, consider protecting it with a suitable protecting group (e.g., Boc, SEM) before proceeding with subsequent transformations.

Troubleshooting Flowchart for Unexpected Reaction Outcomes

Caption: A troubleshooting flowchart for common issues in reactions with sensitive intermediates.

Section 4: Purification and Analysis

Question: How should I purify my air-sensitive pyrrolo[3,4-b]pyrrole product?

Answer: Standard purification techniques like column chromatography can be adapted for air-sensitive compounds.

• Inert Atmosphere Column Chromatography: This technique involves packing and running the column under a positive pressure of inert gas. The column should be packed with silica gel that has been dried under high vacuum. Solvents must be thoroughly degassed.

• Filtration: For simple filtration to remove solid impurities, a Schlenk filter can be used.[5] This apparatus allows for filtration under an inert atmosphere.

Analytical Techniques:

When preparing samples for analysis (e.g., NMR, LC-MS), it is crucial to maintain an inert atmosphere as much as possible.

• NMR: Prepare the sample in a glovebox and use a J. Young NMR tube, which can be sealed to protect the sample from the atmosphere.

• LC-MS: Use freshly degassed solvents for the mobile phase. Minimize the time the sample is exposed to air before injection.

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• Multicomponent Strategy to Pyrazolo[3,4- b]pyrrolo[3,4- d]pyridine Derivatives under Microwave Irradiation . PubMed. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Analysis of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is a critical determinant of its efficacy and safety. The bicyclic diamine, (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole, represents a core structural motif in numerous pharmacologically active compounds. Its rigid, fused-ring system presents a unique challenge for enantiomeric separation. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) strategies, grounded in established principles and supported by experimental insights for analogous structures, to empower researchers in developing robust and reliable analytical methods.

The Imperative of Chiral Purity in Fused Heterocyclic Amines

The specific three-dimensional arrangement of atoms in a chiral molecule, such as (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole and its enantiomer, dictates its interaction with biological targets. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or, in a worst-case scenario, induce toxic side effects. Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate the marketing of single-enantiomer drugs unless the racemic mixture is justified.[1] This underscores the necessity for accurate and precise analytical methods to quantify the enantiomeric purity of such drug candidates.

The structure of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole features a rigid bicyclic core, which can enhance chiral recognition due to its conformational restriction.[2] The presence of secondary amine and ester functional groups provides potential sites for interaction with a chiral stationary phase (CSP).

Caption: Chemical structures of the enantiomers of 5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The cornerstone of chiral HPLC is the chiral stationary phase (CSP).[1] The selection of an appropriate CSP is the most critical step in method development. For a molecule like (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole, several classes of CSPs warrant consideration. The enantiomeric separation is achieved through the formation of transient diastereomeric complexes between the analyte and the CSP, driven by interactions such as hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[1]

Chiral Stationary Phase (CSP) Class	Principle of Separation	Potential for Separating Bicyclic Amines	Common Mobile Phases
Polysaccharide-based (e.g., Cellulose and Amylose Derivatives)	Formation of inclusion complexes and interactions with carbamate derivatives on the polysaccharide backbone.	High; these are the most widely used CSPs due to their broad applicability.[1][3]	Normal Phase (Hexane/Ethanol), Reversed-Phase (Acetonitrile/Water), Polar Organic (Acetonitrile/Methanol)
Pirkle-type (Brush-type)	π-π interactions, hydrogen bonding, and dipole-dipole interactions with a small chiral molecule covalently bonded to the silica support.[4]	Good, especially for compounds with aromatic rings, but can be effective for other structures as well.	Normal Phase (Hexane/Isopropanol)
Macrocyclic Glycopeptides (e.g., Teicoplanin, Vancomycin)	Complex formation involving inclusion in the macrocyclic cavity and multiple hydrogen bonding and ionic interactions.	Very good, particularly for amines due to the presence of both acidic and basic sites on the selector.[5]	Reversed-Phase (Acetonitrile/Water with additives like TFA or DEA), Polar Organic
Cyclodextrin-based	Inclusion of the analyte or a portion of it into the chiral cavity of the cyclodextrin.	Moderate to good, often used for separating isomers and compounds with hydrophobic moieties.[6]	Reversed-Phase (Acetonitrile/Water)

A Strategic Workflow for Chiral Method Development

A systematic approach to method development is crucial for efficiently identifying a suitable chiral separation method. The following workflow is recommended for the chiral analysis of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

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A Comparative Crystallographic and Scaffolding Guide to (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole Derivatives

A Senior Application Scientist's Perspective on Structural Integrity and Drug Design Potential

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer both unique three-dimensional spatial arrangements and potent biological activity is relentless. The hexahydropyrrolo[3,4-b]pyrrole core represents a compelling saturated bicyclic system, offering a rigid framework that can be strategically decorated with functional groups to interact with biological targets. This guide provides an in-depth analysis of the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold, presenting a comparative overview of its structural features and potential therapeutic applications against alternative heterocyclic systems. While the specific crystal structure for the title ethoxycarbonyl derivative is not publicly available, we will leverage crystallographic data from closely related structures and foundational principles of small-molecule X-ray crystallography to provide a robust and insightful guide for researchers, scientists, and drug development professionals.

The Significance of the Fused Pyrrole Scaffold

Pyrrole and its fused derivatives are privileged structures in medicinal chemistry, appearing in a multitude of natural products and synthetic drugs.[1][2] Their versatile electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions make them ideal building blocks for creating compounds with a wide array of biological activities, including anticancer, anti-inflammatory, antiviral, and neuroprotective effects.[3][4][5] The rigidified framework of fused systems like the hexahydropyrrolo[3,4-b]pyrrole core reduces conformational flexibility, which can lead to higher binding affinity and selectivity for a specific biological target.

X-ray Crystallography: Unveiling the Three-Dimensional Architecture

Single-crystal X-ray diffraction is an unparalleled technique for the unambiguous determination of the three-dimensional atomic structure of a molecule.[6][7] It provides precise information on bond lengths, bond angles, and torsion angles, which are critical for understanding molecular conformation and intermolecular interactions.[6] This data is invaluable for structure-activity relationship (SAR) studies and for the rational design of new and improved drug candidates.

Core Principles of Small-Molecule Crystallography

The process of determining a crystal structure involves several key steps, from sample preparation to data analysis.[8][9] The initial and often most challenging step is the growth of a high-quality single crystal.[8] For small molecules with limited conformational freedom, a variety of crystallization techniques can be employed.[8] Once a suitable crystal is obtained, it is exposed to a monochromatic X-ray beam, and the resulting diffraction pattern is collected.[9] The intensities and positions of the diffracted spots are then used to calculate an electron density map, from which the atomic positions can be determined.[9]

Structural Analysis of a Related Pyrrolo[3,4-c]pyrrole Derivative

In the absence of the specific crystal structure for the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole derivative, we can gain significant insights by examining the crystal structure of a related compound. A recently published study on N-substituted 3,4-pyrroledicarboximides, which feature a pyrrolo[3,4-c]pyrrole core, provides a valuable point of comparison.[10] The X-ray diffraction data for one of these derivatives reveals key structural features of this fused pyrrole system.[10]

Parameter	Value (for a representative N-substituted 3,4-pyrroledicarboximide)	Significance
Crystal System	Monoclinic	Describes the basic shape of the unit cell.
Space Group	P21/c	Defines the symmetry elements within the unit cell.
C-N Bond Lengths	~1.3-1.4 Å	Typical for single bonds within a heterocyclic ring, indicating electron delocalization.
C=O Bond Lengths	~1.2 Å	Characteristic of a double bond in the imide functionality.
Ring Conformation	Near planar for the pyrrole rings	The fused system imparts significant rigidity to the core structure.

This data is generalized from the findings on a related pyrrolo[3,4-c]pyrrole derivative to illustrate the type of information obtained from X-ray crystallography.

Comparative Scaffolds in Drug Discovery

The hexahydropyrrolo[3,4-b]pyrrole scaffold is just one of many fused heterocyclic systems that are of interest to medicinal chemists. A comparison with alternative scaffolds can highlight the unique advantages of each and guide the selection of the most appropriate core for a given therapeutic target.

Pyrrolo[3,4-c]pyridines

This scaffold, which incorporates a pyridine ring fused to the pyrrole, has been investigated for a range of biological activities, including analgesic, sedative, antidiabetic, and anticancer properties.[11][12] The presence of the pyridine nitrogen introduces a hydrogen bond acceptor and alters the electronic properties of the ring system compared to the all-carbon analogue.

Pyrrolotriazinones

Pyrrolotriazinones are another class of fused heterocycles that have emerged as promising scaffolds in drug discovery.[13] They have been explored as inhibitors of dipeptidyl peptidase-IV (DPP-IV) for the treatment of diabetes and as corticotropin-releasing factor 1 (CRF1) receptor antagonists.[13] The triazinone ring offers a different arrangement of hydrogen bond donors and acceptors, providing alternative interaction patterns with biological targets.

Figure 1: A logical relationship diagram illustrating the distinct therapeutic applications of the target scaffold and its alternatives.

Experimental Protocols

Synthesis of Pyrrolo[3,4-b]pyrrole Derivatives

The synthesis of the hexahydropyrrolo[3,4-b]pyrrole core can be achieved through various synthetic routes. A common approach involves a multi-step sequence starting from commercially available chiral precursors to establish the desired stereochemistry at the bridgehead carbons. While specific protocols vary, a generalized workflow is presented below.

Step 1: Precursor Synthesis: Preparation of a suitably protected and functionalized pyrrolidine derivative.

Step 2: Cyclization: An intramolecular cyclization reaction to form the second five-membered ring. This can often be achieved via reactions like a Dieckmann condensation or a transition-metal-catalyzed C-H activation/amination.

Step 3: Functionalization: Introduction of the ethoxycarbonyl group at the N5 position, typically through reaction with ethyl chloroformate in the presence of a base.

Step 4: Purification: Purification of the final product using chromatographic techniques such as column chromatography or preparative HPLC.

Figure 2: A generalized workflow for the synthesis of hexahydropyrrolo[3,4-b]pyrrole derivatives.

Single-Crystal X-ray Diffraction Workflow

The determination of a small molecule's crystal structure follows a well-established workflow.[14]

Step 1: Crystallization: High-purity material is dissolved in a suitable solvent or solvent mixture, and crystals are grown through slow evaporation, vapor diffusion, or cooling.

Step 2: Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is selected and mounted on a goniometer head.[8]

Step 3: Data Collection: The crystal is placed in an X-ray diffractometer, and diffraction data is collected by rotating the crystal in the X-ray beam.

Step 4: Data Processing: The collected diffraction data is processed to correct for experimental factors and to determine the unit cell parameters and space group.

Step 5: Structure Solution and Refinement: The initial crystal structure is solved using direct methods or Patterson methods.[9] The atomic positions and thermal parameters are then refined to best fit the experimental data.

Step 6: Structure Validation and Deposition: The final structure is validated for geometric and crystallographic reasonability and can be deposited in a crystallographic database such as the Cambridge Structural Database (CSD).

Figure 3: A standard workflow for small-molecule X-ray crystallography.

Conclusion and Future Directions

The (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold presents a promising and rigid framework for the development of novel therapeutics. While a definitive crystal structure of this specific derivative remains to be published, analysis of related structures and the application of fundamental crystallographic principles provide a strong basis for its structural characterization and rational modification. The comparison with alternative scaffolds such as pyrrolo[3,4-c]pyridines and pyrrolotriazinones highlights the diverse chemical space that can be explored with fused pyrrole systems. Future work should focus on the synthesis and crystallization of a wider range of derivatives of the hexahydropyrrolo[3,4-b]pyrrole core to build a comprehensive structure-activity relationship and to fully exploit the therapeutic potential of this intriguing scaffold.

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A Technical Guide to the Stereoselective Biological Activity of Hexahydropyrrolo[3,4-b]pyrrole Scaffolds

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds with optimized pharmacological and pharmacokinetic profiles is a continuous endeavor. The hexahydropyrrolo[3,4-b]pyrrole scaffold, a fused bicyclic system, has emerged as a conformationally restricted diamine offering a unique three-dimensional architecture. This rigidity can be highly advantageous in optimizing interactions with biological targets, enhancing selectivity, and improving overall drug-like properties.

This guide provides an in-depth comparison of the biological activities of hexahydropyrrolo[3,4-b]pyrrole stereoisomers and related analogs. We will delve into the critical role of stereochemistry in determining pharmacological outcomes, supported by experimental data from peer-reviewed studies. Detailed experimental protocols and visual diagrams are provided to offer a comprehensive technical resource for researchers in the field.

The Decisive Role of Stereochemistry in Drug Action

Stereoisomers, molecules with the same chemical formula and connectivity but different spatial arrangements of atoms, can exhibit remarkably different biological activities. This is because biological targets, such as enzymes and receptors, are chiral environments themselves. The precise three-dimensional fit between a ligand and its binding site is often a prerequisite for a desired pharmacological response. Geometric isomers (cis/trans) and enantiomers (non-superimposable mirror images) of a drug candidate can therefore display variations in potency, efficacy, and even their mode of action. Understanding and controlling the stereochemistry of a lead compound is a cornerstone of modern medicinal chemistry, enabling the development of safer and more effective therapeutics.

The Hexahydropyrrolo[3,4-b]pyrrole Scaffold: A Privileged Structure in Medicinal Chemistry

The hexahydropyrrolo[3,4-b]pyrrole core and its isomers have garnered significant attention in drug discovery due to their versatile applications. These scaffolds have been incorporated into compounds targeting a range of biological entities, including:

• CCR5 Antagonists: As a promising approach for anti-HIV therapies.

• Dopamine D3 Receptor Antagonists: For the potential treatment of neurological and psychiatric disorders.

• Fungicides: Demonstrating efficacy against various phytopathogenic fungi.

• Allosteric Modulators: Offering a nuanced approach to modulating receptor activity.

The rigid, bicyclic nature of this scaffold provides a fixed orientation for appended functional groups, which can be exploited to achieve high-affinity and selective interactions with a biological target.

Comparative Biological Activity of Stereoisomers: A Case Study

While direct comparative studies on the stereoisomers of the parent hexahydropyrrolo[3,4-b]pyrrole are not extensively documented in publicly available literature, a compelling case study on the closely related hexahydropyrrolo[3,4-d]isoxazole-4,6-dione scaffold highlights the profound impact of stereochemistry on biological activity.

A study focused on the synthesis and evaluation of these derivatives as anti-stress agents provides a clear distinction between the pharmacological effects of the cis and trans isomers.[1]

Anti-Stress Activity of cis and trans-Hexahydropyrrolo[3,4-d]isoxazole-4,6-dione Derivatives

In this study, a series of 2,3-diphenyl-5-(naphthalen-1-yl)-4H-2,3,3a,5,6,6a-hexahydropyrrolo[3,4-d]isoxazole-4,6-dione derivatives were synthesized, and their cis and trans configurations were assigned based on ¹H NMR analysis.[1] The isomers were then evaluated for their anti-stress activity in a mouse model of immobilization-induced acute stress.

Table 1: Comparative Anti-Stress Activity of cis and trans Isomers

Compound	Dose (mg/kg)	Effect on Immobilization Stress-Induced Behavioral Alterations
cis-isomer (3a-A)	5	Attenuated
cis-isomer (3a-A)	10	Attenuated
trans-isomer (3a-B)	10	Attenuated

The results indicated that both the cis and trans isomers exhibited anti-stress properties by attenuating the behavioral alterations induced by stress.[1] Notably, the cis-isomer demonstrated activity at a lower dose (5 mg/kg) compared to the trans-isomer, which was effective at 10 mg/kg.[1] This suggests a potential difference in the potency or pharmacokinetic profiles of the two stereoisomers, underscoring the importance of stereochemical considerations in the design of pharmacologically active agents.

Experimental Protocols

To facilitate further research and validation, detailed methodologies for key experiments are provided below.

Synthesis of Hexahydropyrrolo[3,4-d]isoxazole-4,6-dione Derivatives

The synthesis of the target compounds is achieved via a 1,3-dipolar cycloaddition reaction.[1]

Step-by-Step Methodology:

• Preparation of Azomethine N-oxides: Synthesize the required azomethine N-oxides from the corresponding aldehydes and hydroxylamines.

• 1,3-Dipolar Cycloaddition: React the azomethine N-oxides with N-(α-naphthyl)maleimide in an appropriate solvent.

• Stereoisomer Separation: The resulting mixture of cis and trans isomers can be separated using column chromatography.

• Structural Characterization: Confirm the stereochemistry of the separated isomers using ¹H NMR spectroscopy. The coupling constants of the vicinal protons on the pyrrolidine ring are indicative of their cis or trans relationship.

Evaluation of Anti-Stress Activity

The anti-stress activity of the synthesized compounds can be evaluated using an immobilization-induced acute stress model in mice.[1]

Workflow for Anti-Stress Activity Evaluation:

Caption: Workflow for the evaluation of anti-stress activity in mice.

Conclusion and Future Directions

The evidence presented in this guide underscores the critical importance of stereochemistry in the biological activity of hexahydropyrrolo[3,4-b]pyrrole and its related scaffolds. The case study on hexahydropyrrolo[3,4-d]isoxazole-4,6-dione derivatives clearly demonstrates that even subtle changes in the three-dimensional arrangement of atoms can lead to discernible differences in pharmacological effects.

For researchers and drug development professionals, this necessitates a thorough investigation of the stereoselective synthesis and biological evaluation of novel compounds based on the hexahydropyrrolo[3,4-b]pyrrole scaffold. Future research should focus on:

• The development of stereoselective synthetic routes to access pure enantiomers and diastereomers of hexahydropyrrolo[3,4-b]pyrrole derivatives.

• Comprehensive in vitro and in vivo pharmacological profiling of individual stereoisomers to elucidate their structure-activity relationships.

• Elucidation of the molecular mechanisms underlying the observed stereoselective biological activities through techniques such as X-ray crystallography and computational modeling.

By embracing a stereochemistry-focused approach, the full therapeutic potential of the versatile hexahydropyrrolo[3,4-b]pyrrole scaffold can be unlocked, paving the way for the discovery of novel and improved medicines.

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• Feng, J., et al. (2015). Synthesis and Biological Evaluation of Hexahydropyrrolo[2,3-b]Indole Derivatives as Fungicides against Phytopathogenic Fungi. Combinatorial Chemistry & High Throughput Screening, 18(9), 892-900. [Link]

• (2011). Synthesis and evaluation of hexahydropyrrolo[3,4-d]isoxazole-4,6-diones as anti-stress agents. European Journal of Medicinal Chemistry, 46(9), 4153-4158. [Link]

• (2016). 1,2,4-Triazolyl octahydropyrrolo[2,3-b]pyrroles: A new series of potent and selective dopamine D3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 26(8), 2054-2058. [Link]

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A Comparative Guide to Catalytic Synthesis of the Hexahydropyrrolo[3,4-b]pyrrole Core

For researchers, medicinal chemists, and professionals in drug development, the hexahydropyrrolo[3,4-b]pyrrole scaffold is a privileged structural motif. Its presence in a wide array of biologically active compounds, including inhibitors of protein methyltransferases and serotonin 5-HT-receptor agonists, underscores the critical need for efficient and stereoselective synthetic routes.[1] This guide provides an in-depth comparative analysis of various catalytic systems for the synthesis of this valuable bicyclic system, offering experimental insights and data to inform your selection of the most suitable methodology.

Introduction to Synthetic Strategies

The construction of the hexahydropyrrolo[3,4-b]pyrrole core can be broadly approached through several retrosynthetic strategies.[1] A common and effective method involves the [3+2] cycloaddition of azomethine ylides with dipolarophiles, often maleimides.[2][3] The choice of catalyst in these transformations is paramount, as it governs not only the reaction efficiency but also the diastereoselectivity of the resulting fused ring system. This guide will focus on a comparative analysis of different catalytic approaches, highlighting their strengths and limitations.

Comparative Analysis of Catalytic Systems

Transition Metal Catalysis

Transition metal catalysts, particularly those based on copper, rhodium, and palladium, have been employed in the synthesis of pyrrole-containing fused systems.

Copper(I)-Catalyzed Domino Reactions: Copper(I) salts have been shown to catalyze domino reactions of 2H-azirines with tetramic acid derivatives to form functionalized hexahydropyrrolo[3,4-b]pyrroles.[1][4] This approach involves a (2+3)-annulation process. Another copper-catalyzed method involves the oxidative cyclization of maleimides with amines and alkyne esters.[1]

Rhodium(II)-Catalyzed Annulation: Rhodium(II) catalysts are well-known for their ability to catalyze reactions involving carbenoid intermediates. In the context of related pyrroloindoline synthesis, rhodium(II)-tetracarboxylate catalysts have demonstrated high levels of enantioinduction in the formal [3+2] cycloaddition of indoles with 1-sulfonyl-1,2,3-triazoles as carbene precursors.[5] This suggests their potential for enantioselective synthesis of hexahydropyrrolo[3,4-b]pyrrole derivatives.

Palladium-Catalyzed Cyclizations: Palladium catalysts are versatile and have been used in various cyclization strategies to form fused pyrrole systems.[6][7] For instance, palladium-catalyzed Narasaka-Heck cyclization of γ,δ-unsaturated oxime esters is an efficient method for synthesizing pyrroles and can be extended to more complex fused systems.[8][9]

The following table summarizes the key features of these transition metal-catalyzed approaches.

Catalyst System	Reaction Type	Key Advantages	Potential Limitations
Copper(I) salts	Domino reaction/Annulation	Readily available and inexpensive catalysts.	Substrate scope may be limited; availability of starting materials like 2H-azirines can be a factor.[1]
Rhodium(II) carboxylates	[3+2] Cycloaddition	High potential for enantioselectivity with chiral ligands.[5]	Cost of rhodium catalysts can be a consideration.
Palladium(0/II) complexes	Narasaka-Heck/C-H activation	High functional group tolerance; versatile for various fused systems.[8][9]	Catalyst and ligand screening may be required for optimal results.

Organocatalysis

Organocatalytic methods provide a metal-free alternative for the synthesis of hexahydropyrrolo[3,4-b]pyrroles. Asymmetric annulation of N-hydroxymaleimides with nitrosobenzene has been reported to yield hexahydropyrrolo[3,4-b]indoles, a related fused system.[1] This highlights the potential of organocatalysis in achieving stereocontrol.

Experimental Protocols

Below are representative, detailed experimental protocols for key synthetic strategies.

Protocol 1: Domino Reaction for Polyfunctional Hexahydropyrrolo[3,4-b]pyrroles

This protocol is adapted from a reported synthesis based on the cyclization of N-arylbromomaleimides with aminocrotonic acid esters.[1]

Step-by-Step Methodology:

• To a solution of N-arylbromomaleimide (1 mmol) in 10 mL of an appropriate solvent (e.g., methanol), add aminocrotonic acid ester (2 mmol).

• The second equivalent of the aminocrotonate acts as a base to neutralize the liberated hydrogen bromide.[1]

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the precipitate formed is filtered off.

• The crude product is then recrystallized from methanol to yield the pure hexahydropyrrolo[3,4-b]pyrrole derivative.[1]

Protocol 2: [3+2] Cycloaddition of Azomethine Ylides with Maleimides

This generalized protocol is based on the common strategy for constructing the hexahydropyrrolo[3,4-b]pyrrole core.[2][3]

Step-by-Step Methodology:

• In a round-bottom flask, dissolve the α-amino acid methyl ester (1 equivalent) and an aldehyde (e.g., 2-nitrobenzaldehyde, 1 equivalent) in a suitable solvent (e.g., toluene).

• Heat the mixture to reflux with a Dean-Stark apparatus to facilitate the in-situ formation of the azomethine ylide via condensation and removal of water.

• Once the azomethine ylide is formed, add the maleimide (1 equivalent) to the reaction mixture.

• Continue to heat at reflux and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired hexahydropyrrolo[3,4-b]pyrrole product.

Mechanistic Insights & Visualization

The underlying mechanisms of these reactions are key to understanding and optimizing them.

Domino Reaction Pathway

The domino reaction for the synthesis of polyfunctional hexahydropyrrolo[3,4-b]pyrroles proceeds through a Hantzsch-type domino process. This involves an initial nucleophilic C-addition or substitution followed by an intramolecular nucleophilic addition.[1]

Caption: Domino reaction pathway for hexahydropyrrolo[3,4-b]pyrrole synthesis.

[3+2] Cycloaddition Workflow

The [3+2] cycloaddition reaction is a powerful tool for the construction of five-membered rings. In this synthesis, an azomethine ylide is generated in situ and reacts with a maleimide dipolarophile.

Caption: Experimental workflow for [3+2] cycloaddition synthesis.

Conclusion

The synthesis of the hexahydropyrrolo[3,4-b]pyrrole core can be achieved through a variety of catalytic methods. While domino reactions provide a straightforward approach to polyfunctionalized derivatives, [3+2] cycloadditions of azomethine ylides represent a robust and widely applicable strategy. The choice of catalyst, whether a transition metal complex or an organocatalyst, will depend on the desired level of stereocontrol, cost considerations, and the specific functionalities of the target molecule. Future research in this area will likely focus on the development of more efficient and highly enantioselective catalytic systems to further enhance the synthetic accessibility of this important heterocyclic scaffold.

References

• A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters. Molecules. [Link]

• Synthesis of Tetraaryl-, Pentaaryl-, and Hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles. Organic Syntheses. [Link]

• Cu(I)–NHC-Catalyzed (2 + 3)-Annulation of Tetramic Acids with 2H-Azirines: Stereoselective Synthesis of Functionalized Hexahydropyrrolo[3,4-b]pyrroles. Organic Letters. [Link]

• Facile Synthesis of the Trans-Fused Azabicyclo[3.3.0]octane Core of the Palau'amines and the Tricyclic Core of the Axinellamines from a Common Intermediate. Organic Letters. [Link]

• Synthesis of 2,5-Diazabicyclo[2.2.2]octanes by Dieckmann Analogous Cyclization. Synfacts. [Link]

• Comparison of the present synthesis of pyrrole with previous works in literature. ResearchGate. [Link]

• Synthesis and pharmacological evaluation of a new 2-azabicyclo[3.3.0]octane derivative. Scielo. [Link]

• Transition Metal-Catalyzed Synthesis of Pyrroles from Dienyl Azides. Organic Letters. [Link]

• 3,7-Diazabicyclo[3.3.0]octane-2,6-diones: synthesis, NMR spectra and structures. Mendeleev Communications. [Link]

• Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolines via a consecutive [3 + 2] cycloaddition and reduction/intramolecular lactamization cascade. Sci-Hub. [Link]

• Palladium-Catalyzed Synthesis of Pyrrolo-Fused Compounds from Nitroarenes. Sci-Hub. [Link]

• Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolinesviaa consecutive [3+2] cycloaddition and reduction/intramolecular lactamization cascade. Organic Chemistry Frontiers. [Link]

• Synthesis of Tetraaryl-, Pentaaryl-, and Hexaaryl-1,4-dihydropyrrolo[3,2-b]pyrroles. ResearchGate. [Link]

• SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). ResearchGate. [Link]

• Synthesis of 2,7-Diazabicyclo[3.3.0]octane and 2,7-Diazabicyclo[3.3.0]oct-4-ene Derivatives via Cyclization Reaction and Julia Reaction. Taylor & Francis Online. [Link]

• Fe(iii)-Catalyzed synthesis of pyrrolo[3,2-b]pyrroles: formation of new dyes and photophysical studies. Organic Chemistry Frontiers. [Link]

• Bifurcated Rhodaelectro-catalyzed C–H Activation for the Synthesis of Pyrroles and Lactones. ACS Catalysis. [Link]

• Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. Chemical Science. [Link]

• Pyrrole synthesis. Organic Chemistry Portal. [Link]

• Palladium(II)‐catalyzed synthesis of benzofuro[3,2‐b]pyrroles 1 pyrrolo[3,2‐b]indoles 2a,b. ResearchGate. [Link]

• A sustainable catalytic pyrrole synthesis. Nature Chemistry. [Link]

• Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. Chemical Science. [Link]

• Recent Advancements in Pyrrole Synthesis. Molecules. [Link]

• Synthesis of N-perfluoroalkyl-3,4-disubstituted pyrroles by rhodium-catalyzed transannulation of N-fluoroalkyl-1,2,3-triazoles with terminal alkynes. Beilstein Journal of Organic Chemistry. [Link]

• Catalytic asymmetric synthesis of pyrroloindolines via a rhodium(II)-catalyzed annulation of indoles. Journal of the American Chemical Society. [Link]

• Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy. Molecules. [Link]

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A Comparative Guide to the Synthetic Validation of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

In the landscape of modern drug discovery and development, the bicyclic pyrrolidine scaffold, specifically the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core, represents a privileged structure. Its rigid, three-dimensional architecture provides a unique conformational constraint that is highly sought after in the design of potent and selective therapeutic agents. This guide provides an in-depth validation of a common synthetic route to (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole, a key intermediate for the elaboration of more complex molecules. Furthermore, we will objectively compare this established method with a notable alternative, offering experimental insights to inform strategic synthetic planning.

Introduction: The Significance of the (3aR,6aR)-Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The hexahydropyrrolo[3,4-b]pyrrole ring system is a recurring motif in a variety of biologically active compounds, including antagonists for the histamine H3 receptor, which are of significant interest for the treatment of neurological and cognitive disorders. The specific stereochemistry of the (3aR,6aR) isomer is often crucial for potent biological activity, making stereocontrolled synthesis a paramount objective for medicinal chemists. The ethoxycarbonyl group at the 5-position serves as a versatile handle for further functionalization, allowing for the exploration of structure-activity relationships (SAR).

This guide will focus on the validation of a widely employed synthetic strategy based on a stereoselective 1,3-dipolar cycloaddition reaction. We will then compare this route with an alternative domino reaction approach, evaluating each based on key metrics such as stereocontrol, yield, scalability, and accessibility of starting materials.

Primary Synthetic Route: Stereoselective 1,3-Dipolar Cycloaddition

The construction of the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core via a 1,3-dipolar cycloaddition of an azomethine ylide with a suitable dipolarophile is a robust and highly stereoselective method. This approach allows for the direct formation of the bicyclic system with excellent control over the desired cis-stereochemistry at the ring junction.

Causality Behind Experimental Choices

The key to this synthesis lies in the generation of a transient azomethine ylide and its subsequent trapping with an electron-deficient alkene. The choice of starting materials is critical for achieving the desired stereochemical outcome. N-substituted maleimides are excellent dipolarophiles in this context due to their symmetry and reactivity. The stereoselectivity of the cycloaddition is governed by the concerted, suprafacial nature of the reaction, as predicted by the Woodward-Hoffmann rules. The formation of the cis-fused ring system is thermodynamically and kinetically favored.

Experimental Workflow: 1,3-Dipolar Cycloaddition

Figure 1: Workflow for the 1,3-dipolar cycloaddition route.

Alternative Synthetic Route: Domino Reaction of 3-Bromomaleimides

An alternative and convergent approach to the hexahydropyrrolo[3,4-b]pyrrole scaffold involves a domino reaction between a 3-bromomaleimide and an aminocrotonate derivative. This method offers a different retrosynthetic disconnection and can provide access to a variety of substituted analogues.

Mechanistic Insights and Strategic Advantages

This domino reaction proceeds through a sequence of intermolecular nucleophilic addition or substitution, followed by an intramolecular cyclization. The key advantage of this route is the potential for rapid assembly of the bicyclic core from relatively simple starting materials in a single synthetic operation. The stereochemical outcome at the newly formed stereocenters is controlled by the reaction conditions and the nature of the substituents.

Experimental Workflow: Domino Reaction

Figure 2: Workflow for the domino reaction route.

Comparative Analysis of Synthetic Routes

Feature	1,3-Dipolar Cycloaddition Route	Domino Reaction Route
Stereocontrol	Excellent, predictable cis-stereochemistry	Good, but can be influenced by substituents and conditions
Overall Yield	Moderate to good	Variable, can be high for specific substrates
Number of Steps	Typically 3-4 steps	Potentially shorter (1-2 steps to core)
Starting Materials	Readily available	Requires synthesis of bromomaleimides
Scalability	Generally scalable	May require optimization for large-scale synthesis
Substrate Scope	Broad for azomethine ylides and dipolarophiles	Good, with variations in reactivity

Detailed Experimental Protocols

Primary Route: 1,3-Dipolar Cycloaddition

Step 1: Synthesis of (3aR,6aR)-1-Benzyl-5-ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole-4,6-dione

A mixture of N-benzylglycine (1.0 eq.), paraformaldehyde (2.2 eq.), and N-ethoxycarbonylmaleimide (1.0 eq.) in toluene is heated at reflux with azeotropic removal of water for 16 hours. The reaction mixture is then cooled, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired cycloadduct.

Step 2: Reduction of (3aR,6aR)-1-Benzyl-5-ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole-4,6-dione

To a solution of the dione from Step 1 in anhydrous tetrahydrofuran (THF) at 0 °C is added lithium aluminum hydride (LiAlH₄) (4.0 eq.) portion-wise. The reaction mixture is then allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched by the sequential addition of water, 15% aqueous NaOH, and water. The resulting precipitate is filtered off, and the filtrate is concentrated under reduced pressure to yield the reduced product.

Step 3: Debenzylation to (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole

The benzyl-protected compound from Step 2 is dissolved in ethanol, and Pearlman's catalyst (20% Pd(OH)₂/C) is added. The mixture is hydrogenated under a hydrogen atmosphere (50 psi) for 24 hours. The catalyst is then removed by filtration through Celite, and the solvent is evaporated to give the final product, (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole.

Validation and Characterization Data

• ¹H NMR: Resonances for the ethyl group (triplet and quartet), along with complex multiplets for the bicyclic core protons.

• ¹³C NMR: Signals corresponding to the ethoxycarbonyl group, and distinct signals for the carbons of the pyrrolidine rings.

• Mass Spectrometry: A molecular ion peak corresponding to the calculated exact mass of C₉H₁₆N₂O₂.

• IR Spectroscopy: Characteristic absorption bands for the N-H and C=O (urethane) functional groups.

Conclusion and Recommendations

Both the 1,3-dipolar cycloaddition and the domino reaction pathways offer viable strategies for the synthesis of the (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole core.

The 1,3-dipolar cycloaddition route is a well-established and reliable method that provides excellent stereocontrol, which is often a critical parameter in medicinal chemistry programs. The starting materials are generally accessible, and the reaction sequence is logical and has been proven to be scalable. This route is recommended for researchers who require unambiguous stereochemistry and a well-trodden synthetic path.

The domino reaction route presents an elegant and convergent alternative. Its main appeal lies in the rapid construction of the core structure, potentially reducing the overall step count. However, the synthesis of the requisite 3-bromomaleimides may add to the upfront synthetic effort. This route is an excellent choice for exploring analogue synthesis and for research groups with expertise in domino reactions, as it may offer a more efficient path for certain substitution patterns.

Ultimately, the choice of synthetic route will depend on the specific goals of the research program, the availability of starting materials, and the desired level of stereochemical purity. This guide provides the foundational knowledge and comparative insights necessary to make an informed decision for the efficient and successful synthesis of (3aR,6aR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole and its derivatives.

References

• Zhao, C., Sun, M., Bennani, Y. L., Miller, T. R., Witte, D. G., Esbenshade, T. A., ... & Cowart, M. D. (2009). Design of a new histamine H3 receptor antagonist chemotype: (3aR,6aR)-5-alkyl-1-aryl-octahydropyrrolo[3,4-b]pyrroles, synthesis, and structure-activity relationships. Journal of Medicinal Chemistry, 52(15), 4640–4649. [Link]

• Khlestkin, V. K., Sabynin, A. V., Sekirin, V. V., Khomenko, D. M., Zubkov, F. I., & Zavarzin, I. V. (2017). A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters. Molecules, 22(11), 2035. [Link]

• Padwa, A. (Ed.). (2008). 1, 3-dipolar cycloaddition chemistry (Vol. 1). John Wiley & Sons. [Link]

Comparative Efficacy of Novel (3AR,6AR)-Hexahydropyrrolo[3,4-b]pyrrole-Based Dipeptidyl Peptidase-IV (DPP-IV) Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of therapeutic interventions for type 2 diabetes mellitus, the inhibition of dipeptidyl peptidase-IV (DPP-IV) has emerged as a validated and effective strategy. This guide provides a detailed comparative analysis of the efficacy of two novel drug candidates derived from the (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole scaffold. By leveraging this privileged heterocyclic core, researchers have developed potent and selective DPP-IV inhibitors with promising preclinical profiles. This document will delve into their mechanism of action, comparative in vitro and in vivo efficacy, and provide detailed experimental protocols to facilitate further research and development in this area.

Introduction to the (3AR,6AR)-Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The (3AR,6AR)-hexahydropyrrolo[3,4-b]pyrrole core is a rigid bicyclic diamine that serves as a versatile scaffold in medicinal chemistry. Its constrained conformation allows for the precise spatial orientation of substituents, enabling high-affinity interactions with biological targets. In the context of DPP-IV inhibition, this scaffold has been instrumental in the design of compounds that occupy the key active site pockets of the enzyme, leading to potent and selective inhibition. The derivatives discussed herein build upon this foundational structure, incorporating functionalities designed to optimize potency, selectivity, and pharmacokinetic properties.

Mechanism of Action: DPP-IV Inhibition

DPP-IV is a serine protease that plays a crucial role in glucose homeostasis by inactivating the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These incretins potentiate glucose-stimulated insulin secretion from pancreatic β-cells. By inhibiting DPP-IV, drugs derived from the (3AR,6AR)-hexahydropyrrolo[3,4-b]pyrrole scaffold prevent the degradation of GLP-1 and GIP, thereby prolonging their physiological effects. This leads to enhanced insulin secretion in a glucose-dependent manner, suppression of glucagon release, and ultimately, improved glycemic control.

Caption: Mechanism of action of (3AR,6AR)-hexahydropyrrolo[3,4-b]pyrrole-based DPP-IV inhibitors.

Comparative Efficacy of Lead Compounds

Recent research has identified several potent DPP-IV inhibitors derived from the β-amino pyrrole-2-carbonitrile framework, which incorporates the hexahydropyrrolo[3,4-b]pyrrole core. Among these, two compounds, designated here as Compound 3 and Compound 4 , have demonstrated exceptional in vitro potency and in vivo efficacy.[1]

In Vitro DPP-IV Inhibitory Activity

The inhibitory potential of Compound 3 and Compound 4 against human DPP-IV was assessed using a fluorometric assay. The results, summarized in the table below, highlight the sub-nanomolar to nanomolar potency of these compounds.

Compound	DPP-IV IC₅₀ (µM)
Compound 3	0.004
Compound 4	0.01
Data sourced from a study by Ji et al., as cited in a systematic review.[1]

These data indicate that both compounds are highly potent inhibitors of DPP-IV, with Compound 3 exhibiting slightly greater potency.

In Vivo Efficacy: Oral Glucose Tolerance Test (OGTT)

The in vivo antihyperglycemic activity of Compound 3 and Compound 4 was evaluated in a mouse model using an oral glucose tolerance test (OGTT). This test measures the body's ability to clear a glucose load from the bloodstream and is a standard preclinical model for assessing the efficacy of antidiabetic agents. Both compounds demonstrated a significant improvement in glucose tolerance, indicating their effectiveness in an in vivo setting.[1]

Caption: Generalized workflow for an Oral Glucose Tolerance Test (OGTT).

Pharmacokinetic Profile

A favorable pharmacokinetic profile is crucial for the clinical success of any drug candidate. Both Compound 3 and Compound 4 exhibited intermediate pharmacokinetic characteristics in mice, suggesting they are suitable for further development.[1]

Compound	Bioavailability (F%)	Half-life (t₁/₂)
Compound 3	37.8%	1.45 h
Compound 4	16.8%	3.64 h
Data sourced from a study by Ji et al., as cited in a systematic review.[1]

Compound 3 shows higher oral bioavailability, while Compound 4 has a longer half-life, which could allow for less frequent dosing. The choice between these two candidates for further development would depend on a comprehensive evaluation of their overall efficacy, safety, and manufacturability.

Experimental Protocols

The following are generalized protocols for the key experiments described in this guide. Researchers should consult the original research articles for specific details and optimize these protocols for their experimental setup.

In Vitro DPP-IV Inhibition Assay (Fluorometric)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against DPP-IV.

Materials:

• Human recombinant DPP-IV

• DPP-IV substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

• Assay buffer: e.g., Tris-HCl buffer, pH 7.5

• Test compounds (Compound 3, Compound 4) dissolved in DMSO

• 96-well black microplate

• Fluorometric microplate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the assay buffer, the DPP-IV enzyme solution, and the test compound dilutions (or DMSO for control).

• Incubate the plate at room temperature for a specified period (e.g., 15 minutes).

• Initiate the reaction by adding the Gly-Pro-AMC substrate to all wells.

• Monitor the fluorescence intensity over time at 37°C.

• Calculate the rate of reaction for each concentration of the test compound.

• Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using a suitable non-linear regression model.

In Vivo Oral Glucose Tolerance Test (OGTT)

Objective: To evaluate the effect of test compounds on glucose tolerance in an animal model.

Materials:

• Male C57BL/6 mice (or other suitable strain)

• Test compounds (Compound 3, Compound 4) formulated for oral administration

• Vehicle control

• Glucose solution (for oral gavage)

• Glucometer and test strips

Procedure:

• Fast the mice overnight (approximately 12-16 hours) with free access to water.

• Record the baseline blood glucose level (t=0) from a tail snip.

• Administer the test compound or vehicle orally to the respective groups of mice.

• After a specified time (e.g., 30 minutes), administer an oral glucose load (e.g., 2 g/kg body weight).

• Measure blood glucose levels at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Plot the mean blood glucose concentration against time for each group.

• Calculate the area under the curve (AUC) for the glucose excursion for each animal.

• Statistically compare the AUC values of the treated groups with the vehicle control group to determine the significance of the glucose-lowering effect.

Conclusion and Future Directions

The (3AR,6AR)-hexahydropyrrolo[3,4-b]pyrrole scaffold has proven to be a valuable starting point for the development of potent and selective DPP-IV inhibitors. The representative compounds, Compound 3 and Compound 4, demonstrate excellent in vitro potency and significant in vivo efficacy in a preclinical model of type 2 diabetes. Their distinct pharmacokinetic profiles offer different advantages that can be further explored.

Future research should focus on comprehensive preclinical safety and toxicology studies for these lead candidates. Further optimization of the scaffold could also lead to the discovery of new chemical entities with even more desirable drug-like properties, such as improved oral bioavailability and longer duration of action. The detailed experimental protocols provided in this guide are intended to support these ongoing research efforts and contribute to the development of the next generation of DPP-IV inhibitors.

References

• Ji, M., et al. As cited in: Al-Ghorbani, M., et al. (2022). Heterocyclic Compounds as Dipeptidyl Peptidase-IV Inhibitors with Special Emphasis on Oxadiazoles as Potent Anti-Diabetic Agents. Pharmaceuticals, 15(9), 1145. [Link]

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The Hexahydropyrrolo[3,4-b]pyrrole Scaffold: A Privileged Core for Targeting Diverse Biological Pathways

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents is an ongoing endeavor in medicinal chemistry, with scaffold-based drug design emerging as a powerful strategy. Among the myriad of heterocyclic frameworks, the hexahydropyrrolo[3,4-b]pyrrole core and its isomers have garnered significant attention as "privileged structures." These bicyclic systems offer a rigid, three-dimensional architecture that can be strategically functionalized to interact with a wide array of biological targets with high affinity and selectivity. This guide provides a comprehensive literature review of the biological targets of hexahydropyrrolo[3,4-b]pyrrole derivatives and its closely related isomers, presenting a comparative analysis of their performance supported by experimental data. We will delve into their interactions with key enzymes and receptors, detailing the experimental methodologies used for their evaluation and exploring the underlying signaling pathways.

Introduction to the Hexahydropyrrolo[3,4-b]pyrrole Scaffold

The hexahydropyrrolo[3,4-b]pyrrole scaffold is a fused bicyclic system consisting of two saturated five-membered nitrogen-containing rings. Its rigid conformation and multiple points for diversification make it an attractive starting point for the synthesis of compound libraries targeting various biological macromolecules.[1] Derivatives of this scaffold have shown promise in diverse therapeutic areas, including neuroscience, oncology, and infectious diseases.[1] This guide will focus on several key biological targets for which derivatives of the hexahydropyrrolo[3,4-b]pyrrole and its isomers have shown significant activity.

Targeting G-Protein Coupled Receptors (GPCRs)

GPCRs represent a large family of transmembrane receptors that are crucial for cellular signaling and are the targets of a significant portion of modern pharmaceuticals. Hexahydropyrrolo-pyrrole derivatives have been successfully employed to modulate the activity of several GPCRs.

C-C Chemokine Receptor 5 (CCR5) Antagonists

CCR5 is a critical co-receptor for the entry of the human immunodeficiency virus (HIV) into host cells. Antagonists of this receptor can effectively block viral entry, representing a key strategy in anti-HIV therapy. A series of novel hexahydropyrrolo[3,4-c]pyrrole derivatives have been developed as potent CCR5 antagonists.[2] The development of these compounds started from a high-throughput screening lead, and subsequent structure-activity relationship (SAR) studies led to the optimization of their pharmacokinetic properties.[2]

Table 1: Comparison of Hexahydropyrrolo[3,4-c]pyrrole Derivatives as CCR5 Antagonists

Compound ID	Structure	CCR5 Binding Affinity (IC50, nM)	Antiviral Activity (EC50, nM)
Lead Compound	[Structure of lead compound]	>1000	>1000
Optimized Derivative 1	[Structure of optimized derivative 1]	50	150
Optimized Derivative 2	[Structure of optimized derivative 2]	15	45

Data presented in this table is illustrative and based on the trends described in the cited literature. For specific values, please refer to the original publication.

The SAR exploration focused on modifying substituents on the pyrrole nitrogen and the benzamide moiety, leading to significant improvements in potency.

Nicotinic Acetylcholine Receptor (nAChR) Ligands

Nicotinic acetylcholine receptors are ligand-gated ion channels that play a crucial role in neurotransmission. The α7 subtype is of particular interest for its involvement in cognitive processes, and modulators of this receptor are being investigated for the treatment of neurological and psychiatric disorders.[3] A notable example is 2-(5-[11C]Methyl-hexahydro-pyrrolo[3,4-c]pyrrol-2-yl)-xanthene-9-one, which has been identified as a potent α7 nAChR ligand with an IC50 value of 11 nM.[3]

Enzyme Inhibition: A Key Mechanism of Action

Enzymes are fundamental to countless physiological processes, and their dysregulation is often implicated in disease. The hexahydropyrrolo-pyrrole scaffold has proven to be a versatile template for designing potent and selective enzyme inhibitors.

Autotaxin (ATX) Inhibitors

Autotaxin is a secreted enzyme that produces the signaling lipid lysophosphatidic acid (LPA), which is involved in various pathological processes, including cancer progression and fibrosis.[4] A patent for novel octahydro-pyrrolo[3,4-c]-pyrrole derivatives describes their potent inhibitory activity against autotaxin, with IC50 values ranging from the low nanomolar to the micromolar range.[4]

Table 2: Representative Octahydro-pyrrolo[3,4-c]-pyrrole Derivatives as Autotaxin Inhibitors

Compound ID	R1 Substituent	R2 Substituent	Autotaxin Inhibition (IC50, µM)
Example 1	3,5-dichlorobenzyl	4-sulfamoylbenzoyl	0.05
Example 2	4-trifluoromethoxybenzyl	4-aminobenzoyl	0.1
Example 3	4-trifluoromethoxyphenylethyl	5-aminopicolinoyl	0.5

This data is derived from a patent and serves as an illustration of the potential of this scaffold.[4]

The development of these inhibitors highlights the tunability of the hexahydropyrrolo-pyrrole core to achieve high potency against specific enzyme targets.

Cholinesterase Inhibitors

Derivatives of the related hexahydrochromeno[4,3-b]pyrrole scaffold have been investigated as inhibitors of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE is a therapeutic strategy for Alzheimer's disease. Some pyrrole derivatives have also shown selective inhibition of butyrylcholinesterase (BChE), another important cholinesterase.[5][6] For instance, certain 1,3-diaryl-pyrrole derivatives exhibit selective BChE inhibition with IC50 values in the low micromolar range, comparable to the standard drug donepezil.[5][6] One such compound demonstrated a mixed competitive mode of inhibition.[6]

Experimental Protocols

The identification and characterization of the biological activity of hexahydropyrrolo[3,4-b]pyrrole derivatives rely on a variety of robust experimental assays. Below are detailed, step-by-step methodologies for key experiments.

Radioligand Binding Assay for GPCRs

This protocol is a standard method to determine the binding affinity of a compound to a specific GPCR.

Objective: To determine the inhibitory constant (Ki) of a test compound for a specific GPCR.

Materials:

• Cell membranes expressing the target GPCR

• Radioligand specific for the target GPCR

• Test compound (hexahydropyrrolo[3,4-b]pyrrole derivative)

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4)

• Non-specific binding control (a high concentration of a known, unlabeled ligand)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Reaction Setup: In a 96-well plate, add the following to each well:

  • 50 µL of assay buffer

  • 50 µL of test compound at various concentrations (or vehicle for total binding)

  • 50 µL of radioligand at a concentration near its Kd

  • 50 µL of cell membrane preparation

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a predetermined time to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

Caption: Workflow for a typical radioligand binding assay.

In Vitro Kinase Inhibition Assay

This protocol describes a common method to assess the inhibitory activity of a compound against a specific protein kinase.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound for a target kinase.

Materials:

• Purified active kinase

• Kinase substrate (peptide or protein)

• Adenosine triphosphate (ATP)

• Test compound (hexahydropyrrolo[3,4-b]pyrrole derivative)

• Kinase assay buffer (e.g., 50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, pH 7.5)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Luminometer

Procedure:

• Compound Plating: Serially dilute the test compound in DMSO and add to a 384-well plate.

• Kinase Reaction:

  • Add the kinase and substrate to the wells containing the test compound.

  • Initiate the reaction by adding ATP.

  • Incubate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the detection reagent.

  • Add a second reagent to convert the generated ADP to ATP, which then drives a luciferase reaction, producing a luminescent signal.

• Measurement: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. Plot the signal against the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Key steps in a luminescence-based kinase inhibition assay.

Signaling Pathways and Future Directions

The biological targets of hexahydropyrrolo[3,4-b]pyrrole derivatives are integral components of complex signaling pathways. For instance, CCR5 antagonists interfere with the HIV entry pathway, preventing the virus from infecting immune cells. ATX inhibitors modulate the lysophosphatidic acid signaling pathway, which is implicated in cell proliferation, migration, and survival. Understanding these pathways is crucial for elucidating the mechanism of action of these compounds and for identifying potential on- and off-target effects.

Caption: Simplified signaling pathways targeted by hexahydropyrrolo-pyrrole derivatives.

The versatility of the hexahydropyrrolo[3,4-b]pyrrole scaffold and its isomers continues to be explored. Future research will likely focus on expanding the range of biological targets, including other GPCRs, kinases, and protein-protein interactions. The development of more efficient and stereoselective synthetic routes will facilitate the creation of diverse chemical libraries for high-throughput screening. Furthermore, a deeper understanding of the structure-activity relationships will enable the rational design of next-generation therapeutics with improved potency, selectivity, and pharmacokinetic profiles.

References

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• Bioactive pyrrole-based compounds with target selectivity - PMC - PubMed Central. [Link]

• Synthesis and Biological Evaluation of Hexahydropyrrolo[2,3-b]Indole Derivatives as Fungicides against Phytopathogenic Fungi - PubMed. [Link]

• 2-(5-[11C]Methyl-hexahydro-pyrrolo[3,4-c]pyrrol-2-yl)-xanthene-9-one - NCBI. [Link]

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• Discovery of pyrrole derivatives as acetylcholinesterase-sparing butyrylcholinesterase inhibitor - PMC - NIH. [Link]

• Novel hexahydropyrrolo[3,4-c]pyrrole CCR5 antagonists - PubMed. [Link]

• Bioactive pyrrole-based compounds with target selectivity | Request PDF - ResearchG

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• A New Synthetic Route to Polyhydrogenated Pyrrolo[3,4-b]pyrroles by the Domino Reaction of 3-Bromopyrrole-2,5-Diones with Aminocrotonic Acid Esters - MDPI. [Link]

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• tert-butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate | C11H20N2O2 | CID 44474550. [Link]

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• Inhibitory activity a (%)

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Safety & Regulatory Compliance

Mastering Laboratory Safety: A Guide to Personal Protective Equipment for Handling (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole

For researchers and scientists at the forefront of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for the handling of (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole. As the toxicological properties of this compound have not been fully investigated, a risk-based approach grounded in the precautionary principle is essential.[1] This document outlines the necessary personal protective equipment (PPE), engineering controls, and handling procedures to ensure the safety of all laboratory personnel.

Understanding the Hazard: A Structural Approach

(3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole is a bicyclic amine containing a pyrrolidine nucleus and an ethoxycarbonyl group. Due to the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards from these structural motifs.

• Pyrrolidine Core: Pyrrolidine and its derivatives are known to be flammable, and can be harmful if swallowed or inhaled.[2] They can cause severe skin burns and eye damage.[2]

• Ethoxycarbonyl Group: Compounds containing this functional group may cause skin, eye, and respiratory irritation.[3][4]

Given these potential hazards, a comprehensive PPE strategy is required to create a multi-layered defense against exposure.

Core Directive: Personal Protective Equipment (PPE)

A thorough hazard assessment is the foundation of a safe laboratory environment.[5] The following PPE is mandatory when handling (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole.

Eye and Face Protection: Your First Line of Defense

• Safety Glasses: At a minimum, safety glasses with side shields meeting ANSI Z87.1 standards are required for any work in the laboratory where this compound is present.[5]

• Chemical Splash Goggles: When handling the compound in liquid form or when there is a risk of splashing, chemical splash goggles are required.[5][6]

• Face Shield: For procedures with a significant splash or spatter potential, such as when transferring large volumes or working with heated solutions, a face shield must be worn in addition to chemical splash goggles.[5][6]

Skin and Body Protection: Preventing Dermal Exposure

• Laboratory Coat: A flame-resistant lab coat should be worn and fully buttoned to protect against incidental contact and small splashes.[2]

• Gloves: Due to the potential for skin irritation and burns, appropriate chemical-resistant gloves are critical.

  • Glove Selection: Disposable nitrile gloves are a suitable minimum for incidental contact.[5][6] For prolonged handling or in situations with a higher risk of direct contact, consider double-gloving or using a more robust glove material. Always inspect gloves for any signs of degradation or perforation before use.[2][7]

  • Proper Technique: Gloves should be removed using a technique that avoids touching the outer surface with bare skin.[1][2] Dispose of contaminated gloves in accordance with institutional waste procedures.[2]

• Full-Body Protection: For large-scale operations or in the event of a significant spill, a chemical-resistant suit may be necessary.[8]

Respiratory Protection: Guarding Against Inhalation

The need for respiratory protection is determined by the specific procedure and the potential for generating aerosols or vapors.

• Engineering Controls First: Primary efforts should focus on engineering controls, such as working within a certified chemical fume hood, to minimize airborne concentrations.[9]

• Respirator Use: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator is required.[9][10] The type of respirator will depend on the concentration of airborne contaminants. For nuisance exposures, a particulate respirator may be sufficient, while higher concentrations may necessitate an air-purifying respirator with appropriate cartridges or a supplied-air respirator.[1] A formal respiratory protection program, including fit testing and training, is essential when respirators are used.[6]

Procedural Guidance for Safe Handling

Adherence to standard laboratory operating procedures is as crucial as the use of PPE.

Pre-Operational Checklist

• Consult the SDS: Although a specific SDS for the target compound is unavailable, review the SDS for structurally similar compounds.[1]

• Inspect PPE: Ensure all PPE is in good condition and readily available.

• Verify Engineering Controls: Confirm that the chemical fume hood is functioning correctly.

• Locate Emergency Equipment: Be aware of the location and operation of eyewash stations, safety showers, and fire extinguishers.[10][11]

Step-by-Step Handling Protocol

• Donning PPE: Put on your lab coat, followed by safety glasses or goggles. Don gloves, ensuring they overlap the cuffs of your lab coat.

• Handling the Compound: Conduct all manipulations of the compound within a chemical fume hood.[9]

• Doffing PPE: Remove gloves first, using the proper technique to avoid self-contamination.[2] Remove your lab coat, and finally, your eye protection.

• Hygiene: Wash your hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[10][12]

Emergency Procedures: A Plan for the Unexpected

In the event of an exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[10] Seek immediate medical attention.[9]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water.[1] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10]

Disposal Plan

All waste containing (3AR,6AR)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-B]pyrrole must be treated as hazardous waste and disposed of in accordance with all local, state, and federal regulations.[13]

Summary of Personal Protective Equipment

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Preparing Solutions	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not typically required if performed in a fume hood
Running Reactions/Transfers	Chemical Splash Goggles & Face Shield	Nitrile Gloves (Double-gloving recommended)	Lab Coat	Not typically required if performed in a fume hood
Large-Scale Work (>50g)	Chemical Splash Goggles & Face Shield	Chemical-Resistant Gloves	Chemical-Resistant Apron over Lab Coat	Required if potential for aerosolization exists
Spill Cleanup	Chemical Splash Goggles & Face Shield	Heavy-Duty Chemical-Resistant Gloves	Chemical-Resistant Suit/Coveralls	Air-Purifying Respirator with appropriate cartridges

PPE Selection Workflow

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